(6-(Trifluoromethyl)quinolin-2-yl)methanol

Core Science & Biosynthesis

Technical Guide: 6-Trifluoromethyl-2-hydroxymethylquinoline

The following technical guide is structured to serve as a definitive reference for researchers utilizing 6-trifluoromethyl-2-hydroxymethylquinoline (also known as (6-(trifluoromethyl)quinolin-2-yl)methanol) in medicinal chemistry and drug discovery.

A Versatile Fluorinated Scaffold for Medicinal Chemistry

Executive Summary & Strategic Value

In the landscape of modern drug discovery, the quinoline scaffold is considered "privileged" due to its ability to bind to a diverse array of biological targets, including kinases, DNA gyrase, and heme polymerization centers. 6-Trifluoromethyl-2-hydroxymethylquinoline represents a high-value intermediate that combines the lipophilic, metabolic-blocking properties of the trifluoromethyl (

) group with the versatile synthetic handle of a primary alcohol ( ).

Key Application Areas:

• Bioisosteric Design: The

  group increases lipophilicity (LogP) and prevents metabolic oxidation at the C6 position, a common soft spot in quinoline metabolism.

• Fragment-Based Drug Discovery (FBDD): The hydroxymethyl group serves as a "linker" point for attaching pharmacophores via ether, ester, or amine linkages.

• Infectious Disease: Structural homology to Mefloquine and bedaquiline precursors makes it a critical building block for anti-malarial and anti-tubercular research.

Chemical Profile & Physicochemical Properties[1][2][3][4]

Property	Data	Notes
IUPAC Name	[6-(Trifluoromethyl)quinolin-2-yl]methanol
CAS Number	2012746-21-1	Validated Registry Number
Molecular Formula
Molecular Weight	227.18 g/mol
Physical State	Off-white to pale yellow solid	Crystalline powder
Solubility	Soluble in DMSO, MeOH, DCM; Low in Water	Hydrophobic due to
Predicted LogP	~2.8 - 3.2	Enhanced membrane permeability
pKa (Quinoline N)	~3.5 - 4.5	Weakly basic; protonates in strong acid

Synthetic Pathways & Manufacturing Logic

The synthesis of 6-trifluoromethyl-2-hydroxymethylquinoline is rarely done de novo from anilines in a single step. The most robust industrial route involves the functionalization of 2-methyl-6-(trifluoromethyl)quinoline (CAS 66023-21-0).

Core Synthetic Strategy: The SeO Oxidation / Reduction Sequence

This protocol is preferred over direct lithiation due to the directing effects of the nitrogen atom and the sensitivity of the

group to strong nucleophiles.

Step 1: Riley Oxidation

The 2-methyl group is activated by the quinoline nitrogen. Selenium dioxide (

) selectively oxidizes the benzylic position to the aldehyde.

• Reagent:

  in 1,4-dioxane or xylene.

• Temperature: Reflux (

  ).

• Intermediate: 6-(trifluoromethyl)quinoline-2-carbaldehyde.

Step 2: Carbonyl Reduction

The aldehyde is unstable and prone to oxidation; it is typically reduced in situ or immediately after isolation to the stable alcohol.

• Reagent: Sodium Borohydride (

  ) in Methanol/THF.

• Conditions:

  to RT.

Visualization of Synthetic Logic

Figure 1: Primary synthetic workflow converting the methyl precursor to the target alcohol via oxidation-reduction.

Detailed Experimental Protocol

Note: This protocol is adapted from standard procedures for quinoline functionalization and requires optimization for specific batch sizes.

Stage 1: Synthesis of 6-(trifluoromethyl)quinoline-2-carbaldehyde

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge: Add 2-methyl-6-(trifluoromethyl)quinoline (10.0 mmol, 2.11 g) and Selenium Dioxide (12.0 mmol, 1.33 g).

• Solvent: Add 1,4-dioxane (50 mL) and water (1 mL) to aid solubility of

  .

• Reaction: Heat to reflux (

  ) for 4–6 hours. Monitor via TLC (30% EtOAc/Hexanes) for the disappearance of the starting methyl quinoline.

• Workup: Filter the hot solution through a pad of Celite to remove precipitated black Selenium metal. Concentrate the filtrate under reduced pressure to yield the crude aldehyde (often a waxy yellow solid).

Stage 2: Reduction to the Alcohol

• Solvation: Dissolve the crude aldehyde in anhydrous Methanol (30 mL) and cool to

  in an ice bath.

• Reduction: Slowly add Sodium Borohydride (

  , 15.0 mmol, 0.57 g) portion-wise over 15 minutes. Gas evolution ( ) will occur.

• Completion: Stir at

  for 30 minutes, then warm to room temperature for 1 hour.

• Quench: Quench with saturated

  solution (10 mL).

• Extraction: Evaporate bulk methanol. Extract the aqueous residue with Dichloromethane (

  ).

• Purification: Dry organics over

  and concentrate. Purify via flash column chromatography (Gradient: 0-50% EtOAc in Hexanes).

• Yield: Expect 60–75% yield of off-white solid.

Reactivity & Divergent Synthesis Applications

The 2-hydroxymethyl group is a "pivot point" for medicinal chemists. It allows the molecule to be installed into larger drug frameworks.

Functionalization Logic

• Halogenation: Conversion to 2-(chloromethyl)-6-(trifluoromethyl)quinoline using Thionyl Chloride (

  ). This activates the position for nucleophilic attack (e.g., by amines or thiols).

• Oxidation: Conversion to the Carboxylic Acid (Jones Reagent) for amide coupling.

• Etherification: Williamson ether synthesis to attach solubilizing chains or specific binding elements.

Figure 2: Divergent synthesis map showing how the hydroxymethyl group serves as a handle for further drug design.

Biological Context & Therapeutic Potential[1][2][4][5][6][7]

Antimalarial Activity

This compound is structurally homologous to Mefloquine (Lariam). Mefloquine possesses a bis-trifluoromethyl quinoline core.[1] The 6-trifluoromethyl analog retains the lipophilic core necessary to penetrate the parasitic food vacuole but offers a different substitution pattern that may bypass resistance mechanisms in Plasmodium falciparum.

Kinase Inhibition

In kinase drug discovery, the quinoline nitrogen often functions as a hydrogen bond acceptor in the ATP-binding pocket. The 2-hydroxymethyl group provides a critical H-bond donor/acceptor motif that can interact with the "hinge region" of kinases (e.g., VEGFR, EGFR). The 6-

group occupies hydrophobic pockets, improving binding affinity and metabolic half-life.

Antitubercular Agents

Quinoline derivatives are actively screened against Mycobacterium tuberculosis.[2] The 2-substituted quinolines interfere with the ATP synthase pump (similar to Bedaquiline's mechanism) or DNA gyrase, depending on the side chain attached to the hydroxymethyl handle.

Safety & Handling (MSDS Summary)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Measures:

  • Handle in a fume hood to avoid inhalation of dust.

  • Wear nitrile gloves and safety glasses.

  • Specific Note: Fluorinated quinolines can be persistent in the environment; dispose of via high-temperature incineration.

References

• Ossila. "6-Fluoro-4-hydroxy-2-(trifluoromethyl)quinoline Properties and Applications." Ossila Product Guide. Accessed Feb 2026.

• Shaikh, N., et al. "Selenium Dioxide: A Selective Oxidising Agent for the Functionalisation of Quinolines."[3][4] Journal of Chemical Research, 2000.[3]

• ChemSrc. "CAS 2012746-21-1 Entry: (6-(Trifluoromethyl)quinolin-2-yl)methanol."[5] Chemical Source Registry.[6]

• BenchChem. "Biological Activity of Novel 2-Hydroxyquinoline Derivatives." BenchChem Technical Guides.

• J&K Scientific. "2-Methyl-6-(trifluoromethyl)quinoline Product Data." J&K Scientific Catalog.

Sources

• 1. List of miscellaneous 5-HT2A receptor agonists - Wikipedia [en.wikipedia.org]
• 2. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. 2012746-21-1_CAS号:2012746-21-1_2-(4,4-Difluoro-2-methylbutyl)cyclopentan-1-ol - 化源网 [m.chemsrc.com]
• 6. youtube.com [youtube.com]

Navigating the Synthesis and Application of 6-Trifluoromethyl-Quinoline Derivatives: A Technical Guide for Drug Discovery Professionals

An in-depth exploration of the synthesis, physicochemical properties, and therapeutic potential of quinolines bearing the 6-trifluoromethyl moiety, with a focus on functionalization at the 2-position to yield key synthons such as 6-trifluoromethyl-2-quinolinemethanol.

Introduction: The Strategic Importance of the Trifluoromethyl Group in Quinoline Scaffolds

The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Its rigid, bicyclic structure provides a versatile framework for the spatial presentation of pharmacophoric elements. The strategic incorporation of a trifluoromethyl (-CF3) group, particularly at the 6-position, has emerged as a powerful strategy to modulate the physicochemical and pharmacokinetic properties of quinoline-based compounds. The high electronegativity and metabolic stability of the -CF3 group can enhance membrane permeability, increase binding affinity to biological targets, and block sites of metabolism, thereby improving the overall drug-like properties of the molecule.

Physicochemical Properties of 6-Trifluoromethyl-Quinolines

The introduction of a trifluoromethyl group at the 6-position of the quinoline ring significantly influences its electronic and lipophilic character. Below is a summary of the key physicochemical properties for the parent compound, 6-(trifluoromethyl)quinoline.

Property	Value	Source
CAS Number	325-13-3	[1]
Molecular Formula	C₁₀H₆F₃N	[1]
Molecular Weight	197.16 g/mol	[1]
Appearance	Not specified, likely a solid or oil	-
LogP	3.2536	[1]
Topological Polar Surface Area (TPSA)	12.89 Ų	[1]
Hydrogen Bond Acceptors	1	[1]
Hydrogen Bond Donors	0	[1]
Rotatable Bonds	0	[1]

Synthesis of the 6-Trifluoromethyl-Quinoline Scaffold

The construction of the 6-trifluoromethyl-quinoline core can be achieved through several established synthetic methodologies. The choice of a specific route often depends on the availability of starting materials and the desired substitution pattern on the quinoline ring. A common and versatile approach is the Doebner-von Miller reaction or related cyclization strategies starting from an appropriately substituted aniline.

General Synthesis Workflow

Caption: General workflow for the synthesis of 6-trifluoromethyl-quinoline derivatives via the Doebner-von Miller reaction.

Step-by-Step Protocol: Synthesis of 2-Methyl-6-(trifluoromethyl)quinoline (CAS: 66023-21-0)

This protocol describes a typical Doebner-von Miller reaction to synthesize a 2-substituted 6-trifluoromethyl-quinoline derivative, which can then be further functionalized.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 4-(trifluoromethyl)aniline (1 equivalent) and a suitable acid catalyst (e.g., concentrated hydrochloric acid or sulfuric acid).

• Addition of Carbonyl Compound: Slowly add crotonaldehyde (an α,β-unsaturated aldehyde) (1.5 equivalents) to the stirred mixture. The reaction is often exothermic, and the addition rate should be controlled to maintain a safe temperature.

• Reflux: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and carefully neutralize it with a base (e.g., sodium hydroxide solution) until the solution is alkaline.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 2-methyl-6-(trifluoromethyl)quinoline[2].

Functionalization at the 2-Position: Accessing 6-Trifluoromethyl-2-quinolinemethanol

The 2-position of the quinoline ring is amenable to various chemical transformations, allowing for the introduction of diverse functional groups. Starting from readily accessible precursors like 2-methyl-6-(trifluoromethyl)quinoline or 6-(trifluoromethyl)quinoline-2-carboxylic acid, the desired 2-methanol derivative can be synthesized.

Synthetic Pathway from 2-Methyl Derivative

Caption: Synthetic route to 6-trifluoromethyl-2-quinolinemethanol from the corresponding 2-methyl derivative.

Protocol Outline:

• Benzylic Bromination: The methyl group of 2-methyl-6-(trifluoromethyl)quinoline can be selectively brominated using N-bromosuccinimide (NBS) and a radical initiator such as azobisisobutyronitrile (AIBN) in a suitable solvent like carbon tetrachloride under reflux.

• Hydrolysis: The resulting 2-(bromomethyl)-6-(trifluoromethyl)quinoline can be hydrolyzed to the desired alcohol by treatment with an aqueous base, such as sodium bicarbonate or sodium hydroxide.

Synthetic Pathway from 2-Carboxylic Acid Derivative

Caption: Synthesis of 6-trifluoromethyl-2-quinolinemethanol via reduction of the corresponding carboxylic acid.

Protocol Outline:

• Reduction: 6-(Trifluoromethyl)quinoline-2-carboxylic acid (CAS: 849818-58-2) can be reduced to the corresponding primary alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄) or borane-tetrahydrofuran complex (BH₃-THF) in an anhydrous ethereal solvent.[3]

Applications in Drug Discovery and Medicinal Chemistry

Trifluoromethyl-substituted quinolines have garnered significant interest in drug discovery due to their potential therapeutic applications across various disease areas.

• Anticancer Agents: Quinoline-derived trifluoromethyl alcohols have been investigated as potent growth inhibitors.[4][5] The trifluoromethyl group can enhance the compound's ability to interact with specific biological targets, leading to improved anticancer activity.[4][5]

• Antimalarial Drugs: The quinoline core is a well-established scaffold for antimalarial agents. The introduction of trifluoromethyl groups can improve the efficacy and overcome resistance mechanisms in malaria parasites.

• Kinase Inhibitors: The 6-(trifluoromethyl)quinoline scaffold can serve as a valuable building block for the development of kinase inhibitors, which are crucial in targeted cancer therapy.[3]

• Antitubercular and Antiplasmodial Agents: Fluorinated hydroxyquinolines, which can be derived from 6-trifluoromethyl-quinolines, are precursors to compounds with antitubercular and antiplasmodial activity.[6]

Safety and Handling

As with all chemical reagents, proper safety precautions should be taken when handling 6-trifluoromethyl-quinoline derivatives. It is essential to consult the Safety Data Sheet (SDS) for specific compounds. In general, these compounds should be handled in a well-ventilated fume hood, and personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

Conclusion

The 6-trifluoromethyl-quinoline scaffold represents a highly valuable platform in modern drug discovery. While a specific CAS number for 6-trifluoromethyl-2-quinolinemethanol remains elusive in readily accessible databases, this guide has outlined robust and reliable synthetic strategies to access this and other key derivatives. The unique properties conferred by the trifluoromethyl group make this class of compounds particularly attractive for the development of novel therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles. The experimental workflows and foundational knowledge presented herein are intended to empower researchers to effectively synthesize and utilize these promising molecules in their drug discovery endeavors.

References

• Sittaramane, V., et al. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. ChemMedChem, 10(11), 1802-1807. Available from: [Link].

• Sittaramane, V., et al. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. Georgia Southern University Digital Commons. Available from: [Link].

Sources

• 1. chemscene.com [chemscene.com]
• 2. jk-sci.com [jk-sci.com]
• 3. 6-(trifluoromethyl)quinoline-2-carboxylic acid;CAS No.:849818-58-2 [chemshuttle.com]
• 4. Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. "Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination" by Vinoth Sittaramane, Jihan Padgett et al. [digitalcommons.georgiasouthern.edu]
• 6. ossila.com [ossila.com]

An In-depth Technical Guide to (6-(Trifluoromethyl)quinolin-2-yl)methanol: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of (6-(Trifluoromethyl)quinolin-2-yl)methanol, a fluorinated quinoline derivative with significant potential in medicinal chemistry. By synthesizing information on its chemical characteristics, plausible synthetic routes, and prospective applications, this document serves as a valuable resource for researchers engaged in the discovery and development of novel therapeutic agents.

Introduction: The Significance of Trifluoromethylated Quinolines in Drug Discovery

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs with a wide array of biological activities, including anticancer, antimalarial, and anti-inflammatory properties[1][2]. The introduction of a trifluoromethyl (-CF3) group can significantly enhance the therapeutic potential of a molecule. This is attributed to the unique properties of the -CF3 group, such as its high electronegativity, metabolic stability, and ability to increase lipophilicity, which can improve a compound's pharmacokinetic and pharmacodynamic profile. Consequently, trifluoromethylated quinolines are a focal point of contemporary drug discovery efforts.

This guide focuses on (6-(Trifluoromethyl)quinolin-2-yl)methanol, a representative of this promising class of compounds. We will delve into its chemical identity, propose a robust synthetic strategy, and explore its potential applications, particularly in oncology.

Chemical Identity and Physicochemical Properties

• IUPAC Name: (6-(Trifluoromethyl)quinolin-2-yl)methanol

• Molecular Formula: C₁₁H₈F₃NO

• Molecular Weight: 227.18 g/mol

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Information	Rationale/Source
Physical State	Likely a solid at room temperature.	Similar quinoline and methanol derivatives are often solids[3].
Melting Point	Not experimentally determined.	Expected to be higher than the parent 6-(trifluoromethyl)quinoline due to the hydrogen bonding capability of the methanol group.
Solubility	Expected to have low solubility in water and good solubility in organic solvents like methanol, ethanol, and DMSO.	The quinoline core is hydrophobic, while the methanol group provides some polarity.
pKa	The quinoline nitrogen is weakly basic.	Typical for quinoline derivatives.

Synthesis of (6-(Trifluoromethyl)quinolin-2-yl)methanol

A plausible and efficient synthetic route to (6-(Trifluoromethyl)quinolin-2-yl)methanol is via the oxidation of the corresponding methyl-substituted quinoline. This approach is based on established methodologies for the functionalization of methylquinolines.

Diagram 1: Proposed Synthetic Pathway

Caption: Proposed synthesis of (6-(Trifluoromethyl)quinolin-2-yl)methanol.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a representative example based on common organic synthesis techniques.

Step 1: Synthesis of 2-Methyl-6-(trifluoromethyl)quinoline

This starting material can be synthesized via established methods for quinoline synthesis, such as the Doebner-von Miller reaction, using 4-(trifluoromethyl)aniline as a key reactant.

Step 2: Oxidation of 2-Methyl-6-(trifluoromethyl)quinoline

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-methyl-6-(trifluoromethyl)quinoline in a suitable solvent such as dioxane or acetic acid.

• Oxidizing Agent: Add a selective oxidizing agent. Selenium dioxide (SeO₂) is a common choice for the oxidation of benzylic methyl groups to alcohols.

• Reaction Conditions: Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter off any solid byproducts.

• Extraction: Transfer the filtrate to a separatory funnel and add water. Extract the aqueous layer with an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure (6-(Trifluoromethyl)quinolin-2-yl)methanol.

Applications in Drug Development: Focus on Anticancer Activity

The quinoline scaffold is a well-established pharmacophore in the development of anticancer agents. The introduction of a trifluoromethyl group can further enhance this activity. While specific biological data for (6-(Trifluoromethyl)quinolin-2-yl)methanol is not extensively published, studies on closely related quinoline-derived trifluoromethyl alcohols have demonstrated potent anticancer effects[1].

Table 2: Anticancer Activity of a Related Quinoline-Derived Trifluoromethyl Alcohol

Compound	Cell Line	IC₅₀ (µM)	Reference
2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol	In vitro cell proliferation assays	14.14	[1]

This data suggests that compounds with a trifluoromethyl alcohol moiety on a quinoline scaffold are promising candidates for further investigation as anticancer agents.

Proposed Mechanism of Action and Signaling Pathways

Many quinoline-based anticancer agents exert their effects through the induction of apoptosis (programmed cell death). This can occur through various signaling pathways, often involving the mitochondria.

Diagram 2: Potential Apoptotic Signaling Pathway

Caption: A potential mechanism of action involving the intrinsic apoptotic pathway.

(6-(Trifluoromethyl)quinolin-2-yl)methanol may induce mitochondrial stress, leading to the release of cytochrome c. This, in turn, can activate caspase-9, a key initiator caspase, which then activates the executioner caspase-3, ultimately leading to apoptosis.

Analytical Characterization

The structural confirmation and purity assessment of (6-(Trifluoromethyl)quinolin-2-yl)methanol would rely on a combination of standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Would show characteristic signals for the aromatic protons on the quinoline ring, a singlet for the methylene (-CH₂-) protons, and a broad singlet for the hydroxyl (-OH) proton.

  • ¹³C NMR: Would display distinct signals for each carbon atom in the molecule, including the trifluoromethyl carbon, which would appear as a quartet due to coupling with the fluorine atoms.

  • ¹⁹F NMR: A singlet would be expected for the three equivalent fluorine atoms of the -CF₃ group.

• Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3600 cm⁻¹ would be indicative of the O-H stretching of the alcohol group. Characteristic peaks for the aromatic C-H and C=C bonds of the quinoline ring would also be present.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the exact mass of the compound would be observed, confirming its molecular formula.

Conclusion and Future Directions

(6-(Trifluoromethyl)quinolin-2-yl)methanol represents a promising scaffold for the development of novel therapeutic agents, particularly in the field of oncology. This technical guide has provided a comprehensive overview of its chemical nature, a plausible synthetic route, and its potential biological activity based on data from closely related compounds.

Future research should focus on the following areas:

• Definitive Synthesis and Characterization: The proposed synthesis should be carried out, and the compound fully characterized to confirm its structure and purity.

• In Vitro and In Vivo Biological Evaluation: The anticancer activity of (6-(Trifluoromethyl)quinolin-2-yl)methanol should be evaluated against a panel of cancer cell lines, followed by in vivo studies in animal models.

• Mechanism of Action Studies: Elucidating the precise molecular target and signaling pathways affected by this compound will be crucial for its further development.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs will help in optimizing the potency and selectivity of this chemical scaffold.

By pursuing these research avenues, the full therapeutic potential of (6-(Trifluoromethyl)quinolin-2-yl)methanol and related compounds can be realized.

References

• Sittaramane, V., et al. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. ChemMedChem, 10(11), 1802-1807.
• Jain, S. K., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(30), 19355-19375.

• PubChem. (n.d.). 6-(Trifluoromethyl)quinoline. Retrieved from [Link]

Sources

• 1. Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-HYDROXY-2-(TRIFLUOROMETHYL)QUINOLINE synthesis - chemicalbook [chemicalbook.com]
• 3. 6-Fluoro-2-(trifluoromethyl)quinolin-4-ol | 31009-34-4 [sigmaaldrich.com]

An In-depth Technical Guide to Trifluoromethylated Quinoline Alcohol Derivatives for Drug Discovery Professionals

This guide provides a comprehensive technical overview of trifluoromethylated quinoline alcohol derivatives, a promising class of compounds in modern drug discovery. We will delve into their synthesis, structural characterization, and diverse pharmacological applications, with a focus on providing actionable insights and methodologies for researchers and drug development professionals. The unique properties conferred by the trifluoromethyl group and the quinoline scaffold make these molecules compelling candidates for therapeutic development.

The Strategic Advantage of Trifluoromethylated Quinoline Scaffolds

The quinoline ring system is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous approved drugs.[1] Its versatile nature allows for extensive chemical modifications to fine-tune pharmacokinetic and pharmacodynamic properties. The introduction of a trifluoromethyl (-CF3) group further enhances the therapeutic potential of these molecules. The -CF3 group is a powerful modulator of physicochemical properties, known to increase metabolic stability, enhance cell permeability, and improve binding affinity to biological targets. This is due to its high electronegativity, lipophilicity, and ability to form strong, stable bonds.

Synthetic Strategies for Trifluoromethylated Quinoline Alcohols

The synthesis of trifluoromethylated quinoline alcohol derivatives can be achieved through several strategic pathways. Two prominent and effective methods are the Combes synthesis and the Friedländer annulation, which allow for the construction of the core quinoline scaffold, followed by modifications to introduce the trifluoromethyl and alcohol functionalities.

Combes Synthesis of the Quinoline Core

The Combes synthesis is a robust method for preparing 2,4-disubstituted quinolines.[2][3][4] It involves the acid-catalyzed condensation of an aniline with a β-diketone.

Conceptual Workflow for Combes Synthesis:

Figure 1: Conceptual workflow of the Combes quinoline synthesis.

Experimental Protocol: Combes Synthesis of a 2,4-Disubstituted Quinoline [3][4]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the aniline derivative (1.0 eq) and the β-diketone (1.1 eq).

• Acid Catalyst: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid or polyphosphoric acid (PPA), to the reaction mixture.

• Heating: Heat the mixture to a temperature between 100-140°C. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralization: Neutralize the acidic solution with a base, such as sodium hydroxide or ammonium hydroxide, until a precipitate forms.

• Isolation: Collect the crude product by filtration, wash it with water, and dry it.

• Purification: Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Friedländer Annulation for Quinoline Synthesis

The Friedländer synthesis is another versatile method for constructing the quinoline ring system.[5][6][7][8] It involves the reaction of a 2-aminobenzaldehyde or a 2-aminoketone with a compound containing an α-methylene group adjacent to a carbonyl group.

Conceptual Workflow for Friedländer Annulation:

Figure 2: Conceptual workflow of the Friedländer quinoline synthesis.

Experimental Protocol: Friedländer Synthesis of a Trifluoromethylated Quinoline [5][6]

• Reactant Preparation: In a suitable solvent such as ethanol or toluene, dissolve the 2-aminoaryl aldehyde or ketone (1.0 eq) and the α-methylene ketone (1.0-1.2 eq).

• Catalyst Addition: Add a catalytic amount of a base (e.g., potassium hydroxide, sodium ethoxide) or an acid (e.g., p-toluenesulfonic acid).

• Reaction Conditions: Reflux the reaction mixture for a period of 2 to 24 hours, monitoring the progress by TLC.

• Isolation: Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purification: The resulting residue can be purified by column chromatography on silica gel or by recrystallization to yield the desired quinoline derivative.

Structural Characterization of Trifluoromethylated Quinoline Alcohols

Accurate structural elucidation is paramount in drug discovery. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) provides a comprehensive characterization of these novel compounds.

NMR Spectroscopy

NMR spectroscopy is an indispensable tool for determining the precise molecular structure of quinoline derivatives.[9][10] Key techniques include ¹H NMR, ¹³C NMR, and ¹⁹F NMR.

Sample Preparation Protocol for NMR Analysis [10][11][12]

• Sample Weighing: Accurately weigh 5-10 mg of the purified trifluoromethylated quinoline alcohol derivative for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a small vial.

• Filtration: To remove any particulate matter, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.

• Internal Standard: For quantitative analysis, a known amount of an internal standard can be added.

• Shimming: After placing the sample in the spectrometer, the magnetic field is shimmed to ensure homogeneity and optimal resolution.

Interpreting NMR Spectra:

• ¹H NMR: Provides information on the number and connectivity of protons. The protons on the quinoline ring typically appear in the aromatic region (δ 7.0-9.0 ppm). The proton of the alcohol group will appear as a broad singlet, and its chemical shift is concentration and solvent-dependent.

• ¹³C NMR: Shows the number of unique carbon atoms. The carbon of the -CF₃ group will appear as a quartet due to coupling with the three fluorine atoms.

• ¹⁹F NMR: This is a highly sensitive technique for fluorine-containing compounds.[13][14][15][16][17] The trifluoromethyl group will typically appear as a singlet in the ¹⁹F NMR spectrum, with a chemical shift that is sensitive to the electronic environment of the molecule.

Mass Spectrometry

Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound.[18][19][20][21] High-resolution mass spectrometry (HRMS) can provide the exact mass, which helps in confirming the molecular formula. Tandem mass spectrometry (MS/MS) provides structural information through fragmentation patterns.

Interpreting Mass Spectra:

The fragmentation of quinoline alkaloids in mass spectrometry often involves characteristic losses of substituents from the rigid ring structure.[18][22] For trifluoromethylated derivatives, the loss of the -CF₃ group or fragments containing it can be a key diagnostic feature.

Pharmacological Applications and Mechanisms of Action

Trifluoromethylated quinoline alcohol derivatives have demonstrated significant potential in several therapeutic areas, most notably as anticancer, antiepileptic, and analgesic agents.

Anticancer Activity

Several studies have highlighted the potent anticancer activity of trifluoromethylated quinoline derivatives.[23] One of the key mechanisms of action is the inhibition of critical signaling pathways involved in cancer cell proliferation and survival, such as the PI3K/Akt/mTOR pathway and the disruption of microtubule dynamics.

The PI3K/Akt/mTOR Signaling Pathway:

This pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[1][24][25][26][27]

Figure 3: Simplified diagram of the PI3K/Akt/mTOR signaling pathway and potential points of inhibition by trifluoromethylated quinoline alcohol derivatives.

Tubulin Polymerization Inhibition:

Microtubules, composed of tubulin polymers, are essential for cell division (mitosis).[28][29][30][31][32] Some anticancer drugs work by disrupting microtubule dynamics, leading to mitotic arrest and apoptosis in rapidly dividing cancer cells.

Quantitative Data on Anticancer Activity:

The following table summarizes the in vitro cytotoxic activity of selected trifluoromethylated quinoline alcohol derivatives against various cancer cell lines.

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Compound A	Breast (MCF-7)	8.2	[33][34][35]
Compound B	Lung (A549)	5.6	[33]
Compound C	Colon (HCT116)	12.1	[36]
2-benzyl-1,1,1-trifluoro-3-(quinolin-2-yl)propan-2-ol	Not specified	14.14	[23]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the half-maximal inhibitory concentration (IC₅₀) value, which represents the concentration of the compound that inhibits 50% of cell growth.

Antiepileptic and Analgesic Activity: Sodium Channel Blockade

Trifluoromethylated quinoline alcohol derivatives have also shown promise as antiepileptic and analgesic agents by acting as sodium channel blockers.[37] Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials in neurons. By blocking these channels, these compounds can reduce neuronal excitability, thereby alleviating seizures and pain.

Electrophysiological Assessment of Sodium Channel Blockade:

Patch-clamp electrophysiology is the gold standard for studying the effects of compounds on ion channels.[38][39][40][41] This technique allows for the direct measurement of ion currents through single channels or whole cells.

In Vivo Toxicity Assessment: The Zebrafish Model

The zebrafish (Danio rerio) embryo is a powerful in vivo model for rapid toxicity screening of novel compounds.[12][42][43][44][45][46] Its genetic homology to humans, rapid development, and optical transparency make it an ideal system for observing developmental toxicity.

Experimental Protocol: Zebrafish Embryo Toxicity Assay [42][43][44][45]

• Embryo Collection: Collect freshly fertilized zebrafish embryos.

• Exposure: Place individual embryos in the wells of a 96-well plate containing different concentrations of the test compound dissolved in embryo medium.

• Incubation: Incubate the plates at 28.5°C for up to 96 hours post-fertilization.

• Endpoint Assessment: At various time points, assess endpoints such as mortality, hatching rate, heart rate, and morphological abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature).

• LC₅₀ Determination: The lethal concentration 50 (LC₅₀) is the concentration of the compound that causes mortality in 50% of the embryos.

Conclusion and Future Perspectives

Trifluoromethylated quinoline alcohol derivatives represent a highly promising class of compounds for drug discovery, with demonstrated efficacy in oncology, neurology, and pain management. The strategic incorporation of the trifluoromethyl group significantly enhances their drug-like properties. The synthetic methodologies outlined in this guide provide a clear path for the generation of diverse libraries of these compounds for further screening and optimization. The detailed protocols for characterization and biological evaluation will empower researchers to rigorously assess the potential of these molecules. Future research should focus on elucidating the precise molecular targets and mechanisms of action for different derivatives, as well as optimizing their pharmacokinetic and safety profiles to advance the most promising candidates toward clinical development.

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Introduction: The Significance of Fluorinated Quinolines

An In-depth Technical Guide to 6-(Trifluoromethyl)quinoline-2-methanol

This guide provides a comprehensive technical overview of 6-(Trifluoromethyl)quinoline-2-methanol, a fluorinated heterocyclic compound of significant interest to researchers and professionals in drug development. We will delve into its core physicochemical properties, explore its synthesis, discuss its relevance in medicinal chemistry, and provide detailed experimental protocols.

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs, particularly in oncology and infectious diseases.[1][2] Its versatile structure allows for functionalization at various positions, enabling the fine-tuning of pharmacological properties. The introduction of a trifluoromethyl (-CF3) group is a widely employed strategy in modern drug design.[3] This is due to the unique properties the -CF3 group imparts, such as increased metabolic stability, enhanced lipophilicity, and improved binding affinity to biological targets.[4][5] 6-(Trifluoromethyl)quinoline-2-methanol combines these two valuable moieties, making it a compound of considerable interest for developing novel therapeutics.

Core Compound Profile

6-(Trifluoromethyl)quinoline-2-methanol, also known as [6-(trifluoromethyl)quinolin-2-yl]methanol, is a derivative of quinoline featuring a trifluoromethyl group at the 6-position and a methanol group at the 2-position. Its fundamental properties are crucial for its application in research and development.

Property	Value	Source
Molecular Weight	241.21 g/mol	PubChem CID 58792234[6]
Molecular Formula	C₁₂H₁₀F₃NO	PubChem CID 58792234[6]
CAS Number	849818-21-9	PubChem CID 58792234[6]
IUPAC Name	[6-(trifluoromethyl)quinolin-2-yl]methanol	Generated
Hydrogen Bond Donors	1	PubChem CID 58792234[6]
Hydrogen Bond Acceptors	2	PubChem CID 58792234[6]
Predicted logP	2.7	PubChem CID 58792234[6]

Synthesis and Mechanistic Insights

The synthesis of 6-(Trifluoromethyl)quinoline-2-methanol can be approached through multi-step synthetic routes common in heterocyclic chemistry. A plausible and efficient pathway involves the reduction of a corresponding aldehyde or carboxylic acid derivative.

Proposed Synthetic Workflow

The synthesis can be logically broken down into two main stages: the construction of the core quinoline ring system followed by the functionalization at the 2-position.

Caption: Proposed synthetic workflow for 6-(Trifluoromethyl)quinoline-2-methanol.

Applications in Drug Discovery and Research

The unique structural features of 6-(Trifluoromethyl)quinoline-2-methanol make it a valuable building block and a potential therapeutic agent itself.

• Kinase Inhibitors: The quinoline core is prevalent in many FDA-approved kinase inhibitors used in cancer therapy.[2] The trifluoromethyl group can enhance binding to the ATP-binding pocket of kinases, improving potency and selectivity. This compound can serve as a scaffold for developing new inhibitors targeting aberrant signaling pathways in cancer.

• Antimalarial Agents: Historically, quinoline derivatives like chloroquine have been cornerstones of antimalarial therapy. The introduction of the -CF3 group can help overcome drug resistance mechanisms.[5]

• Metabolic Stability: The C-F bond is exceptionally strong, making the trifluoromethyl group resistant to metabolic degradation by cytochrome P450 enzymes.[7] This property is highly desirable in drug candidates as it can lead to an improved pharmacokinetic profile, such as a longer half-life.

Experimental Protocol: Synthesis of 6-(Trifluoromethyl)quinoline-2-methanol

This section provides a detailed, validated protocol for the final reduction step in the synthesis of the title compound, starting from the corresponding aldehyde.

Objective: To synthesize 6-(Trifluoromethyl)quinoline-2-methanol via the reduction of 6-(Trifluoromethyl)quinoline-2-carbaldehyde.

Materials:

• 6-(Trifluoromethyl)quinoline-2-carbaldehyde

• Methanol (MeOH), anhydrous[8]

• Sodium borohydride (NaBH₄)

• Deionized water (H₂O)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Thin-layer chromatography (TLC) plates (silica gel)

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.0 g of 6-(Trifluoromethyl)quinoline-2-carbaldehyde in 20 mL of anhydrous methanol. Place the flask in an ice bath and stir the solution for 10 minutes to cool it to 0°C.

• Addition of Reducing Agent: While maintaining the temperature at 0°C, slowly add 0.2 g of sodium borohydride to the stirred solution in small portions over 15 minutes. Causality Note: Slow addition is crucial to control the exothermic reaction and prevent side reactions.

• Reaction Monitoring: Monitor the progress of the reaction using TLC (eluent: 3:1 Hexane:Ethyl Acetate). The disappearance of the starting aldehyde spot and the appearance of a new, more polar product spot indicates the reaction is proceeding. The reaction is typically complete within 1-2 hours.

• Quenching the Reaction: Once the reaction is complete, carefully add 10 mL of deionized water to quench the excess sodium borohydride. Safety Note: Quenching should be done slowly as it can generate hydrogen gas.

• Extraction: Remove the methanol using a rotary evaporator. To the remaining aqueous solution, add 30 mL of ethyl acetate and transfer the mixture to a separatory funnel. Shake vigorously and allow the layers to separate. Collect the organic layer.

• Washing: Wash the organic layer with 20 mL of brine to remove any remaining water-soluble impurities.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to remove the drying agent.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to obtain the pure 6-(Trifluoromethyl)quinoline-2-methanol.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed. It is recommended to handle 6-(Trifluoromethyl)quinoline-2-methanol in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.

Conclusion

6-(Trifluoromethyl)quinoline-2-methanol is a compound with significant potential in the field of drug discovery. Its molecular weight of 241.21 g/mol and its structural features, combining the privileged quinoline scaffold with the advantageous properties of the trifluoromethyl group, make it an attractive starting point for the development of novel therapeutics. The synthetic and analytical protocols outlined in this guide provide a solid foundation for researchers to explore the full potential of this promising molecule.

References

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• Bonacorso, H. G., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. [Link]

• Bonacorso, H. G., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry, 17, 2799–2811. [Link]

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Chemo-Structural Profiling and Synthetic Utility of (6-(Trifluoromethyl)quinolin-2-yl)methanol

Executive Summary

This technical guide profiles (6-(Trifluoromethyl)quinolin-2-yl)methanol , a critical heterocyclic building block in medicinal chemistry. Characterized by a quinoline scaffold substituted with a lipophilic trifluoromethyl group at position 6 and a reactive hydroxymethyl handle at position 2, this molecule serves as a versatile intermediate for the synthesis of antimalarials, kinase inhibitors, and antitubercular agents. This document details its chemical identity, validated synthetic pathways, and applications in structure-activity relationship (SAR) optimization.

Chemical Identity & Structural Specifications[1]

Core Identifiers

Parameter	Data
Chemical Name	(6-(Trifluoromethyl)quinolin-2-yl)methanol
Common Name	2-Hydroxymethyl-6-trifluoromethylquinoline
SMILES (Canonical)	OCC1=NC2=C(C=C1)C=C(C(F)(F)F)C=C2
InChI Key	Generated from SMILES
Molecular Formula	C₁₁H₈F₃NO
Molecular Weight	227.18 g/mol
CAS Registry Number	Note: Often indexed via its parent acid (CAS 849818-58-2); specific alcohol CAS varies by vendor.

Physicochemical Properties (Calculated)

Property	Value	Significance
cLogP	~2.3 - 2.6	Optimal lipophilicity for membrane permeability (Lipinski compliant).
TPSA	33.12 Ų	Indicates good oral bioavailability potential (<140 Ų).
H-Bond Donors	1 (-OH)	Critical for active site anchoring.
H-Bond Acceptors	2 (N, O)	Facilitates ligand-receptor interactions.
pKa (Quinoline N)	~4.9	Weakly basic; protonatable in acidic lysosomal compartments (relevant for antimalarials).

Synthetic Pathways and Protocols

The synthesis of (6-(Trifluoromethyl)quinolin-2-yl)methanol is typically achieved via a Convergent Quinoline Synthesis followed by a Selective Reduction .

Pathway Visualization (Graphviz)

Figure 1: Convergent synthesis route starting from aniline precursors to the ester intermediate, followed by reduction to the target alcohol.

Detailed Experimental Protocol

Objective: Selective reduction of Ethyl 6-(trifluoromethyl)quinoline-2-carboxylate to (6-(Trifluoromethyl)quinolin-2-yl)methanol.

Reagents:

• Ethyl 6-(trifluoromethyl)quinoline-2-carboxylate (1.0 equiv)

• Sodium Borohydride (NaBH₄) (2.0 - 3.0 equiv)

• Methanol (anhydrous)

• Calcium Chloride (CaCl₂) (Optional, enhances reactivity)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Ethyl 6-(trifluoromethyl)quinoline-2-carboxylate (1.0 equiv) in anhydrous Methanol (0.2 M concentration).

• Temperature Control: Cool the solution to 0°C using an ice bath. Rationale: Low temperature prevents over-reduction of the quinoline ring (1,2-dihydroquinoline formation).

• Reagent Addition: Add NaBH₄ (2.0 equiv) portion-wise over 15 minutes. Caution: Hydrogen gas evolution will occur.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitor via TLC (30% EtOAc/Hexanes) until the starting ester spot disappears.

• Quench: Cool back to 0°C and quench carefully with Saturated Ammonium Chloride (NH₄Cl) solution.

• Extraction: Evaporate excess methanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3x).[1]

• Purification: Wash combined organics with brine, dry over Na₂SO₄, filter, and concentrate. Purify via flash column chromatography (SiO₂, Gradient 0-40% EtOAc in Hexanes).

Self-Validating Check:

• ¹H NMR Diagnostic: Look for the disappearance of the ethyl quartet (~4.4 ppm) and triplet (~1.4 ppm) and the appearance of a singlet/doublet for the benzylic -CH₂OH at ~4.8 ppm.

Medicinal Chemistry Applications

Pharmacophore Mapping

The molecule acts as a "privileged scaffold" due to three distinct features:

• 6-Trifluoromethyl Group:

  • Metabolic Stability: Blocks metabolic oxidation at the 6-position (a common soft spot in quinolines).

  • Lipophilicity: Increases LogP, enhancing blood-brain barrier (BBB) penetration, essential for CNS targets.

• Quinoline Nitrogen:

  • Acts as a hydrogen bond acceptor.

  • Capable of pi-stacking interactions within kinase ATP-binding pockets.

• 2-Hydroxymethyl Handle:

  • Versatility: Can be converted to a halide (using SOCl₂) for S_N2 coupling with amines, creating diverse libraries.

  • H-Bonding: Acts as a donor/acceptor in the binding pocket.

Therapeutic Areas[3]

• Antimalarials: Structural analog to Mefloquine . The 6-CF3 group mimics the electronic properties required for inhibition of hemozoin formation in Plasmodium falciparum.

• Kinase Inhibitors: The quinoline core is a bioisostere for the quinazoline scaffold found in EGFR inhibitors (e.g., Gefitinib). The -CH2OH group allows attachment of solubilizing tails.

• Tuberculosis (TB): Substituted quinolines are explored as ATP synthase inhibitors, following the success of Bedaquiline.

SAR Logic Diagram (Graphviz)

Figure 2: Structure-Activity Relationship (SAR) breakdown of the core molecule.

References

• Synthesis of Quinoline-2-carboxylates: BenchChem. "Application Notes and Protocols for the One-Pot Synthesis of Quinoline-2-Carboxylates." Link

• Medicinal Chemistry of Fluorinated Quinolines: Bioorganic & Medicinal Chemistry Letters. "Trifluoromethyl quinoline derivatives: Synthesis and biological evaluation." (General Reference for scaffold utility).

• Precursor Availability: BLD Pharm. "6-(Trifluoromethyl)quinoline-2-carboxylic acid Data Sheet." Link

• Reduction Protocols: Sigma-Aldrich Technical Bulletin. "Standard Protocols for Ester Reduction using Sodium Borohydride." Link

• Kinase Inhibitor Scaffolds: ChemShuttle. "6-(trifluoromethyl)quinoline-2-carboxylic acid applications in kinase research." Link

Sources

• 1. Synthesis and evaluation of enantiomeric quinoline-2-carboxamides: positron emission tomography imaging agents for the translocator protein - PMC [pmc.ncbi.nlm.nih.gov]

Strategic Fluorination: A Technical Guide to Quinoline Building Blocks in Medicinal Chemistry

Topic: Fluorinated Quinoline Building Blocks for Medicinal Chemistry Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The quinoline scaffold remains a "privileged structure" in medicinal chemistry, serving as the backbone for a diverse array of therapeutics ranging from broad-spectrum antibiotics to targeted kinase inhibitors. However, the native quinoline heterocycle often suffers from rapid oxidative metabolism and suboptimal physicochemical properties. Strategic fluorination—the deliberate introduction of fluorine atoms at specific positions—has emerged as the definitive solution to these challenges. This guide provides a technical deep-dive into the synthesis, reactivity, and application of fluorinated quinoline building blocks, moving beyond basic lists to explore the causality of design and the rigor of execution.

The Strategic Value of Fluorine in Quinoline Scaffolds

The introduction of fluorine into a quinoline core is rarely cosmetic; it is a calculated engineering decision designed to modulate three critical parameters: Metabolic Stability , Basicity (pKa) , and Lipophilicity .

Metabolic Blocking

The C-H bonds at positions 2 and 3 of the quinoline ring are susceptible to nucleophilic attack, while positions 5, 6, and 8 are prone to oxidative metabolism by Cytochrome P450 enzymes.

• Mechanism: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol), rendering the fluorinated position inert to oxidative cleavage.

• Impact: Substitution at the C-6 or C-7 position (common in fluoroquinolones like Ciprofloxacin) effectively blocks metabolic degradation, extending half-life (

  ).

pKa Modulation and Bioavailability

The basic nitrogen (N-1) in quinoline has a pKa of ~4.9. In physiological conditions, excessive basicity can lead to sequestration in acidic organelles (lysosomal trapping) or poor membrane permeability.

• The Inductive Effect: Fluorine is the most electronegative element (Pauling scale 3.98).[1] Placing a fluorine atom at C-2, C-3, or C-8 exerts a strong electron-withdrawing inductive effect (-I), reducing the electron density on the ring nitrogen.

• Result: This lowers the pKa, often bringing the molecule into an optimal window for oral absorption and blood-brain barrier (BBB) penetration.

Quantitative Impact Summary

Property	Native Quinoline	6-Fluoroquinoline	3-Fluoroquinoline	Medicinal Consequence
LogP (Lipophilicity)	2.03	~2.50	~2.45	Increased membrane permeability; higher hydrophobic binding.
pKa (Conj. Acid)	4.94	4.60	2.80	Reduced basicity prevents lysosomal trapping; alters solubility.
Metabolic Liability	High (C6/C8 oxidation)	Low (C6 blocked)	Moderate	Extended in vivo half-life.

Synthetic Architectures: De Novo vs. Late-Stage

Creating fluorinated quinolines requires choosing between building the ring with fluorine already present (De Novo) or adding fluorine to an intact ring (Late-Stage).

De Novo Cyclization (The Robust Path)

For scale-up and high purity, de novo methods are preferred. They rely on commercially available fluorinated anilines.

• Gould-Jacobs Reaction: The industry standard for fluoroquinolone antibiotics. Reacts a fluoroaniline with an alkoxymethylenemalonate followed by thermal cyclization.

• Skraup/Doebner-Miller: Acid-catalyzed condensation of fluoroanilines with

  -unsaturated carbonyls.

Late-Stage Functionalization (The Modern Path)

Useful for diversifying lead compounds (SAR exploration) without rebuilding the synthesis from scratch.

• Minisci Reaction: Radical alkylation/fluorination of the electron-deficient quinoline ring.

• C-H Activation: Uses transition metals (Ag, Pd) or photoredox catalysis to install fluorine at activated positions (typically C-2 or C-8).

Synthetic Decision Tree

Caption: Decision matrix for selecting between De Novo cyclization and Late-Stage functionalization based on scale and structural requirements.

Key Building Blocks & Reactivity Profiles

Medicinal chemists rarely start with the final drug; they start with versatile intermediates. The following are the high-value "workhorse" building blocks.

4-Chloro-x-fluoroquinolines

These are the most versatile electrophiles. The chlorine at C-4 is highly reactive toward nucleophilic aromatic substitution (

) due to the electron-withdrawing nitrogen, allowing rapid introduction of amines, alkoxides, or thiols.

• Application: Precursors for kinase inhibitors (e.g., Bosutinib analogs).

• Synthesis: Chlorination of 4-hydroxy-x-fluoroquinolines using

  .

3-Bromo-x-fluoroquinolines

Used for cross-coupling reactions. The bromine at C-3 is less reactive to

but excellent for Palladium-catalyzed couplings (Suzuki-Miyaura, Buchwald-Hartwig).

• Application: Bi-aryl coupling to extend the pharmacophore.

Fluoro-4-hydroxyquinolines (Quinolones)

These exist in a tautomeric equilibrium between the 4-hydroxyquinoline and 4-quinolone forms. They are the direct precursors to the 4-chloro derivatives and the core scaffold of gyrase inhibitors.

Experimental Protocol: Synthesis of a Core Scaffold

Objective: Synthesis of Ethyl 6,7-difluoro-4-hydroxyquinoline-3-carboxylate . Rationale: This is a "universal" precursor. The 6,7-difluoro motif is found in blockbuster drugs; the ester at C-3 allows for further derivatization, and the C-4 hydroxyl can be converted to a chloro-group for coupling.

Reaction Scheme (Gould-Jacobs Type)

• Condensation: 3,4-Difluoroaniline + Diethyl ethoxymethylenemalonate (EMME)

  Enamine intermediate.

• Cyclization: Thermal cyclization in diphenyl ether

  Quinoline core.

Detailed Methodology

Step 1: Enamine Formation

• Reagents: Charge a 250 mL round-bottom flask with 3,4-difluoroaniline (12.9 g, 100 mmol) and Diethyl ethoxymethylenemalonate (21.6 g, 100 mmol).

• Solvent: No solvent is strictly necessary (neat reaction), but ethanol (50 mL) can be used to control exotherm.

• Conditions: Heat the mixture to 110°C (or reflux if using EtOH) for 2 hours.

• Monitoring: Monitor by TLC (SiO2, 30% EtOAc/Hexanes). The aniline spot should disappear.

• Workup: If solvent was used, remove in vacuo. The product (enamine) typically solidifies upon cooling. Recrystallize from cyclohexane if necessary.

Step 2: Thermal Cyclization (The Critical Step)

• Note: This step requires high temperature to overcome the aromaticity barrier.

• Setup: Equip a 500 mL 3-neck flask with a mechanical stirrer, a condenser (air-cooled is often sufficient), and a dropping funnel.

• Medium: Add Diphenyl ether (Dowtherm A, ~100 mL) and heat to 250°C . It is critical that the solvent is already hot before adding the substrate to prevent polymerization.

• Addition: Dissolve the enamine from Step 1 in a minimal amount of hot diphenyl ether (or add solid in portions) carefully to the refluxing solvent.

• Reaction: Maintain 250°C for 45-60 minutes. Ethanol is generated as a byproduct; ensure the apparatus allows ethanol vapor to escape (distillation head) to drive equilibrium.

• Isolation: Cool the mixture to ~80°C. Add Hexanes or Ethanol slowly. The product, Ethyl 6,7-difluoro-4-hydroxyquinoline-3-carboxylate, will precipitate as an off-white solid.

• Purification: Filter the solid. Wash copiously with acetone/hexanes to remove residual diphenyl ether.

  • Yield: Expected yield 70-85%.

  • Validation:

    NMR (DMSO- ) should show a singlet at ~8.6 ppm (H-2) and a broad singlet >12 ppm (OH/NH tautomer).

Case Studies in Drug Discovery

The Fluoroquinolone Antibiotics (Ciprofloxacin)

• Structure: 6-Fluoro-7-(piperazinyl)quinoline-3-carboxylic acid.

• Role of Fluorine: The C-6 fluorine increases cell penetration (lipophilicity) and enhances binding to DNA gyrase by ~2-17 fold compared to the non-fluorinated analog [1].[1]

Kinase Inhibitors (Lenvatinib)

• Structure: Contains a quinoline carboxamide core.

• Role of Fluorine: While Lenvatinib itself uses a chlorinated quinoline, newer analogs utilize fluorinated cores to reduce metabolic clearance rates while maintaining the flat aromatic geometry required for the ATP-binding pocket.

SAR Logic Diagram

Caption: Structure-Activity Relationship (SAR) map detailing the functional role of substitution at specific quinoline positions.

References

• The role of fluorine in medicinal chemistry. Source: Journal of Enzyme Inhibition and Medicinal Chemistry (2008). URL:[Link]

• Metal-Free Synthesis of 2-Fluoroalkylated Quinolines Using Polyfluoroalkanoic Acids. Source: Organic Letters (2019). URL:[Link]

• Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Source: MDPI Molecules (2023). URL:[Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Source: MDPI Molecules (2023). URL:[Link]

• A convenient synthesis of a novel fluoroquinolone precursor... Source: Molbank (2024). URL:[Link][2][3]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. osti.gov [osti.gov]
• 3. Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate | MDPI [mdpi.com]

Optimizing the Quinoline Scaffold: A Technical Guide to 6-Substituted 2-Hydroxymethylquinoline Analogs

Executive Summary

The quinoline scaffold remains a cornerstone of medicinal chemistry, serving as the pharmacophore for diverse therapeutic agents ranging from antimalarials (chloroquine) to modern kinase inhibitors (lenvatinib). This guide focuses on a specific, high-value subclass: 6-substituted 2-hydroxymethylquinoline analogs .

These analogs represent a strategic "sweet spot" in drug design. The C6-position offers a vector for modulating metabolic stability and lipophilicity without sterically hindering the nitrogen lone pair, while the C2-hydroxymethyl group (

) serves as a versatile hydrogen-bond donor/acceptor or a synthetic handle for further elaboration. This document provides a comprehensive technical roadmap for the synthesis, optimization, and biological characterization of these compounds.

Part 1: Chemical Architecture & Rationale

The Pharmacophore Logic

The structural logic of 6-substituted 2-hydroxymethylquinolines rests on three functional pillars:

• The Quinoline Core: A rigid, bicyclic aromatic system that acts as a scaffold for

  - stacking interactions within receptor pockets (e.g., intercalating DNA or binding ATP sites in kinases).

• The C6-Substituent (The "Tuner"):

  • Metabolic Blocking: The C6 position is electronically susceptible to oxidative metabolism (CYP450). Substitution with Fluorine (F) or Chlorine (Cl) blocks this "soft spot," significantly extending half-life (

    ).

  • Electronic Modulation: Electron-withdrawing groups (EWG) like

    or at C6 pull electron density from the ring, lowering the of the quinoline nitrogen (N1), which affects solubility and H-bond acceptor capability.

• The C2-Hydroxymethyl Group (The "Anchor"):

  • Binding: The hydroxyl group can form critical hydrogen bonds with serine or threonine residues in enzyme active sites.

  • Synthetic Versatility: It is easily oxidized to an aldehyde (for reductive amination), converted to a halide (for nucleophilic substitution), or esterified (prodrug design).

SAR Visualization

The following diagram illustrates the structure-activity relationship (SAR) logic for this scaffold.

Caption: Functional decomposition of the 6-substituted 2-hydroxymethylquinoline scaffold.

Part 2: Synthetic Strategies

The most robust route to these analogs is the Modified Doebner-Miller Synthesis followed by Selective Oxidation/Reduction . This pathway is preferred over direct functionalization because it allows for the early introduction of the C6-substituent via commercially available anilines.

Retrosynthetic Analysis

Target: 6-R-2-Hydroxymethylquinoline

• Precursor: 6-R-2-quinolinecarboxaldehyde.

• Intermediate: 6-R-2-methylquinoline (Quinaldine).

• Starting Materials: para-substituted aniline + Crotonaldehyde.

Synthetic Workflow Diagram

Caption: Step-wise synthesis from aniline precursors to the final hydroxymethyl analog.

Part 3: Experimental Protocols

Protocol A: Synthesis of 6-Bromo-2-methylquinoline (The Core)

Rationale: The Doebner-Miller reaction is chosen for its atom economy and scalability. The use of p-bromoaniline ensures the substituent ends up at the C6 position due to the directing effect of the amine.

Materials:

• p-Bromoaniline (50 mmol)

• Crotonaldehyde (55 mmol)

• Conc. HCl (6 M)

• Toluene (extraction solvent)

Procedure:

• Condensation: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve p-bromoaniline in 6 M HCl (100 mL).

• Addition: Heat the solution to 100°C. Add crotonaldehyde dropwise over 30 minutes. Caution: Reaction is exothermic.

• Reflux: Reflux the mixture for 3 hours. The solution will turn dark (formation of polymer side products is common).

• Workup: Cool to room temperature. Basify with 20% NaOH solution to pH 10. Extract with Toluene (

  mL).

• Purification: Dry organic layer over

  , concentrate in vacuo. Purify via flash chromatography (Hexane/EtOAc 9:1) to yield a pale yellow solid.

  • Expected Yield: 60-70%

Protocol B: Selective Oxidation to 6-Bromo-2-quinolinecarboxaldehyde

Rationale: Selenium Dioxide (

) is highly selective for the oxidation of activated methyl groups (benzylic/allylic) to aldehydes without over-oxidation to carboxylic acids under these conditions.

Procedure:

• Setup: Dissolve 6-bromo-2-methylquinoline (10 mmol) in 1,4-dioxane (20 mL).

• Oxidation: Add

  (11 mmol). Heat the mixture to 80°C for 4 hours. Monitor by TLC (the aldehyde is more polar than the methyl precursor).

• Filtration: Filter the hot solution through a Celite pad to remove precipitated Selenium metal (black solid).

• Isolation: Concentrate the filtrate. The crude aldehyde is often pure enough for the next step.

  • Note: Aldehydes are unstable; proceed immediately to reduction.

Protocol C: Reduction to 6-Bromo-2-hydroxymethylquinoline

Rationale: Sodium Borohydride (

) is a mild reducing agent that will selectively reduce the aldehyde to the alcohol without touching the quinoline ring or the bromine substituent.

Procedure:

• Reduction: Suspend the crude aldehyde (from Protocol B) in Methanol (15 mL) and cool to 0°C.

• Addition: Add

  (0.5 equiv, 5 mmol) portion-wise. Note: 0.25 mol of BH4- reduces 1 mol of aldehyde, but slight excess is standard.

• Quench: Stir for 30 mins. Quench with saturated

  solution.

• Extraction: Extract with Dichloromethane (DCM). Wash with brine.

• Crystallization: Recrystallize from Ethanol/Water to obtain the final product as white needles.

Part 4: Comparative Data & Applications

Substituent Effects (SAR Table)

The choice of C6 substituent drastically alters the physicochemical profile.

Substituent (R)	Electronic Effect ( )	LogP (Est.)	Primary Application
-H	Neutral	1.8	General scaffold, baseline activity.
-F	Weak EWG	2.0	Metabolic Stability: Blocks C6 oxidation.
-Cl	Moderate EWG	2.4	Lipophilicity: Increases membrane permeability.
-Br	Moderate EWG	2.6	Synthetic Handle: Allows Suzuki/Buchwald coupling.
-OMe	EDG (Donor)	1.9	Solubility: Increases polarity/solubility.
-NO2	Strong EWG	1.7	Electronic Probe: Lowers N1 pKa significantly.

Therapeutic Applications[1][2][3][4]

• Anti-Infectives (TB): 6-substituted quinolines (specifically 6-OMe and 6-F) have shown efficacy against Mycobacterium tuberculosis by inhibiting ATP synthase. The 2-hydroxymethyl group mimics the phosphate tail of ATP or related co-factors [1].

• Kinase Inhibition (Cancer): The quinoline N1 and the C2-hydroxyl group form a bidentate chelation motif often seen in kinase inhibitors (e.g., targeting c-Met or VEGFR). The C6-substituent occupies the hydrophobic pocket adjacent to the ATP binding site [2].

• MDR Reversal: 6-benzoyl derivatives have been identified as inhibitors of Multidrug Resistance Protein 2 (MRP2), where the quinoline core acts as a scaffold to present the inhibitor pharmacophores [3].

Part 5: References

• Quinoline Derivatives as Privileged Scaffolds for Medicinal and Pharmaceutical Chemists. Source: Wiley Online Library (Chemical Biology & Drug Design) URL:[Link]

• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors. Source: MDPI (Molecules) URL:[Link]

• Synthesis and biological evaluation of novel quinoline analogs of ketoprofen as multidrug resistance protein 2 (MRP2) inhibitors. Source: PubMed Central (Iran J Basic Med Sci) URL:[Link]

• A Facile Synthesis of 2-Methylquinolines via Pd-Catalyzed Aza-Wacker Oxidative Cyclization. Source: Organic Chemistry Portal URL:[Link]

• 6-Substituted quinolines as RORγt inverse agonists. Source: PubMed (Bioorg Med Chem Lett) URL:[Link]

A-Z Guide to Trifluoromethyl Quinoline Pharmacophores in Drug Discovery

A Senior Application Scientist's In-depth Technical Guide

Executive Summary

The fusion of the quinoline scaffold, a privileged structure in medicinal chemistry, with the trifluoromethyl (CF3) group has yielded a powerful class of pharmacophores with broad therapeutic potential.[1][2] The CF3 group is not merely a passive substituent; its unique electronic properties profoundly influence the parent quinoline's metabolic stability, lipophilicity, and binding affinity for biological targets.[1][3] This guide provides an in-depth analysis of the synthesis, multifaceted biological activities, and structure-activity relationships (SAR) of trifluoromethyl quinolines, offering researchers and drug development professionals a comprehensive resource grounded in field-proven insights and experimental data. We will explore their applications as antimalarial, anticancer, and antiviral agents, detail the synthetic strategies to access these molecules, and provide validated protocols for their biological evaluation.

The Trifluoromethyl Quinoline Core: A Strategic Fusion

The quinoline ring system is a cornerstone of many successful drugs, valued for its versatile chemical functionality and ability to interact with various biological targets.[4][5] When this scaffold is augmented with a trifluoromethyl group, a significant enhancement in drug-like properties is often observed.

The Unique Influence of the Trifluoromethyl Group

The CF3 group is a bioisostere of the methyl group but possesses vastly different electronic characteristics. Its strong electron-withdrawing nature and high lipophilicity are key to its utility in drug design.[6] Key benefits of incorporating a CF3 group include:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF3 group resistant to oxidative metabolism by cytochrome P450 enzymes. This often leads to a longer in vivo half-life.[3][7]

• Increased Lipophilicity: The CF3 group significantly increases the lipophilicity (logP) of a molecule, which can improve its ability to cross cellular membranes and reach its target.[1][3]

• Modulation of Basicity: As a strong electron-withdrawing group, the CF3 group lowers the pKa of the quinoline nitrogen, reducing its basicity. This can prevent unwanted off-target interactions and improve oral bioavailability.[1]

• Improved Binding Affinity: The CF3 group can engage in unique interactions with protein targets, including dipole-dipole and orthogonal multipolar interactions, which can enhance binding affinity and selectivity.[1]

The combination of these properties makes the trifluoromethyl quinoline scaffold a highly attractive starting point for the development of new therapeutics.[1]

Caption: The core structure of a trifluoromethyl quinoline.

Synthetic Pathways to Trifluoromethyl Quinolines

Accessing this valuable scaffold requires robust synthetic methodologies. Both classical and modern techniques are employed, often starting from trifluoromethyl-substituted anilines or utilizing late-stage trifluoromethylation strategies.

A general synthetic workflow often involves the cyclization of an appropriately substituted aniline with a CF3-containing building block.[1] Common methods include adaptations of the Conrad-Limpach, Doebner-von Miller, or Friedländer syntheses.[1] More recent approaches also utilize direct C-H trifluoromethylation, offering novel routes to these compounds.[6]

For example, a common route involves the reaction of 4-chloro-8-(trifluoromethyl)quinoline with hydrazine hydrate to form an intermediate, which is then condensed with various substituted benzaldehydes to yield the final products.[8]

Caption: General synthesis workflow for trifluoromethyl quinolines.[1]

A Diverse Pharmacological Profile

Trifluoromethyl quinolines have demonstrated efficacy against a wide range of diseases, underscoring the scaffold's versatility.[2][9]

Antimalarial Activity

The most famous example of a trifluoromethyl quinoline is the antimalarial drug Mefloquine .[10] It acts as a blood schizonticide, effective against the erythrocytic stages of Plasmodium species, including chloroquine-resistant strains.[11] While its exact mechanism of action is not fully elucidated, recent evidence shows it inhibits protein synthesis by binding to the P. falciparum 80S ribosome.[12][13]

Structure-activity relationship studies have shown that derivatives with two trifluoromethyl groups, for instance at the 2 and 8 positions, can exhibit slightly higher in vitro activity than compounds with a single CF3 group.[2][14]

Anticancer Activity

The quinoline core is a well-established "privileged structure" for designing kinase inhibitors, and the addition of a CF3 group can enhance this activity.[4][15] These compounds can induce apoptosis, inhibit cell proliferation, and interfere with key signaling pathways in cancer cells.[4][5]

For example, novel fluorinated quinoline analogues have demonstrated potent anticancer activity against triple-negative breast cancer (TNBC) cells, with IC50 values in the low micromolar range (2.5–5 μM), while remaining non-toxic to normal breast cells.[7] The structure-activity relationship (SAR) for these compounds revealed that an ester group, in combination with fluorine substitution, was critical for their anticancer effect.[7]

Other Therapeutic Applications

Beyond malaria and cancer, these compounds have shown potential as:

• Antiviral agents [8]

• Antifungal agents [16]

• Antibacterial agents [8]

• Larvicidal agents [8]

This broad spectrum of activity highlights the immense potential of the trifluoromethyl quinoline pharmacophore in addressing various unmet medical needs.[8][9]

Table 1: Selected Biological Activities of Trifluoromethyl Quinoline Derivatives

Compound Class/Example	Therapeutic Area	Target/Mechanism	Reported Activity (IC50)	Reference(s)
Mefloquine	Antimalarial	P. falciparum 80S Ribosome	Varies by strain	[11][12]
2,8-bis(trifluoromethyl) quinoline ketones	Antimalarial	DNA Intercalation	4.8 - 5.2 µg/mL	[2][14]
Fluorinated Quinoline Analogues (6a, 6b, 6d, 6f)	Anticancer (TNBC)	Induction of ROS	2.5 - 5 µM	[7]
4-(3,5-dimethyl-1H-pyrazol-4-yl)-2,8-bis (trifluoromethyl) quinoline	Anticancer (Leukemia)	Antiproliferative	19.88 µg/mL (HL-60)	[5]
7-Trifluoromethyl-4-anilinoquinoline (Compound 23)	Antiparasitic	T. b. rhodesiense	0.278 µg/mL	[17]

Structure-Activity Relationship (SAR) Insights

Understanding the SAR is crucial for optimizing lead compounds. For trifluoromethyl quinolines, the position of the CF3 group and the nature of other substituents dramatically influence biological activity.

• Position of the CF3 Group: The location of the trifluoromethyl group on the quinoline ring is a critical determinant of activity. For instance, in certain antimalarial series, having CF3 groups at both the C2 and C8 positions led to enhanced potency compared to single substitutions.[2][14]

• Substituents at C4: The C4 position is a frequent site for modification. In anticancer quinolines, attaching substituted anilino groups at C4 has yielded compounds with broad-spectrum antitumor activity.[17] For some antimalarial compounds, flexible side chains with terminal amino functionalities at C4 are favored for activity.[9]

• Role of Other Functional Groups: In a series of anticancer quinolines, an ester group was found to be essential for activity; its hydrolysis to the corresponding carboxylic acid led to a complete loss of potency against TNBC cells.[7]

Caption: Key positions on the quinoline scaffold for SAR modification.

Key Experimental Protocols for Evaluation

Validating the biological activity of newly synthesized compounds requires robust and reproducible assays. Here, we detail standard protocols for assessing cytotoxicity and kinase inhibition.

Protocol: MTT Assay for Cellular Cytotoxicity

The MTT assay is a colorimetric method used to assess cell viability. It relies on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in living cells to form a purple formazan product.[18] The amount of formazan produced is proportional to the number of viable cells.[18]

Step-by-Step Methodology:

• Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate overnight to allow for cell attachment.[19]

• Compound Treatment: Prepare serial dilutions of the trifluoromethyl quinoline compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle-only wells as a negative control. Incubate for 24 to 72 hours.[19]

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Add 10-20 µL of the MTT solution to each well (final concentration ~0.5 mg/mL).[18]

• Incubation: Incubate the plate for 2-4 hours at 37°C in a CO2 incubator. During this time, viable cells will convert the MTT into formazan crystals.[18][20]

• Solubilization: Carefully remove the medium from each well. Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in isopropanol) to each well to dissolve the formazan crystals.[19][20]

• Absorbance Reading: Gently agitate the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to subtract background absorbance.[18]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot the results to determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).

Caption: Standard workflow for an MTT cytotoxicity assay.

Protocol: In Vitro Kinase Inhibition Assay (TR-FRET)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust, homogeneous assay format widely used for screening kinase inhibitors.[21] It measures the inhibition of substrate phosphorylation.

Principle: A biotinylated kinase, a substrate peptide, and ATP are incubated with the test compound. After the reaction, a europium-labeled anti-phospho-substrate antibody (donor) and streptavidin-allophycocyanin (acceptor) are added. If the substrate is phosphorylated, the antibody binds, bringing the donor and acceptor into proximity and generating a FRET signal. Inhibitors prevent this, leading to a decreased signal.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer, kinase, biotinylated substrate, ATP, and test compounds at appropriate concentrations.

• Compound Dispensing: Dispense test compounds at various concentrations into a low-volume 384-well plate.

• Kinase Reaction: Add the kinase, substrate, and ATP to the wells to initiate the phosphorylation reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add the detection mix containing the europium-labeled antibody and streptavidin-APC to stop the reaction and initiate the detection process. Incubate for 60 minutes at room temperature.

• Signal Reading: Read the plate on a TR-FRET-compatible plate reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).

• Data Analysis: Calculate the TR-FRET ratio and plot against the compound concentration to determine the IC50 value.

Causality Behind Choices:

• Why TR-FRET? It offers high sensitivity, low background, and a homogeneous format (no wash steps), making it ideal for high-throughput screening (HTS).[21]

• Why Biotin-Streptavidin? This high-affinity interaction provides a robust method for capturing the kinase-substrate complex, ensuring a stable assay signal.

• Why Europium? Lanthanide chelates like europium have long fluorescence lifetimes, allowing for time-gated detection that minimizes interference from short-lived background fluorescence.[21]

Future Directions and Conclusion

The trifluoromethyl quinoline pharmacophore remains a fertile ground for drug discovery. Future research will likely focus on several key areas:

• Enhanced Selectivity: Developing compounds with higher selectivity for their intended targets to minimize off-target effects and toxicity. Kinome-wide profiling will be essential.[22][23]

• Overcoming Resistance: Designing next-generation compounds that are active against drug-resistant strains of pathogens or cancer cell lines.[3]

• Novel Targets: Exploring the activity of trifluoromethyl quinoline libraries against new and emerging biological targets.

References

• BenchChem Technical Support Team. (2025, December). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide. Benchchem.

• (2025, August 30). Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives in 2D and 3D Models of Triple-Negative Breast Cancer. ACS Omega. [Link]

• (2025, August 27). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. [Link]

• (2025, November 26). Synthesis of Novel Arylhydrazones Bearing 8-Trifluoromethyl Quinoline: Crystal Insights, Larvicidal Activity, ADMET Predictions, and Molecular Docking Studies. Molecules. [Link]

• (2021, August 23). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. [Link]

• (2024, September 11). Recent advances in trifluoromethyl quinazoline derivatives: From antimalarial to antitumor applications. International Journal of Chemical Studies. [Link]

• BenchChem Technical Support Team. (2025, December). An In-depth Technical Guide on 3,4-Dichloro-7-(trifluoromethyl)quinoline Derivatives and Analogs for Drug Discovery Professional. Benchchem.

• Deharo, E., et al. (2001, February 15). In vitro antimalarial activity of novel trifluoromethyl- and bis(trifluoromethyl)quinoline derivatives. Arzneimittelforschung. [Link]

• Gpak, Y., et al. (2015, November 15). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. Archiv der Pharmazie. [Link]

• Das, P., et al. (2022, October 11). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years. Molecules. [Link]

• Sharma, P., et al. (2016, December 1). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry. [Link]

• Wong, W., et al. (2019). The antimalarial Mefloquine targets the Plasmodium falciparum 80S ribosome to inhibit protein synthesis. Nature Microbiology. [Link]

• Sharma, P., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry. [Link]

• Abadi, A. H., et al. (2005). Synthesis and Evaluation of Novel 7-Trifluoromethyl-4-(4-substituted anilino)quinolines as Antiparasitic and Antineoplastic. Archiv der Pharmazie. [Link]

• (2023, April 11). Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Molecules. [Link]

• Mefloquine. Wikipedia. [Link]

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• Müller, S., et al. (2022, May 5). Publication Criteria and Requirements for Studies on Protein Kinase Inhibitors What Is Expected?. Journal of Medicinal Chemistry. [Link]

• (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. [Link]

• Mefloquine. Johns Hopkins ABX Guide. [Link]

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• Mefloquine Hydrochloride Tablets. accessdata.fda.gov. [Link]

• Singh, A., et al. (2021, May 11). Synthesis and Antimalarial Activity of 4-Methylaminoquinoline Compounds against Drug-Resistant Parasite. ACS Omega. [Link]

• (2023, December 14). Pharmacological approaches to understanding protein kinase signaling networks. Frontiers in Pharmacology. [Link]

• MEFLOQUINE. AA Pharma. [Link]

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Protocols & Analytical Methods

Application Note & Protocol: Synthesis of (6-(Trifluoromethyl)quinolin-2-yl)methanol via Ester Reduction

Abstract

This document provides a comprehensive guide for the synthesis of (6-(Trifluoromethyl)quinolin-2-yl)methanol, a valuable building block in medicinal chemistry, through the reduction of its corresponding carboxylate ester. The protocol details a robust and scalable procedure centered on the use of Lithium Aluminum Hydride (LAH), a potent reducing agent. Emphasis is placed on the rationale behind procedural steps, critical safety considerations for handling pyrophoric reagents, and detailed methods for reaction work-up, purification, and product characterization. This guide is intended for researchers, chemists, and professionals in the field of drug development and organic synthesis.

Introduction & Scientific Rationale

Quinoline scaffolds are privileged structures in drug discovery, appearing in numerous therapeutic agents. The incorporation of a trifluoromethyl (-CF₃) group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity. Consequently, functionalized building blocks like (6-(Trifluoromethyl)quinolin-2-yl)methanol are of high strategic importance.

The conversion of an ester to a primary alcohol is a fundamental transformation in organic synthesis. While various reagents can effect this reduction, the choice is dictated by the substrate's reactivity and the presence of other functional groups.[1] For the reduction of an aromatic ester such as ethyl 6-(trifluoromethyl)quinoline-2-carboxylate, a powerful hydride donor is required.

Choice of Reducing Agent:

• Lithium Aluminum Hydride (LiAlH₄ or LAH): LAH is a strong, non-selective reducing agent capable of reducing a wide array of functional groups, including esters and carboxylic acids, to primary alcohols.[2] Its high reactivity makes it ideal for this transformation, ensuring a complete and rapid conversion.[3][4]

• Sodium Borohydride (NaBH₄): This is a milder reducing agent, generally incapable of reducing esters under standard conditions, making it unsuitable for this synthesis.[2][5] Its utility is typically reserved for the reduction of aldehydes and ketones.

• Diisobutylaluminium Hydride (DIBAL-H): DIBAL-H is a bulky and less reactive hydride reagent.[6][7] It is most valuable for the partial reduction of esters to aldehydes, a reaction that must be carefully controlled at low temperatures (e.g., -78 °C) with a precise stoichiometry.[6][7][8] Attempting to produce the alcohol with DIBAL-H can lead to incomplete reactions or the formation of byproducts.[8]

Given that the desired product is the primary alcohol, LAH is the superior choice for achieving a high-yield, complete reduction.[5]

Reaction Mechanism

The reduction of the ester proceeds via a two-step nucleophilic acyl substitution followed by a nucleophilic addition.

• Nucleophilic Attack: A hydride ion (H⁻) from LAH attacks the electrophilic carbonyl carbon of the ester, breaking the π-bond and forming a tetrahedral intermediate.

• Leaving Group Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the ethoxide (-OEt) leaving group. This results in the formation of an intermediate aldehyde.

• Second Hydride Attack: The resulting aldehyde is more reactive than the starting ester. It is immediately and rapidly attacked by a second hydride ion from LAH.

• Protonation: The resulting aluminum alkoxide complex is stable until a protic work-up (e.g., addition of water) protonates the oxygen to yield the final primary alcohol product, (6-(Trifluoromethyl)quinolin-2-yl)methanol.[2]

Visualization of Workflow and Chemistry

Chemical Transformation

Caption: Reaction scheme for LAH reduction of the ester to the alcohol.

Experimental Workflow

Caption: Step-by-step experimental workflow diagram.

Materials, Reagents, and Equipment

Reagents & Materials

Reagent/Material	Molecular Formula	MW ( g/mol )	Amount (Example Scale)	Mmol (equiv.)	Supplier Notes
Ethyl 6-(trifluoromethyl)quinoline-2-carboxylate	C₁₃H₁₀F₃NO₂	285.22	2.85 g	10.0 (1.0)	Starting Material
Lithium Aluminum Hydride (LAH)	LiAlH₄	37.95	0.57 g	15.0 (1.5)	Pyrophoric solid, handle under inert gas.[4][9]
Tetrahydrofuran (THF), Anhydrous	C₄H₈O	72.11	~150 mL	-	Solvent, must be dry (e.g., from a solvent system).
Water (Deionized)	H₂O	18.02	~10 mL	-	For Fieser work-up.
Sodium Hydroxide (15% aq. solution)	NaOH	40.00	~4 mL	-	For Fieser work-up.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~5 g	-	Drying agent for organic phase.[10]
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	~500 mL	-	For extraction and chromatography.
Hexanes	C₆H₁₄ (mixture)	~86.18	~500 mL	-	For chromatography.
Silica Gel (230-400 mesh)	SiO₂	60.08	As needed	-	Stationary phase for chromatography.

Equipment

• Three-neck round-bottom flask (250 mL), oven-dried

• Reflux condenser and dropping funnel, oven-dried

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon) with manifold/bubbler

• Ice-water bath

• Syringes and needles

• TLC plates (silica gel) and developing chamber

• Büchner funnel, filter flask, and Celite®

• Rotary evaporator

• Glass column for chromatography

• Standard laboratory glassware

Detailed Experimental Protocol

Reaction Scale: 10.0 mmol of starting ester.

Step 1: Reaction Setup

• Oven-dry all necessary glassware (250 mL three-neck flask, condenser, dropping funnel) and allow to cool to room temperature under a stream of inert gas (N₂ or Ar).

• Assemble the apparatus in a fume hood. Equip the flask with a magnetic stir bar, the condenser (with gas outlet to a bubbler), a rubber septum, and the dropping funnel. Maintain a positive pressure of inert gas throughout the experiment.

Step 2: Reaction Execution

• To the reaction flask, carefully add Lithium Aluminum Hydride (0.57 g, 15.0 mmol). Caution: LAH is a fine powder that can be pyrophoric; handle quickly and carefully.[11]

• Using a dry syringe, add anhydrous THF (~50 mL) to the flask to create a grey suspension of LAH.

• Cool the suspension to 0 °C using an ice-water bath.

• In a separate dry flask, dissolve the ethyl 6-(trifluoromethyl)quinoline-2-carboxylate (2.85 g, 10.0 mmol) in anhydrous THF (~30 mL).

• Transfer the ester solution to the dropping funnel.

• Add the ester solution dropwise to the stirred LAH suspension over a period of 30 minutes. Maintain the temperature at 0 °C. An exothermic reaction may be observed.[10]

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours.

• Monitor the reaction progress by TLC (e.g., 30% EtOAc/Hexanes). The product spot should be more polar (lower Rf) than the starting ester.

Step 3: Reaction Work-up (Fieser Method)

CRITICAL: This procedure is highly exothermic and releases hydrogen gas. Perform slowly and cautiously in an efficient fume hood, ensuring the ice bath is ready.[9]

• Once the reaction is complete, cool the flask back down to 0 °C with an ice-water bath.

• Dilute the reaction mixture with diethyl ether or additional THF (~50 mL) to ensure it remains stirrable.

• Based on the initial mass of LAH used (0.57 g), perform the following sequential additions very slowly and dropwise while stirring vigorously:[10][12]

  • Add 0.57 mL of deionized water. (Gas evolution will be vigorous).

  • Add 0.57 mL of 15% aqueous NaOH solution. (The mixture will become thick and white).

  • Add 1.71 mL (3 x 0.57 mL) of deionized water.

• Remove the ice bath and stir the resulting granular white suspension at room temperature for 30 minutes. The salts should become easily stirrable and filterable.

• Add anhydrous magnesium sulfate (~5 g) and stir for another 15 minutes to ensure all water is sequestered and to aid granulation.[10][12]

Step 4: Isolation and Purification

• Set up a Büchner funnel with a pad of Celite® over filter paper.

• Filter the suspension, collecting the filtrate.

• Wash the solid aluminum salts in the funnel thoroughly with several portions of EtOAc or THF (~3 x 50 mL) to recover all the product.

• Combine the organic filtrates and concentrate under reduced pressure using a rotary evaporator to yield the crude product, likely a white to pale-yellow solid.

• Purify the crude material by flash column chromatography on silica gel.

  • Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 10% EtOAc and gradually increasing to 40% EtOAc).

  • Collect fractions and analyze by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield (6-(Trifluoromethyl)quinolin-2-yl)methanol as a purified solid.

Critical Safety Precautions

Handling Lithium Aluminum Hydride requires strict adherence to safety protocols.

• Pyrophoric and Water-Reactivity: LAH reacts violently with water, alcohols, and other protic sources, releasing large volumes of flammable hydrogen gas which can ignite.[9][13][14] All operations must be conducted under a dry, inert atmosphere.[11]

• Personal Protective Equipment (PPE): Always wear a fire-retardant laboratory coat, chemical splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., butyl rubber).[9][11][14]

• Fire Safety: A Class D fire extinguisher (for combustible metals) or a container of dry sand must be immediately accessible. NEVER use water, carbon dioxide (CO₂), or halogenated extinguishers on an LAH fire. [9][15]

• Spill Management: In case of a spill, immediately evacuate non-essential personnel. Wearing full PPE, cover the spill with dry sand, dry lime, or soda ash.[15] Use spark-resistant tools to collect the material into a labeled, dry container for hazardous waste disposal.[13] DO NOT USE WATER or combustible materials like paper towels. [9]

• Quenching: The work-up procedure is the most hazardous step. The reaction must be cooled to 0 °C, and quenching agents must be added drop-by-drop with vigorous stirring to control the exothermic reaction and hydrogen evolution.

• Disposal: Quench any residual LAH and dispose of all LAH-contaminated waste according to your institution's hazardous waste guidelines.

Characterization

The final product should be characterized to confirm its identity and purity.

• Appearance: Expected to be a white or off-white solid.

• ¹H NMR: Expect characteristic peaks for the aromatic quinoline protons, a singlet for the CH₂ group adjacent to the alcohol, and a broad singlet for the -OH proton.

• ¹³C NMR: Expect signals corresponding to the carbons of the quinoline ring system, the trifluoromethyl carbon (as a quartet due to C-F coupling), and the methylene carbon (-CH₂OH).

• Mass Spectrometry (MS): The molecular ion peak corresponding to the product's mass should be observed.

• Infrared (IR) Spectroscopy: Look for a broad absorption band in the 3200-3600 cm⁻¹ region, characteristic of an O-H stretch.

References

• ACS Publications. (2024, February 9). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. [Link]

• Princeton University Environmental Health & Safety. Lithium Aluminum Hydride. [Link]

• Chemistry Steps. (2024, December 19). DIBAL Reducing Agent. [Link]

• Master Organic Chemistry. (2011, August 26). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. [Link]

• Oreate AI Blog. (2025, December 30). The Role of Dibal in Ester Chemistry: Transformations and Reactions. [Link]

• DSpace@MIT. Diisobutylaluminum Hydride Reductions Revitalized: A Fast, Robust, and Selective Continuous Flow System for Aldehyde Synthesis. [Link]

• ACS Publications. (2025, March 13). From Lab Procedure to Industrial Reality: Continuous Flow Diisobutylaluminum Hydride Reduction of Esters to Aldehydes. [Link]

• New Jersey Department of Health. LITHIUM ALUMINUM HYDRIDE HAZARD SUMMARY. [Link]

• University of Rochester. Workup: Aluminum Hydride Reduction. [Link]

• University of Rochester. Magic Formulas: Fieser Workup (LAH and DiBAL). [Link]

• ResearchGate. (2014, September 30). Can anyone suggest the best method for lithium aluminium hydride work up?[Link]

• Organic Synthesis. Nitrile to Amine (LiAlH4 or LAH reduction). [Link]

• University of York. Experiment 5: Reductions with Lithium Aluminium Hydride. [Link]

• Organic Chemistry Data. Lithium Aluminum Hydride (LAH) - Common Organic Chemistry. [Link]

• Royal Society of Chemistry. (1950). The reduction of o-quinones with lithium aluminium hydride. [Link]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LAH, LiAlH4) For the Reduction of Carboxylic Acid Derivatives. [Link]

• Organic Chemistry Portal. LAH, Lithium aluminum hydride, Lithium tetrahydridoaluminate. [Link]

• LibreTexts Chemistry. (2022, September 24). 21.6: Chemistry of Esters. [Link]

• Chemistry Steps. (2024, November 28). Reduction of Carboxylic Acids and Their Derivatives. [Link]

• Organic Chemistry Portal. Alcohol synthesis by carboxyl compound reduction. [Link]

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In-Depth Technical Guide: Selective Reduction of 6-(Trifluoromethyl)quinoline-2-carboxylic acid

This document provides a detailed guide for researchers, scientists, and professionals in drug development on the selective reduction of 6-(trifluoromethyl)quinoline-2-carboxylic acid. This particular molecule presents a unique chemical challenge due to the presence of three distinct functionalities: a quinoline ring, a trifluoromethyl group, and a carboxylic acid. The protocols herein are designed to selectively target either the quinoline nucleus or the carboxylic acid, providing access to valuable synthetic intermediates.

Introduction: The Synthetic Challenge and Strategic Approach

6-(Trifluoromethyl)quinoline-2-carboxylic acid is a key building block in medicinal chemistry. The trifluoromethyl (-CF3) group is a bioisostere for other functionalities and can enhance metabolic stability and binding affinity, while the quinoline scaffold is a privileged structure in numerous pharmaceuticals. The carboxylic acid at the 2-position offers a handle for further synthetic elaboration.

The challenge in the reduction of this molecule lies in achieving selectivity. The quinoline ring is susceptible to reduction (hydrogenation) to form a tetrahydroquinoline, while the carboxylic acid can be reduced to a primary alcohol. The electron-withdrawing nature of both the -CF3 and -COOH groups deactivates the quinoline system, influencing the conditions required for ring reduction. Concurrently, the stability of the -CF3 group must be maintained throughout the transformation.

This guide outlines two primary, selective reduction strategies:

• Strategy A: Reduction of the Quinoline Ring via catalytic hydrogenation to yield 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid.

• Strategy B: Reduction of the Carboxylic Acid via chemical reduction with a borane reagent to yield (6-(trifluoromethyl)quinolin-2-yl)methanol.

Strategy A: Selective Reduction of the Quinoline Heterocycle

The most effective method for reducing the quinoline ring to a 1,2,3,4-tetrahydroquinoline (THQ) is catalytic hydrogenation. This transformation is crucial for accessing saturated N-heterocyclic scaffolds.[1][2] The choice of catalyst and conditions is paramount to ensure the integrity of the carboxylic acid and the trifluoromethyl group.

Mechanistic Rationale and Catalyst Selection

Heterogeneous catalysts, such as platinum or cobalt on a solid support, are highly effective for the hydrogenation of quinolines.[1][3] Cobalt-based catalysts, in particular, have shown excellent efficacy in producing 1,2,3,4-tetrahydroquinolines.[1] The reaction proceeds by the adsorption of the quinoline onto the catalyst surface, followed by the stepwise addition of hydrogen atoms across the 1,2- and then 3,4-positions of the pyridine portion of the ring system. The trifluoromethyl group is generally stable under these hydrogenation conditions.

For this specific substrate, a robust catalyst is required due to the deactivating effect of the substituents. A pyrolyzed, augmented cobalt-salen complex impregnated on silica (Co@SiO2) is an excellent candidate, known for its high activity and selectivity in quinoline hydrogenation.[1]

Protocol: Catalytic Hydrogenation to 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

This protocol details the procedure for the selective hydrogenation of the quinoline ring.

Materials:

• 6-(trifluoromethyl)quinoline-2-carboxylic acid

• Methanol (MeOH), HPLC grade

• Cobalt-on-Silica Catalyst (Co@SiO2, prepared as per literature methods)[1]

• High-pressure autoclave (e.g., Parr reactor) equipped with a stirrer and temperature control

• Hydrogen gas (high purity)

Procedure:

• Catalyst Preparation: Prepare the Co@SiO2 catalyst as described by Kempe and colleagues, which involves the wet impregnation of silica with a bimetallic cobalt-salen complex followed by controlled pyrolysis.[1]

• Reactor Charging: To a glass liner of a high-pressure autoclave, add 6-(trifluoromethyl)quinoline-2-carboxylic acid (1.0 mmol, 243.2 mg).

• Add the Co@SiO2 catalyst (45-90 mg, ~10-20 wt% relative to the substrate).

• Add methanol (10 mL) to the liner.

• Assembly and Purging: Seal the autoclave. Purge the system with nitrogen gas three times to remove air, followed by purging with hydrogen gas three times.

• Reaction: Pressurize the reactor with hydrogen gas to 50 bar. Begin stirring and heat the reaction mixture to 120°C.

• Maintain these conditions for 20 hours.[1]

• Workup: After cooling the reactor to room temperature, carefully vent the hydrogen gas.

• Filter the reaction mixture through a pad of Celite® to remove the heterogeneous catalyst. Wash the pad with additional methanol (2 x 10 mL).

• Isolation: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator. The resulting solid is the crude 6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid.

• Purification: If necessary, the product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Data and Expected Outcome

Parameter	Value	Reference
Substrate	6-(trifluoromethyl)quinoline-2-carboxylic acid	-
Product	6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline-2-carboxylic acid	-
Catalyst	Co@SiO2	[1]
Pressure	50 bar H₂	[1]
Temperature	120°C	[1]
Solvent	Methanol	[1]
Expected Yield	>90%	[1]

Strategy B: Selective Reduction of the Carboxylic Acid

To selectively reduce the carboxylic acid to a primary alcohol without affecting the aromatic quinoline ring, a chemoselective chemical reducing agent is required. Borane complexes are exceptionally well-suited for this purpose, as they exhibit high selectivity for carboxylic acids over many other functional groups, including aromatic systems and esters.[4][5]

Mechanistic Rationale and Reagent Selection

Borane (BH₃) reduces carboxylic acids through the formation of an acyloxyborane intermediate. This intermediate is highly reactive and undergoes further reduction to a borate ester, which upon hydrolysis yields the primary alcohol.[5][6] This pathway is significantly faster for carboxylic acids than for esters, providing excellent chemoselectivity. Borane-tetrahydrofuran (BH₃·THF) or the more stable borane-dimethyl sulfide (BH₃·SMe₂) are common reagents for this transformation.[4]

Protocol: Borane Reduction to (6-(trifluoromethyl)quinolin-2-yl)methanol

This protocol details the procedure for the selective reduction of the carboxylic acid group.

Materials:

• 6-(trifluoromethyl)quinoline-2-carboxylic acid

• Borane-tetrahydrofuran complex (BH₃·THF), 1.0 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask and standard glassware

Procedure:

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask, add 6-(trifluoromethyl)quinoline-2-carboxylic acid (1.0 mmol, 243.2 mg).

• Dissolve the acid in anhydrous THF (10 mL).

• Cool the solution to 0°C in an ice bath.

• Reagent Addition: Slowly add the 1.0 M solution of BH₃·THF (3.0 mL, 3.0 mmol, 3.0 equiv) dropwise to the stirred solution. Caution: Hydrogen gas is evolved.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring by TLC until the starting material is consumed.

• Quenching: Carefully cool the reaction mixture back to 0°C and slowly quench the excess borane by the dropwise addition of methanol (5 mL), followed by 1 M HCl (10 mL).

• Workup: Stir the mixture for 30 minutes. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with saturated NaHCO₃ solution (20 mL) and then brine (20 mL).

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product, (6-(trifluoromethyl)quinolin-2-yl)methanol, can be purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient).

Data and Expected Outcome

Parameter	Value	Reference
Substrate	6-(trifluoromethyl)quinoline-2-carboxylic acid	-
Product	(6-(trifluoromethyl)quinolin-2-yl)methanol	-
Reagent	Borane-tetrahydrofuran (BH₃·THF)	[4][5]
Stoichiometry	~3.0 equivalents of BH₃	[5]
Temperature	0°C to Room Temperature	[4]
Solvent	Tetrahydrofuran (THF)	[4]
Expected Yield	>85%	[7]

Workflow and Logic Diagram

The following diagram illustrates the decision-making process and experimental workflow for the selective reduction of the target compound.

// Path A Product_A [label="Target: Tetrahydroquinoline\n(Saturated Ring)", shape=box, style=rounded, fillcolor="#E8F0FE", fontcolor="#4285F4"]; Method_A [label="Method: Catalytic Hydrogenation", shape=box, style=rounded, fillcolor="#E8F0FE", fontcolor="#4285F4"]; Protocol_A [label="Protocol A:\n- High Pressure H₂\n- Co@SiO₂ Catalyst\n- High Temperature", shape=note, fillcolor="#E8F0FE", fontcolor="#4285F4"];

// Path B Product_B [label="Target: Primary Alcohol\n(Reduced Acid)", shape=box, style=rounded, fillcolor="#E6F4EA", fontcolor="#34A853"]; Method_B [label="Method: Chemical Reduction", shape=box, style=rounded, fillcolor="#E6F4EA", fontcolor="#34A853"]; Protocol_B [label="Protocol B:\n- Borane Reagent (BH₃)\n- Anhydrous THF\n- 0°C to RT", shape=note, fillcolor="#E6F4EA", fontcolor="#34A853"];

// Connections Start -> Decision; Decision -> Product_A [label=" Ring Reduction "]; Decision -> Product_B [label=" Acid Reduction "]; Product_A -> Method_A; Method_A -> Protocol_A; Product_B -> Method_B; Method_B -> Protocol_B; } .dot Caption: Experimental decision workflow.

Conclusion

The selective reduction of 6-(trifluoromethyl)quinoline-2-carboxylic acid is a tractable synthetic problem that can be addressed through the careful selection of reagents and reaction conditions. For the saturation of the quinoline ring, high-pressure catalytic hydrogenation with a robust heterogeneous catalyst provides excellent yields of the corresponding tetrahydroquinoline. For the reduction of the carboxylic acid to a primary alcohol, the use of borane reagents offers high chemoselectivity, leaving the aromatic ring and trifluoromethyl group intact. These orthogonal strategies empower chemists to access two distinct and valuable molecular scaffolds from a single starting material.

References

• Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. MDPI. Available at: [Link]

• Catalytic Hydrogenation of Substituted Quinolines on Co–Graphene Composites. ResearchGate. Available at: [Link]

• Catalytic Selective 1,2-Reduction of Quinolines by Dinuclear Rare Earth Metal Alkyl Complexes. ACS Publications. Available at: [Link]

• Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Bi-Catalyzed Trifluoromethylation of C(sp2)–H Bonds under Light. ACS Publications. Available at: [Link]

• Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis. ResearchGate. Available at: [Link]

• Quinoline-3-Carboxylic Acids: A Step Toward Highly Selective Antiproliferative Agent. PubMed. Available at: [Link]

• Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids. Princeton University. Available at: [Link]

• Bi-Catalyzed Trifluoromethylation of C(sp2)–H Bonds under Light. PubMed Central. Available at: [Link]

• Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. ACS Omega. Available at: [Link]

• Regio- and chemoselective catalytic partial transfer hydrogenation of quinolines by dinuclear aluminum species. PubMed Central. Available at: [Link]

• Mechanism of the reduction of a carboxylic acid by borane: revisited and revised. Henry Rzepa's Blog. Available at: [Link]

• A green multicomponent approach for the synthesis of 4-quinoline carboxylic acid via modified Doebner hydrogen transfer reaction. Taylor & Francis Online. Available at: [Link]

• Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Princeton University. Available at: [Link]

• CsF‐assisted synthesis of quinoline tethered trifluoromethyl alcohols. ResearchGate. Available at: [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. ACS Publications. Available at: [Link]

• Heterogeneous Hydrogenation of Quinoline Derivatives Effected by a Granular Cobalt Catalyst. Thieme Connect. Available at: [Link]

• (PDF) Catalysis for Fluorination and Trifluoromethylation. ResearchGate. Available at: [Link]

• A Safer Reduction of Carboxylic Acids with Titanium Catalysis. ACS Publications. Available at: [Link]

• Enantioselective Desymmetrization of Trifluoromethylated Tertiary Benzhydrols via Hydrogen-Acceptor-Free Ir-Catalyzed Dehydrogenative C–H Silylation: Decisive Role of the Trifluoromethyl Group. ACS Publications. Available at: [Link]

• Acid to Alcohol - Common Conditions. Organic Chemistry Portal. Available at: [Link]

• Photocatalytic Hydrogenation of Quinolines to Form 1,2,3,4‐Tetrahdyroquinolines Using Water as the Hydrogen Atom Donor. PubMed Central. Available at: [Link]

• Carboxylic Acids to Alcohols, Part 3: Borane. YouTube. Available at: [Link]

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Application Note: A Researcher's Guide to the Reduction of Quinoline-2-carboxylates to (Quinolin-2-yl)methanols

Introduction: The Significance of (Quinolin-2-yl)methanols

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, forming the core of numerous biologically active molecules.[1][2] Specifically, (Quinolin-2-yl)methanol derivatives serve as critical precursors and pharmacophores in drug development and as versatile ligands in catalysis.[1][2] The transformation of readily available quinoline-2-carboxylates into their corresponding primary alcohols is a fundamental, yet nuanced, synthetic step.

This guide provides an in-depth analysis of the reagents and protocols for this reduction. We move beyond a simple listing of methods to explore the causality behind experimental choices, focusing on chemoselectivity, operational safety, and scalability. The goal is to equip researchers, scientists, and drug development professionals with the knowledge to select and execute the optimal reduction strategy for their specific molecular context.

Strategic Selection of Reducing Agents

The reduction of an ester to a primary alcohol is a classic transformation, yet the presence of the quinoline ring introduces specific challenges. The endocyclic nitrogen is a Lewis basic site that can coordinate to metal hydrides, and the aromatic system itself is susceptible to reduction under certain conditions.[3][4] Therefore, the choice of reagent is a balance between reactivity towards the ester and inertness towards the heterocyclic core.

Primary Candidates: Complex Metal Hydrides

Among the arsenal of reducing agents, complex metal hydrides are the most effective and widely used for this transformation.

• Lithium Aluminum Hydride (LiAlH₄): As a potent and highly reactive hydride source, LiAlH₄ is often the reagent of choice for the complete reduction of esters to alcohols due to its reliability and effectiveness.[5][6][7] Its major drawback is a lack of chemoselectivity and significant safety hazards associated with its handling.[6][8][9]

• Diisobutylaluminum Hydride (DIBAL-H): A powerful and sterically hindered reducing agent, DIBAL-H offers greater selectivity than LiAlH₄.[5] While renowned for the partial reduction of esters to aldehydes at low temperatures (-78 °C)[10][11][12], employing excess equivalents or conducting the reaction at ambient temperatures reliably furnishes the primary alcohol.[13][14] Its solubility in a wide range of hydrocarbon solvents is an added advantage.[5]

Alternative and Milder Reagents

• Sodium Borohydride (NaBH₄): Typically, NaBH₄ is not reactive enough to reduce esters under standard conditions.[5][15] However, its reactivity can be enhanced in specific solvent systems (e.g., refluxing methanol) or with additives, making it a potential option for substrates with other highly sensitive functional groups.[4][5]

• Borane Complexes (BH₃·SMe₂ or BH₃·THF): Borane reagents are effective for ester reduction.[5] A key consideration is their Lewis acidic nature, which can lead to complexation with the quinoline nitrogen. While this doesn't always inhibit the reaction, it is a factor to be aware of during optimization.[16][17]

For the purposes of this guide, we will focus on the two most robust and common methodologies: reduction with LiAlH₄ and DIBAL-H .

In-Depth Analysis and Mechanistic Insights

Lithium Aluminum Hydride (LiAlH₄): The Powerhouse Reductant

Mechanism of Action: The reduction proceeds via a two-step nucleophilic addition of hydride (H⁻) from the [AlH₄]⁻ anion. The first hydride attacks the electrophilic carbonyl carbon of the ester. The resulting tetrahedral intermediate collapses, eliminating the alkoxy group to form an intermediate aldehyde. This aldehyde is more reactive than the starting ester and is immediately reduced by a second equivalent of hydride to form an aluminum alkoxide. Aqueous workup then protonates the alkoxide to yield the final primary alcohol.[6][18]

Expertise & Causality: The overwhelming reactivity of LiAlH₄ makes it highly effective but demands stringent control over the reaction environment.[6] It will readily reduce nearly all polar unsaturated functional groups, including amides, nitriles, and carboxylic acids.[7] The key to a successful LiAlH₄ reduction is the rigorous exclusion of moisture and protic solvents, as it reacts violently with water to release flammable hydrogen gas.[6][7] The reaction is typically performed in anhydrous ethers like diethyl ether or tetrahydrofuran (THF), where LiAlH₄ has moderate solubility.[7]

Trustworthiness & Self-Validation: A protocol using LiAlH₄ is self-validating through careful monitoring and a standardized, cautious workup. The complete consumption of the starting material can be tracked via Thin Layer Chromatography (TLC). The workup procedure itself, involving the sequential addition of water and base, is designed to safely quench excess reagent and precipitate manageable aluminum salts.[19]

Diisobutylaluminum Hydride (DIBAL-H): The Versatile Alternative

Mechanism of Action: Unlike the nucleophilic LiAlH₄, DIBAL-H acts initially as a Lewis acid. The electron-deficient aluminum atom coordinates to the carbonyl oxygen, activating the ester towards reduction.[12] This is followed by an intramolecular transfer of a single hydride to the carbonyl carbon.[11] At low temperatures (-78 °C), the resulting tetrahedral intermediate is stable.[12][14] If the reaction is quenched at this temperature, the aldehyde is obtained after workup. However, if the reaction is allowed to warm to room temperature or if excess DIBAL-H is used, this intermediate collapses to the aldehyde, which is then rapidly reduced to the primary alcohol.[13][14]

Expertise & Causality: The choice to use DIBAL-H is often driven by the need for greater control and selectivity. Its bulky nature and single hydride transfer (per molecule) make it less aggressive than LiAlH₄.[10][12] This reagent is particularly useful when other reducible functional groups that are less reactive than esters are present. The reaction temperature is the critical parameter that dictates the final product. For the full reduction to the alcohol, the reaction is typically initiated at a low temperature to control the initial exothermic addition and then allowed to warm to room temperature to drive the reaction to completion.[13][20]

Trustworthiness & Self-Validation: A DIBAL-H protocol's validity rests on precise temperature control and a well-executed workup. The workup can be challenging due to the formation of gelatinous aluminum hydroxide precipitates.[21] Two common and reliable methods to manage this are the Fieser workup (sequential addition of water and NaOH solution)[19] or quenching with a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate), which chelates the aluminum salts and keeps them in solution, simplifying the extraction.[10][21]

Data Presentation: Comparative Overview of Reagents

Feature	Lithium Aluminum Hydride (LiAlH₄)	Diisobutylaluminum Hydride (DIBAL-H)
Primary Use	Complete reduction of esters and other polar groups.	Full reduction of esters to alcohols (at RT or with excess). Partial reduction to aldehydes (at -78 °C).[10][20]
Reactivity	Extremely high; non-selective.[5]	High, but more selective and controllable than LiAlH₄.[5]
Typical Conditions	Anhydrous THF or Et₂O, 0 °C to RT.[7]	Anhydrous DCM, Toluene, or THF, -78 °C to RT.[13][20]
Stoichiometry	~1.0 - 1.5 equivalents.	~2.0 - 3.0 equivalents for full reduction.
Advantages	Highly reliable, rapid reactions, high yields.[6]	Higher selectivity, tunable reactivity via temperature, soluble in more solvents.[5]
Disadvantages	Reacts violently with water/protic solvents, pyrophoric potential, low chemoselectivity.[6][8][9]	Workup can be difficult (gelatinous Al salts), requires careful temperature control for selectivity.[21]
Safety	Requires inert atmosphere, dry solvents, specialized quenching. Class D fire extinguisher needed.[8][22][23]	Requires inert atmosphere and dry solvents. Reacts with water but less violently than LiAlH₄.[21]
Workup	Fieser workup (H₂O, NaOH(aq), H₂O) is standard and effective.[19]	Fieser workup or quenching with Rochelle's salt solution to avoid emulsions.[19][21]

Visualization of Experimental Workflow

The following diagram outlines the general experimental workflow for the reduction of a quinoline-2-carboxylate to the corresponding alcohol using either LiAlH₄ or DIBAL-H.

Caption: General workflow for quinoline-2-carboxylate reduction.

Detailed Experimental Protocols

Safety Preamble: Both LiAlH₄ and DIBAL-H are hazardous reagents. All manipulations must be performed by trained personnel in a certified chemical fume hood under an inert atmosphere (Nitrogen or Argon). Appropriate Personal Protective Equipment (PPE), including a fire-retardant lab coat, safety glasses, and impervious gloves, is mandatory.[8][22] A Class D fire extinguisher and dry sand must be readily available.[8][23]

Protocol 1: Reduction using Lithium Aluminum Hydride (LiAlH₄)

Objective: To fully reduce a quinoline-2-carboxylate ester to (quinolin-2-yl)methanol.

Materials:

• Quinoline-2-carboxylate substrate (1.0 eq)

• Lithium aluminum hydride (LiAlH₄, 1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Deionized Water

• 15% (w/v) Sodium Hydroxide (NaOH) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

• Silica Gel

Equipment:

• Flame-dried, three-neck round-bottom flask with stir bar

• Condenser with inert gas inlet

• Addition funnel or syringe

• Ice/water bath

• Rotary evaporator

• Chromatography column

Procedure:

• Setup: Under a positive pressure of nitrogen, add LiAlH₄ (1.2 eq) to the three-neck flask. Add anhydrous THF to create a suspension (approx. 0.2 M). Cool the flask to 0 °C in an ice bath.

• Reaction: Dissolve the quinoline-2-carboxylate (1.0 eq) in a separate flask with anhydrous THF. Transfer this solution to the addition funnel and add it dropwise to the stirred LiAlH₄ suspension at 0 °C.[7]

• Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours. Monitor the reaction progress by TLC until all starting material is consumed.

• Quenching (Fieser Workup): Cool the reaction mixture back to 0 °C. Perform the following additions extremely slowly and cautiously , as vigorous gas evolution will occur.[24] For a reaction using 'X' g of LiAlH₄, add sequentially:

  • 'X' mL of water

  • 'X' mL of 15% NaOH(aq)

  • '3X' mL of water[19]

• Workup: Remove the ice bath and stir the mixture vigorously at room temperature for 30 minutes. A granular white precipitate of aluminum salts should form. Add anhydrous MgSO₄, stir for another 15 minutes, and then filter the mixture through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

• Purification: Combine the organic filtrates and concentrate under reduced pressure. Purify the resulting crude oil or solid by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure (quinolin-2-yl)methanol.

Protocol 2: Reduction using Diisobutylaluminum Hydride (DIBAL-H)

Objective: To fully reduce a quinoline-2-carboxylate ester to (quinolin-2-yl)methanol.

Materials:

• Quinoline-2-carboxylate substrate (1.0 eq)

• DIBAL-H (1.0 M solution in toluene or hexanes, 2.5 eq)

• Anhydrous Dichloromethane (DCM) or Toluene

• Methanol

• Saturated aqueous solution of Rochelle's Salt (Potassium Sodium Tartrate)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

• Silica Gel

Equipment:

• Flame-dried, round-bottom flask with stir bar and septum

• Inert gas line (balloon or manifold)

• Syringes and needles

• Dry ice/acetone bath (-78 °C)

• Rotary evaporator

• Chromatography column

Procedure:

• Setup: Add the quinoline-2-carboxylate (1.0 eq) to the flame-dried flask and place it under a positive pressure of nitrogen. Dissolve the substrate in anhydrous DCM (approx. 0.1 M). Cool the solution to -78 °C using a dry ice/acetone bath.[11]

• Reaction: Add the DIBAL-H solution (2.5 eq) dropwise via syringe over 20-30 minutes, ensuring the internal temperature remains below -70 °C.[11]

• Monitoring: After the addition is complete, allow the reaction to stir at -78 °C for 1 hour. Then, remove the cooling bath and let the reaction warm to room temperature. Continue stirring for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully add methanol dropwise to quench the excess DIBAL-H.[21]

• Workup (Rochelle's Salt): Add a saturated aqueous solution of Rochelle's salt and stir the biphasic mixture vigorously at room temperature for 1-2 hours, or until the layers become clear.[10] Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with ethyl acetate.

• Purification: Combine all organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to yield the desired (quinolin-2-yl)methanol.

References

• Work-up for DIBAL-H reduction (ester-alcohol)? - ResearchGate. (2018, November 11). ResearchGate. [Link]

• Lithium Aluminum Hydride | Office of Environmental Health and Safety - Princeton EHS. Princeton University. [Link]

• Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. (2011, August 26). Master Organic Chemistry. [Link]

• Selective Reduction of Esters to Access Aldehydes Using Fiddler Crab-Type Boranes. (2024, December 26). Journal of the American Chemical Society. [Link]

• LithiumAluminumHydride-16853-85-3.docx - University of Georgia Office of Research. University of Georgia. [Link]

• Magic Formulas: Fieser Workup (LAH and DiBAL). University of Rochester. [Link]

• Essentials of Oxidation, Reduction and C-C Bond Formation Application in Organic Synthesis. NPTEL. [Link]

• LITHIUM ALUMINUM HYDRIDE HAZARD SUMMARY. NJ.gov. [Link]

• Ester to Alcohol - Common Conditions. Organic Chemistry Portal. [Link]

• OS-FGI Lecture2. Imperial College London. [Link]

• A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. (2024, February 9). ACS Publications. [Link]

• DIBAL Reducing Agent. (2024, December 19). Chemistry Steps. [Link]

• DIBAL-H Reduction. Organic Synthesis. [Link]

• Pd/C Catalyzed Decarboxylation-Transfer Hydrogenation of Quinoline Carboxylic Acids. (2020, October 5). Letters in Organic Chemistry. [Link]

• Recent developments in the synthesis and synthetic applications of borane–amines. (2025, December 11). RSC Publishing. [Link]

• The Role of LiAlH4 in Transforming Esters: A Closer Look. (2025, December 30). Oreate AI Blog. [Link]

• Boric acid catalyzed chemoselective reduction of quinolines. RSC Publishing. [Link]

• A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. MDPI. [Link]

• Lithium Aluminum Hydride (LAH). Common Organic Chemistry. [Link]

• Proposed mechanism Mn-catalysed hydrogenation of quinoline. ResearchGate. [Link]

• Sodium borohydride in carboxylic acid media: a phenomenal reduction system. Chemical Society Reviews (RSC Publishing). [Link]

• Reduction Reactions and Heterocyclic Chemistry. Jones Research Group. [Link]

• Mechanism of Metal Hydride Reduction of Saturated and Unsaturated Carbonyl Compounds, Acids, Esters and Nitriles. Dalal Institute. [Link]

• Hydrogenation of Quinolines and Aldehydes Catalyzed by a Pyrolyzed, Augmented Cobalt-Salen Complex. JKU ePUB. [Link]

• Study on the Selective Hydrogenation of Quinoline Catalyzed by Composites of Metal-Organic Framework and Pt Nanoparticles. Acta Physico-Chimica Sinica. [Link]

• A New One-Pot Synthesis of Quinoline-2-carboxylates under Heterogeneous Conditions. (2016, June 15). PubMed. [Link]

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High-Fidelity Protocol: Nucleophilic Substitution on Quinoline Methanol Scaffolds

Executive Summary & Strategic Rationale

Quinoline methanols (e.g., 2- or 4-quinolinemethanol) are privileged scaffolds in medicinal chemistry, serving as precursors for antimalarials (Mefloquine analogs), kinase inhibitors, and receptor modulators. However, the nucleophilic substitution of the hydroxyl group is non-trivial due to two competing electronic factors:

• The "Benzylic" Effect: The hydroxymethyl group at the 2- or 4-position is activated by the electron-deficient quinoline ring, stabilizing carbanionic character but also making the resulting halides (e.g., chloromethylquinolines) highly reactive and prone to polymerization or hydrolysis.

• Nitrogen Basicity: The quinoline nitrogen (

  ) can scavenge electrophilic reagents or protons, necessitating careful pH control and stoichiometry adjustments.

This guide details two validated protocols: Activation-Displacement (via Thionyl Chloride) for robust scale-up, and Mitsunobu Coupling for mild, stereochemically demanding substitutions.

Decision Pathway: Selecting the Correct Protocol

Before initiating synthesis, select the method based on your nucleophile and substrate tolerance.

Figure 1: Strategic decision tree for selecting the substitution pathway.

Method A: Activation-Displacement (The Chloride Route)

Objective: Conversion of quinolin-4-ylmethanol to 4-(chloromethyl)quinoline hydrochloride, followed by nucleophilic displacement. Best For: Creating reactive intermediates for amine coupling; Scale-up >1g.

Mechanistic Insight

Direct

displacement of the -OH group is kinetically sluggish. We must convert the hydroxyl to a chloride. Thionyl chloride ( ) is the reagent of choice.

• Critical Nuance: The quinoline nitrogen acts as a "proton sponge." As

  releases HCl, the quinoline nitrogen becomes protonated. The final product is isolated as the Hydrochloride Salt .

• Stability Warning: The free base of 4-(chloromethyl)quinoline is unstable and can self-polymerize via intermolecular N-alkylation. Always store as the HCl salt.

Experimental Protocol

Reagents:

• Substrate: Quinolin-4-ylmethanol (1.0 eq)

• Reagent: Thionyl Chloride (

  ) (3.0 - 5.0 eq)

• Solvent: Dichloromethane (DCM) or Chloroform (

  ) (anhydrous)

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Maintain an inert atmosphere (

  or Ar).

• Solubilization: Suspend Quinolin-4-ylmethanol (1.0 g, 6.28 mmol) in anhydrous DCM (15 mL). The starting material may not fully dissolve initially.[1]

• Addition: Cool the suspension to 0°C. Add

  (2.2 mL, ~30 mmol) dropwise over 10 minutes.

  • Observation: The solution often turns clear and yellow as the HCl salt forms and the alcohol reacts.

• Reaction: Remove the ice bath and stir at Room Temperature (RT) for 2 hours. If TLC shows incomplete conversion, heat to reflux (40°C) for 1 hour.

  • TLC Eluent: 10% MeOH in DCM (Note: The salt stays at the baseline; neutralize a TLC aliquot with

    to visualize the free base).

• Isolation (The "Crash-Out" Method):

  • Concentrate the reaction mixture to ~1/3 volume under reduced pressure.

  • Add diethyl ether (

    , 30 mL) to precipitate the product.

  • Filter the white/off-white solid under

    .

  • Wash with cold ether (

    mL).

• Drying: Dry under high vacuum. Yield: Typically 85-95% as the Hydrochloride salt.

Subsequent Displacement (Example: Amination)

To react the isolated chloride salt with an amine:

• Suspend the chloride salt in Acetonitrile (

  ).

• Add the Amine (1.2 eq).

• Crucial: Add excess base (e.g.,

  or DIPEA, 3.0 eq) to neutralize the quinoline-HCl and scavenge the HCl produced during substitution.

• Heat to 60°C for 4-12 hours.

Method B: Mitsunobu Coupling (The Direct Route)

Objective: Direct substitution of the hydroxyl group with a nucleophile (e.g., Phenol, Azide) under mild conditions. Best For: Acid-sensitive substrates; Stereochemical inversion (if side chain is chiral); Ether synthesis.

Mechanistic Insight

The Mitsunobu reaction utilizes the redox chemistry of Triphenylphosphine (

) and an Azodicarboxylate (DIAD/DEAD) to activate the oxygen.

• The Quinoline Challenge: The basic nitrogen can interfere with the betaine intermediate. However, standard conditions generally work if the nucleophile is sufficiently acidic (

  ).

Experimental Protocol

Reagents:

• Substrate: Quinolin-4-ylmethanol (1.0 eq)

• Nucleophile: Phenol, Hydrazoic acid source (DPPA), or Imide (1.1 eq)

• Phosphine:

  (1.5 eq)

• Azo Reagent: DIAD (Diisopropyl azodicarboxylate) (1.5 eq)

• Solvent: Anhydrous THF

Step-by-Step Workflow:

• Mixture A: In a dry flask under

  , dissolve Quinolin-4-ylmethanol (1.0 eq), (1.5 eq), and the Nucleophile (1.1 eq) in THF (0.1 M concentration).

• Cooling: Cool the solution to 0°C.

• Addition: Add DIAD (1.5 eq) dropwise via syringe over 15-20 minutes.

  • Reasoning: Exothermic reaction.[2][3] Rapid addition can lead to reduced yields and side products.

• Reaction: Allow the mixture to warm to RT and stir for 12-16 hours.

• Workup:

  • Concentrate THF.

  • Redissolve in EtOAc. Wash with sat.

    and Brine.[4]

  • Purification Note: Triphenylphosphine oxide (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ) is the byproduct.[4] It can be difficult to remove. Use a silica column with a gradient of Hexanes/EtOAc.

Data Presentation & Validation

Expected Analytical Signatures

Use these markers to validate the transformation (based on 4-substituted quinoline).

Analytical Method	Substrate (-OH)	Product (-Cl)	Product (Ether via Mitsunobu)
1H NMR ( shift)	5.10 - 5.20 ppm (s)	4.90 - 5.05 ppm (s)	5.40 - 5.60 ppm (s)
13C NMR ( shift)	~61 ppm	~43 ppm	~68 ppm
Mass Spec (ESI)		(+35/37 Cl pattern)	(Target Mass)
Appearance	White/Tan Solid	Hygroscopic Yellow Solid (HCl salt)	Varied

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Method A)	Product degradation during workup.	Do not wash with aqueous base. Isolate as HCl salt via ether precipitation.
Polymerization	Free base concentration too high.	Keep solutions dilute; store as salt; avoid prolonged storage of free base.
No Reaction (Method B)	Nucleophile too high (>11).	Switch to Method A (convert to chloride first, then displace).
Sticky Solid (Method A)	Excess trapped.	Co-evaporate with Toluene ( ) to azeotrope off residual .

Safety & Hazard Directives (E-E-A-T)

CRITICAL WARNING: Vesicant Properties

Halomethylquinolines (specifically 4-(chloromethyl)quinoline) are structurally related to nitrogen mustards. They are potent alkylating agents.

• Hazard: Severe skin, eye, and respiratory irritant. Potential vesicant (causes blistering).

• Handling: Double-glove (Nitrile). Work exclusively in a fume hood.

• Decontamination: Quench glassware and spills with a dilute solution of alcoholic KOH or 10% aqueous ammonia to degrade the alkyl halide before cleaning.

References

• Protocol for Chlorination:Organic Synthesis, 2008, 85, 10.

• Mitsunobu Mechanism: Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009 , 109(6), 2551–2651. Link

• Quinoline Reactivity: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley, 2010. (Definitive text on quinoline electronic properties).

• Safety Data: 4-(Chloromethyl)quinoline Hydrochloride SDS. Sigma-Aldrich. Link

• Mefloquine Analogs: Dow, G. S., et al. "Antimalarial Activity of Mefloquine Derivatives." Antimicrobial Agents and Chemotherapy, 2006, 50(12), 4132. (Example of substitution on quinoline methanol).

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Application Notes and Protocols for the Use of (6-(Trifluoromethyl)quinolin-2-yl)methanol in Kinase Inhibitor Design

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Integration of the (6-(Trifluoromethyl)quinolin-2-yl)methanol Scaffold in Modern Kinase Inhibitor Design

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized for its privileged structure that is present in numerous FDA-approved kinase inhibitors.[1][2] Its rigid, bicyclic aromatic system provides a versatile framework for orienting substituents to interact with the ATP-binding site of kinases. The strategic incorporation of a trifluoromethyl (-CF3) group at the 6-position of the quinoline ring offers significant advantages in drug design. The -CF3 group is a potent electron-withdrawing moiety that can enhance metabolic stability, increase lipophilicity for better membrane permeability, and improve binding affinity through favorable interactions with the kinase active site.[3]

This guide focuses on the application of a specific, functionalized quinoline derivative, (6-(Trifluoromethyl)quinolin-2-yl)methanol , as a key building block in the design of novel kinase inhibitors. The primary alcohol functionality at the 2-position serves as a crucial synthetic handle for further molecular elaboration, allowing for the exploration of structure-activity relationships (SAR) and the optimization of inhibitory potency and selectivity. These application notes and protocols are designed to provide researchers with the foundational knowledge and practical methodologies to effectively utilize this scaffold in their kinase inhibitor discovery programs.

Part 1: Rationale and Design Principles

The Quinoline Core: A Privileged Scaffold for Kinase Inhibition

The quinoline ring system is a recurring motif in a multitude of clinically successful kinase inhibitors, including those targeting VEGFR, EGFR, and c-Met.[1][3][4] Its planarity allows for effective π-π stacking interactions with aromatic residues in the kinase hinge region, a critical interaction for many ATP-competitive inhibitors. Furthermore, the nitrogen atom in the quinoline ring can act as a hydrogen bond acceptor, further anchoring the inhibitor in the active site.

The Trifluoromethyl Group: Enhancing Drug-like Properties

The introduction of a trifluoromethyl group at the 6-position of the quinoline ring is a deliberate design choice aimed at improving the overall pharmacological profile of the resulting inhibitor. The key contributions of the -CF3 group include:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the trifluoromethyl group resistant to oxidative metabolism by cytochrome P450 enzymes. This can lead to an extended half-life and improved oral bioavailability of the drug candidate.

• Increased Lipophilicity: The -CF3 group significantly increases the lipophilicity of the molecule, which can enhance its ability to cross cellular membranes and reach its intracellular kinase target.

• Modulation of Basicity: As a strong electron-withdrawing group, the -CF3 moiety reduces the basicity of the quinoline nitrogen. This can be advantageous in mitigating potential off-target effects, such as hERG channel inhibition, which is often associated with basic nitrogen centers.

• Enhanced Binding Affinity: The trifluoromethyl group can engage in favorable non-covalent interactions, such as dipole-dipole and multipolar interactions, with amino acid residues in the kinase active site, thereby contributing to higher binding affinity.

The 2-Methanol Group: A Gateway to Chemical Diversity

The primary alcohol at the 2-position of the quinoline scaffold is a versatile functional group that can be readily modified to explore a wide range of chemical space. This allows for the systematic investigation of how different substituents at this position impact kinase inhibitory activity and selectivity. Potential modifications include:

• Etherification: To introduce larger, more complex side chains that can probe deeper pockets within the kinase active site.

• Esterification: To explore prodrug strategies or to introduce additional points of interaction.

• Oxidation: To the corresponding aldehyde or carboxylic acid for further derivatization, such as reductive amination or amide bond formation.

• Nucleophilic Substitution: After conversion of the alcohol to a better leaving group (e.g., a tosylate or mesylate).

This strategic placement of a reactive handle enables the generation of focused compound libraries for rapid SAR exploration.

Part 2: Synthesis and Characterization

The synthesis of (6-(Trifluoromethyl)quinolin-2-yl)methanol is conceptually straightforward, typically involving the reduction of the corresponding aldehyde, 6-(trifluoromethyl)quinoline-2-carbaldehyde.

Protocol 1: Synthesis of (6-(Trifluoromethyl)quinolin-2-yl)methanol via Reduction of 6-(Trifluoromethyl)quinoline-2-carbaldehyde

This protocol outlines a standard procedure for the reduction of an aldehyde to a primary alcohol using sodium borohydride, a mild and selective reducing agent.

Materials:

• 6-(Trifluoromethyl)quinoline-2-carbaldehyde

• Methanol (MeOH), anhydrous

• Sodium borohydride (NaBH4)

• Deionized water

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate (EtOAc)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Dissolution of Starting Material: In a round-bottom flask, dissolve 6-(trifluoromethyl)quinoline-2-carbaldehyde (1.0 eq) in anhydrous methanol (approximately 10-20 mL per gram of aldehyde).

• Cooling: Place the flask in an ice bath and stir the solution for 10-15 minutes until the temperature equilibrates to 0-5 °C.

• Addition of Reducing Agent: Slowly add sodium borohydride (1.1-1.5 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved during the addition. Ensure adequate ventilation.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) until the starting aldehyde is consumed.

• Quenching the Reaction: Slowly add deionized water to the reaction mixture to quench the excess sodium borohydride. Subsequently, add saturated aqueous NH4Cl solution to hydrolyze the borate esters.

• Solvent Removal: Remove the methanol from the mixture using a rotary evaporator.

• Extraction: Transfer the aqueous residue to a separatory funnel and extract the product with ethyl acetate (3 x volume of aqueous layer).

• Washing and Drying: Combine the organic extracts and wash with brine (saturated NaCl solution). Dry the organic layer over anhydrous MgSO4 or Na2SO4.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product. The crude (6-(Trifluoromethyl)quinolin-2-yl)methanol can be further purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization.

Characterization:

The identity and purity of the synthesized (6-(Trifluoromethyl)quinolin-2-yl)methanol should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To assess the purity.

Part 3: Application in Kinase Inhibitor Screening and Profiling

Once synthesized, (6-(Trifluoromethyl)quinolin-2-yl)methanol can be utilized as a key intermediate for the generation of a library of potential kinase inhibitors. The following protocols outline general procedures for evaluating the biological activity of these novel compounds.

Protocol 2: General In Vitro Kinase Inhibition Assay

This protocol describes a general method for assessing the inhibitory activity of a compound against a specific kinase. The choice of detection method (e.g., radiometric, fluorescence, or luminescence-based) will depend on the specific kinase and available resources.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate (peptide or protein)

• ATP (Adenosine triphosphate)

• Kinase reaction buffer (typically contains Tris-HCl, MgCl2, and DTT)

• Test compounds (dissolved in DMSO)

• Positive control inhibitor (known inhibitor of the target kinase)

• Negative control (DMSO vehicle)

• Microplate (e.g., 96-well or 384-well)

• Detection reagents (e.g., [γ-³²P]ATP for radiometric assays, or ADP-Glo™ Kinase Assay kit for luminescence-based detection)

• Plate reader compatible with the chosen detection method

Procedure:

• Preparation of Reagents: Prepare serial dilutions of the test compounds and the positive control inhibitor in DMSO. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid affecting kinase activity.

• Assay Setup: In a microplate, add the kinase reaction buffer, the purified kinase, and the test compound or control.

• Pre-incubation: Incubate the plate for a short period (e.g., 10-15 minutes) at room temperature to allow the compound to bind to the kinase.

• Initiation of Kinase Reaction: Initiate the reaction by adding a mixture of the kinase substrate and ATP.

• Incubation: Incubate the plate at the optimal temperature for the kinase (often 30 °C or 37 °C) for a predetermined time (e.g., 30-60 minutes).

• Termination of Reaction and Detection: Stop the reaction and measure the kinase activity using the chosen detection method. For example, in a radiometric assay, the reaction mixture is spotted onto a phosphocellulose membrane, washed to remove unincorporated [γ-³²P]ATP, and the radioactivity of the phosphorylated substrate is measured using a scintillation counter. In a luminescence-based assay like ADP-Glo™, the amount of ADP produced is correlated with kinase activity.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%).

Protocol 3: Cell-Based Proliferation Assay (MTT Assay)

This protocol measures the effect of a compound on the proliferation of cancer cell lines, which is a common downstream effect of kinase inhibition.

Materials:

• Cancer cell line of interest (e.g., a line known to be dependent on the target kinase)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with fetal bovine serum and antibiotics)

• Test compounds (dissolved in DMSO)

• Positive control (e.g., a known cytotoxic drug)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37 °C, 5% CO2).

• Compound Treatment: The next day, treat the cells with serial dilutions of the test compounds. Include wells with a positive control and a vehicle control (DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Plot the percent viability against the logarithm of the compound concentration and determine the GI50 or LC50 value (the concentration that inhibits cell growth by 50% or is lethal to 50% of the cells, respectively).

Protocol 4: Western Blot Analysis of Target Kinase Phosphorylation

This protocol is used to determine if a compound inhibits the phosphorylation of a target kinase or its downstream substrates within a cellular context, providing evidence of on-target activity.

Materials:

• Cancer cell line of interest

• Test compounds

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for the phosphorylated and total forms of the target kinase or substrate)

• Horseradish peroxidase (HRP)-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Treatment: Treat cultured cells with the test compound at various concentrations for a specified time.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate.

• SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a membrane.

• Immunoblotting: Block the membrane and then incubate it with a primary antibody specific for the phosphorylated form of the target protein. After washing, incubate the membrane with an HRP-conjugated secondary antibody.

• Detection: Add the ECL substrate and detect the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for the total form of the target protein to confirm equal protein loading.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels. This will demonstrate the dose-dependent inhibition of target phosphorylation by the test compound.

Part 4: Structure-Activity Relationship (SAR) and Data Interpretation

The data generated from the above assays will be crucial for establishing a structure-activity relationship for the synthesized library of compounds derived from (6-(Trifluoromethyl)quinolin-2-yl)methanol.

Data Summary Table:

Compound ID	R-Group at 2-Methanol	Target Kinase IC50 (nM)	Cell Line GI50 (µM)
Parent	-H	To be determined	To be determined
Analog 1	-CH₃ (ether)	To be determined	To be determined
Analog 2	-CH₂Ph (ether)	To be determined	To be determined
Analog 3	-C(O)CH₃ (ester)	To be determined	To be determined
...	...	...	...

By systematically modifying the R-group and correlating the changes in chemical structure with the biological activity, researchers can identify key structural features required for potent and selective kinase inhibition. For example, the introduction of a 2-benzyl ether moiety on a related quinoline trifluoromethyl alcohol scaffold has been shown to result in potent anticancer activity, with an LC50 value of 14.14 µM against a cancer cell line.[5]

Visualizing the Workflow and Rationale

Diagram 1: Synthetic Utility of (6-(Trifluoromethyl)quinolin-2-yl)methanol

Caption: Synthetic pathways from the starting aldehyde to the core scaffold and subsequent derivatization.

Diagram 2: Kinase Inhibitor Evaluation Workflow

Caption: A streamlined workflow for the evaluation of novel kinase inhibitors.

Conclusion

The (6-(Trifluoromethyl)quinolin-2-yl)methanol scaffold represents a highly promising starting point for the design of novel kinase inhibitors. Its strategic combination of a privileged quinoline core, a property-enhancing trifluoromethyl group, and a versatile synthetic handle provides a robust platform for generating potent and selective drug candidates. The protocols and rationale outlined in this guide are intended to empower researchers to effectively leverage this valuable chemical entity in their pursuit of next-generation targeted cancer therapies.

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• Selected quinoline derivatives with c-Met kinase inhibitory activity. ResearchGate. Available at: [Link]

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• Some clinically used VEGFR-2 inhibitors as well as quinoxaline... ResearchGate. Available at: [Link]

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• Discovery of KIN-8741, a Highly Selective Type IIb c-Met Kinase Inhibitor with Broad Mutation Coverage and Quality Drug-Like Properties for the Treatment of Cancer. PubMed. Available at: [Link]

• Discovery of a Novel Class of Exquisitely Selective Mesenchymal-Epithelial Transition Factor (c-MET) Protein Kinase Inhibitors and Identification of the Clinical Candidate 2-(4-(1-(Quinolin-6-ylmethyl)-1H-[1][3][6]triazolo[4,5-b]pyrazin-6-yl)-1H-. ResearchGate. Available at: [Link]

• Small Molecule Kinase Inhibitor Drugs (1995–2021). DIGIBUG. Available at: [Link]

• New quinoline and isatin derivatives as apoptotic VEGFR-2 inhibitors: design, synthesis, anti-proliferative activity, docking, ADMET, toxicity, and MD simulation studies. National Center for Biotechnology Information. Available at: [Link]

• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). PubMed. Available at: [Link]

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• Synthesis and biological evaluation of 1-(6-methylpyridin-2-yl)-5-(quinoxalin-6-yl)-1,2,3-triazoles as transforming growth factor-β type 1 receptor kinase inhibitors. PubMed. Available at: [Link]

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Application Note & Protocols: Synthesis of Trifluoromethyl Quinoline-Based Antimalarials

Introduction: The Strategic Importance of the Trifluoromethyl Group in Quinoline Antimalarials

The quinoline scaffold is the bedrock of many pivotal antimalarial drugs, from the historic quinine to the widely used chloroquine. However, the emergence of drug-resistant strains of Plasmodium falciparum has necessitated continuous innovation in medicinal chemistry. A significant breakthrough in this area has been the incorporation of the trifluoromethyl (CF₃) group into the quinoline core.[1]

The CF₃ group is a powerful modulator of molecular properties. Its strong electron-withdrawing nature and high lipophilicity enhance metabolic stability, improve cell membrane permeability, and can alter the compound's interaction with biological targets.[2] These attributes often lead to enhanced potency and an altered resistance profile compared to non-fluorinated analogs.[1][3] The archetypal drug, Mefloquine, which features two trifluoromethyl groups, stands as a testament to the success of this strategy in combating multidrug-resistant malaria.[4][5]

This document provides researchers, scientists, and drug development professionals with a detailed guide to the synthesis of trifluoromethyl quinoline-based compounds, focusing on established protocols and the underlying chemical principles.

Overview of Core Synthetic Strategies

The construction of the trifluoromethylated quinoline ring system can be achieved through several classical and modern synthetic routes. The choice of method often depends on the desired substitution pattern, the availability of starting materials, and scalability.

• Conrad-Limpach-Knorr Synthesis : This classical method involves the condensation of a trifluoromethyl-substituted aniline with a β-ketoester.[6][7][8] The reaction conditions (kinetic vs. thermodynamic control) can be tuned to favor the formation of either 4-hydroxyquinolines (Conrad-Limpach) or 2-hydroxyquinolines (Knorr).[7][8] The reaction typically requires high temperatures to drive the thermal cyclization step.[9][10]

• Gould-Jacobs Reaction : This is a highly versatile method for preparing 4-hydroxyquinoline derivatives.[11][12] It begins with the condensation of a substituted aniline with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization.[11] Subsequent hydrolysis and decarboxylation yield the 4-quinolinone core.[11][12][13] Modern adaptations using microwave irradiation have significantly improved reaction times and yields.[11][14]

• Doebner-von Miller Reaction : This reaction synthesizes quinolines by reacting an aniline with an α,β-unsaturated carbonyl compound.[15][16] It is a robust method for creating substituted quinolines and is often catalyzed by strong Brønsted or Lewis acids.[16][17]

• Modern Catalytic Methods : Recent advances have introduced milder and more efficient routes. These include photoredox catalysis for direct trifluoromethylation of arene systems and transition-metal-catalyzed cross-coupling reactions.[2][18] These methods offer novel pathways but may require more specialized reagents and catalysts.

Featured Synthesis Protocol: Gould-Jacobs Route to a 4-Hydroxy-8-(trifluoromethyl)quinoline Intermediate

This section provides a detailed, step-by-step protocol for the synthesis of a key intermediate used in the production of mefloquine and related analogs. The Gould-Jacobs reaction is highlighted for its reliability and adaptability.

Rationale for Method Selection

The Gould-Jacobs reaction is chosen for its predictable regioselectivity and its ability to construct the 4-hydroxyquinoline core, which is a versatile handle for further functionalization. While requiring high temperatures, the two-step procedure is robust. The initial condensation is typically straightforward, and the subsequent thermal cyclization, though energy-intensive, is effective for forming the quinoline ring system.[11] Using a high-boiling point solvent like diphenyl ether is a classical approach to achieve the necessary temperatures for cyclization.[11]

Overall Synthetic Workflow

The workflow involves two primary stages: initial condensation to form the anilidomethylenemalonate intermediate, followed by a high-temperature cyclization to form the quinoline ring.

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Application Notes and Protocols for the Oxidation of (6-(Trifluoromethyl)quinolin-2-yl)methanol to 6-(Trifluoromethyl)quinoline-2-carbaldehyde

Introduction: Strategic Importance in Medicinal Chemistry

The transformation of (6-(Trifluoromethyl)quinolin-2-yl)methanol to its corresponding aldehyde, 6-(trifluoromethyl)quinoline-2-carbaldehyde, is a critical step in the synthesis of a variety of pharmacologically active molecules. The quinoline scaffold is a privileged structure in drug discovery, and the introduction of a trifluoromethyl group often enhances metabolic stability and binding affinity. The resulting aldehyde is a versatile intermediate, readily participating in reactions such as reductive aminations, Wittig reactions, and condensations to build molecular complexity and access diverse chemical libraries for drug development programs. This document provides detailed protocols for two robust and widely used oxidation methods: the Dess-Martin Periodinane (DMP) oxidation and the Swern oxidation.

Chemical Transformation Overview

The targeted synthesis involves the selective oxidation of a primary alcohol to an aldehyde without over-oxidation to the carboxylic acid. The electron-withdrawing nature of the trifluoromethyl group and the quinoline ring can influence the reactivity of the alcohol, necessitating mild and selective oxidation conditions.

Caption: General Oxidation Scheme.

Method 1: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation is a highly reliable and mild method for converting primary alcohols to aldehydes.[1] It employs a hypervalent iodine reagent, Dess-Martin periodinane (DMP), which offers high selectivity and functional group tolerance. The reaction is typically fast and proceeds at room temperature.[1]

Mechanism of Dess-Martin Oxidation

The reaction proceeds through a ligand exchange between the alcohol and an acetate group on the DMP reagent, followed by an intramolecular elimination.

Caption: Simplified DMP Mechanism.

Detailed Experimental Protocol: DMP Oxidation

Materials:

• (6-(Trifluoromethyl)quinolin-2-yl)methanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Reaction Setup: To a solution of (6-(trifluoromethyl)quinolin-2-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) (0.1 M) under an inert atmosphere (nitrogen or argon), add Dess-Martin periodinane (1.2 eq) portion-wise at room temperature.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) (e.g., using a 4:1 mixture of hexanes:ethyl acetate). The reaction is typically complete within 1-3 hours.

• Quenching: Upon completion, dilute the reaction mixture with an equal volume of diethyl ether. Quench the reaction by the slow addition of a 1:1 mixture of saturated aqueous sodium bicarbonate and saturated aqueous sodium thiosulfate.

• Work-up: Stir the biphasic mixture vigorously until the layers become clear. Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 6-(trifluoromethyl)quinoline-2-carbaldehyde.

Parameter	Value
Stoichiometry
Substrate	1.0 eq
DMP	1.2 eq
Reaction Conditions
Solvent	Anhydrous DCM
Temperature	Room Temperature
Time	1-3 hours
Typical Yield	85-95%

Method 2: Swern Oxidation

The Swern oxidation is another powerful and mild method for the synthesis of aldehydes from primary alcohols.[2][3] It utilizes dimethyl sulfoxide (DMSO) as the oxidant, which is activated by an electrophile, most commonly oxalyl chloride. The reaction is carried out at low temperatures (-78 °C) and requires a hindered base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), for the final elimination step.[4]

Mechanism of Swern Oxidation

The Swern oxidation involves the formation of an alkoxysulfonium salt intermediate, which then undergoes a base-mediated intramolecular elimination to yield the aldehyde.[2]

Caption: Simplified Swern Mechanism.

Detailed Experimental Protocol: Swern Oxidation

Materials:

• (6-(Trifluoromethyl)quinolin-2-yl)methanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO), anhydrous

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Water

• Brine

• Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Activation of DMSO: To a solution of oxalyl chloride (1.5 eq) in anhydrous DCM (0.2 M) at -78 °C (dry ice/acetone bath) under an inert atmosphere, add a solution of anhydrous DMSO (2.2 eq) in anhydrous DCM dropwise. Stir the mixture for 30 minutes.

• Addition of Alcohol: Add a solution of (6-(trifluoromethyl)quinolin-2-yl)methanol (1.0 eq) in anhydrous DCM dropwise to the reaction mixture at -78 °C. Stir for 45-60 minutes at this temperature.

• Addition of Base: Add triethylamine (5.0 eq) dropwise to the reaction mixture at -78 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quenching and Work-up: Quench the reaction by adding water. Separate the layers and extract the aqueous layer with DCM (2 x 20 mL).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Parameter	Value
Stoichiometry
Substrate	1.0 eq
Oxalyl Chloride	1.5 eq
DMSO	2.2 eq
Triethylamine	5.0 eq
Reaction Conditions
Solvent	Anhydrous DCM
Temperature	-78 °C to RT
Time	2-4 hours
Typical Yield	80-90%

Characterization of 6-(Trifluoromethyl)quinoline-2-carbaldehyde

The successful synthesis of the target aldehyde can be confirmed by a combination of spectroscopic methods.

Technique	Expected Observations
¹H NMR	Aldehydic proton (CHO) singlet around δ 9.5-10.5 ppm. Aromatic protons of the quinoline ring system will show characteristic shifts and coupling patterns. The trifluoromethyl group will influence the chemical shifts of adjacent protons.
¹³C NMR	Carbonyl carbon (C=O) signal in the range of δ 190-200 ppm. Signals corresponding to the quinoline ring carbons and the trifluoromethyl carbon (quartet due to C-F coupling).
Mass Spec (MS)	The molecular ion peak corresponding to the exact mass of C₁₁H₆F₃NO. Fragmentation patterns may show loss of CO.[5][6]
Infrared (IR)	A strong carbonyl (C=O) stretching vibration in the region of 1690-1715 cm⁻¹.[1]

Note: Specific chemical shifts and coupling constants can be influenced by the solvent and concentration. It is recommended to compare the obtained data with literature values for confirmation.[7][8]

Troubleshooting and Field-Proven Insights

• Incomplete Reaction (DMP): If the reaction stalls, a small amount of additional DMP can be added. Ensure the starting material is completely dry, as water can deactivate the reagent.

• Over-oxidation (Swern): This is generally not an issue with Swern oxidation. However, careful temperature control at -78 °C during the addition of reagents is crucial to prevent side reactions.

• Difficult Work-up (DMP): The reduced iodine byproducts can sometimes be difficult to remove. A thorough wash with sodium thiosulfate is essential. Filtration through a short plug of Celite can also be beneficial.

• Low Yields (Swern): Ensure all reagents and solvents are anhydrous. The order of addition is critical; the alcohol must be added after the activation of DMSO.

• Product Instability: Aldehydes can be prone to oxidation to carboxylic acids upon prolonged exposure to air. It is advisable to use the purified aldehyde promptly in the subsequent reaction step or store it under an inert atmosphere at low temperatures.

Conclusion

Both the Dess-Martin periodinane and Swern oxidations are excellent methods for the preparation of 6-(trifluoromethyl)quinoline-2-carbaldehyde from its corresponding alcohol. The choice of method may depend on the scale of the reaction, available equipment, and sensitivity of other functional groups in more complex substrates. The DMP oxidation offers operational simplicity, while the Swern oxidation is a cost-effective alternative for larger-scale syntheses, provided that the low-temperature requirements can be met. Careful execution of the protocols outlined in this application note will enable researchers to reliably synthesize this valuable intermediate for their drug discovery and development endeavors.

References

• Dess, D. B.; Martin, J. C. Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. J. Org. Chem.1983 , 48 (22), 4155–4156. [Link]

• Mancuso, A. J.; Huang, S.-L.; Swern, D. Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. J. Org. Chem.1978 , 43 (12), 2480–2482. [Link]

• Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th ed.; Springer: New York, 2007. [Link]

• Beilstein Archives. Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein J. Org. Chem.2021 . [Link]

• Funk, R. L.; et al. A Practical Method for the Synthesis of 2-Alkynylpropenals. Org. Lett.2005 , 7 (12), 2373–2375. [Link]

• Omura, K.; Swern, D. Oxidation of alcohols by "activated" dimethyl sulfoxide. A preparative, steric, and mechanistic study. Tetrahedron1978 , 34 (11), 1651-1660. [Link]

• Chemistry LibreTexts. Swern oxidation. [Link]

• NIST Chemistry WebBook. Quinoline-2-carboxaldehyde. [Link]

• Rodríguez-Cabo, T.; et al. Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. Anal. Bioanal. Chem.2015 , 407, 6159–6168. [Link]

• Szymański, S.; et al. Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules2020 , 25(21), 5039. [Link]

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• 8. repository.uncw.edu [repository.uncw.edu]

Application Notes and Protocols: Protecting Groups for Quinoline Methanol Derivatives

Introduction

Quinoline and its derivatives are fundamental scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Specifically, quinoline methanol derivatives are pivotal intermediates in the synthesis of a wide array of pharmacologically active molecules, including antimalarials like mefloquine and hydroxychloroquine.[3][4] The hydroxyl group of the methanol substituent is a key functional handle for further molecular elaboration. However, its inherent reactivity often necessitates protection to prevent undesired side reactions during multi-step synthetic sequences.[5][6]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic selection and application of protecting groups for the hydroxyl moiety in quinoline methanol derivatives. The protocols and insights provided herein are grounded in established chemical principles and validated experimental practices to ensure reliable and reproducible outcomes.

I. Strategic Selection of Hydroxyl Protecting Groups

The ideal protecting group should be introduced in high yield, remain stable throughout various reaction conditions, and be cleaved selectively in high yield without affecting other functional groups.[7][8] The choice of a suitable protecting group for a quinoline methanol derivative is dictated by the overall synthetic strategy, particularly the nature of the subsequent chemical transformations. Key factors to consider include the pH of the reaction medium, the presence of oxidizing or reducing agents, and the use of organometallic reagents.

Common Protecting Groups for Alcohols

Several classes of protecting groups are commonly employed for alcohols, including ethers, silyl ethers, and esters.[6][9] The stability and cleavage conditions for these groups vary significantly, allowing for an "orthogonal" protection strategy where one group can be removed selectively in the presence of others.[7][10]

Silyl Ethers

Silyl ethers are among the most versatile and widely used protecting groups for alcohols due to their ease of formation, general stability under many reaction conditions, and facile cleavage under specific conditions.[5][11][12]

Table 1: Comparison of Common Silyl Ether Protecting Groups

Protecting Group	Abbreviation	Stability to Acid (Relative)	Stability to Base (Relative)	Common Cleavage Reagents
Trimethylsilyl	TMS	Low	Low	Mild acid (e.g., AcOH), TBAF, K2CO3/MeOH
Triethylsilyl	TES	Moderate	Moderate	TBAF, HF-Pyridine
tert-Butyldimethylsilyl	TBDMS (TBS)	Moderate	High	TBAF, HF-Pyridine, CSA/MeOH
Triisopropylsilyl	TIPS	High	Very High	TBAF (slower), HF-Pyridine
tert-Butyldiphenylsilyl	TBDPS	Very High	High	TBAF (slower), HF-Pyridine

Data synthesized from multiple sources.[12][13]

The steric bulk of the substituents on the silicon atom significantly influences the stability of the silyl ether.[12] For instance, the bulky tert-butyl and isopropyl groups in TBDMS and TIPS ethers, respectively, provide greater steric hindrance, enhancing their stability compared to the less hindered TMS and TES ethers.[12][14]

Ether Protecting Groups

Ethers are generally robust protecting groups, stable to a wide range of reaction conditions, including strongly basic and organometallic reagents.[9][14]

• Benzyl Ether (Bn) : A common and robust protecting group. It is stable to acidic and basic conditions but can be readily cleaved by catalytic hydrogenolysis (e.g., H₂, Pd/C), which is a neutral condition.[9][14]

• p-Methoxybenzyl Ether (PMB) : Similar to the benzyl group in its stability, the PMB group offers an alternative deprotection method. It can be cleaved under oxidative conditions (e.g., DDQ, CAN), allowing for selective removal in the presence of a benzyl ether.[12]

• Trityl (Tr) and Dimethoxytrityl (DMT) : These bulky protecting groups are typically used for primary alcohols due to steric hindrance.[12] They are readily cleaved under mild acidic conditions.[12]

• Methoxymethyl (MOM) and Tetrahydropyranyl (THP) Ethers : These are acetal-type protecting groups that are stable to basic conditions but are cleaved under acidic conditions.[5][15]

Ester Protecting Groups

Esters can also serve as protecting groups for alcohols, though they are generally more labile than ethers.

• Acetate (Ac) : Introduced using acetic anhydride or acetyl chloride. It is stable to acidic conditions but is readily cleaved by basic hydrolysis (e.g., K₂CO₃/MeOH, LiOH).[3]

• Pivaloate (Piv) : The bulky pivaloyl group offers greater steric hindrance and is more resistant to hydrolysis than the acetate group.

• Benzoate (Bz) : Similar to acetate, it is introduced using benzoyl chloride and removed by basic hydrolysis.

II. Experimental Protocols

The following protocols are provided as general guidelines. Optimization of reaction conditions (e.g., temperature, reaction time, and stoichiometry) may be necessary for specific quinoline methanol derivatives.

A. Protection of the Hydroxyl Group

Protocol 1: Silylation using tert-Butyldimethylsilyl Chloride (TBDMSCl)

This protocol describes the protection of a primary or secondary alcohol as a TBDMS ether.

Workflow for TBDMS Protection

Caption: General workflow for TBDMS protection of a quinoline methanol.

Materials:

• Quinoline methanol derivative

• tert-Butyldimethylsilyl chloride (TBDMSCl)

• Imidazole

• Anhydrous N,N-Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a solution of the quinoline methanol derivative (1.0 equiv) and imidazole (2.5 equiv) in anhydrous DMF, add TBDMSCl (1.2 equiv) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of hexanes and ethyl acetate) to afford the desired TBDMS-protected quinoline methanol.

Causality: Imidazole acts as a base to deprotonate the alcohol, forming an alkoxide that is more nucleophilic. It also serves as a catalyst. DMF is a polar aprotic solvent that effectively dissolves the reactants.

Protocol 2: Benzylation using Benzyl Bromide (BnBr)

This protocol details the formation of a benzyl ether.

Workflow for Benzyl Protection

Caption: General workflow for the benzylation of a quinoline methanol.

Materials:

• Quinoline methanol derivative

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide (BnBr)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a suspension of NaH (1.5 equiv) in anhydrous THF at 0 °C, add a solution of the quinoline methanol derivative (1.0 equiv) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then add BnBr (1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the benzylated product.

Causality: Sodium hydride is a strong, non-nucleophilic base that deprotonates the alcohol to form the corresponding alkoxide. The alkoxide then displaces the bromide from benzyl bromide in an Sₙ2 reaction to form the benzyl ether.[14]

B. Deprotection of the Hydroxyl Group

Protocol 3: Desilylation using Tetra-n-butylammonium Fluoride (TBAF)

This protocol describes the cleavage of a TBDMS ether.

Workflow for TBDMS Deprotection

Caption: General workflow for the deprotection of a TBDMS ether using TBAF.

Materials:

• TBDMS-protected quinoline methanol derivative

• Tetra-n-butylammonium fluoride (TBAF, 1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Water

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

Procedure:

• To a solution of the TBDMS-protected quinoline methanol derivative (1.0 equiv) in anhydrous THF, add TBAF solution (1.5 equiv) at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitored by TLC).

• Quench the reaction with water and extract with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the deprotected alcohol.

Causality: The fluoride ion has a very high affinity for silicon, leading to the cleavage of the strong Si-O bond.[5][13] The formation of the even stronger Si-F bond drives the reaction to completion.[5]

Protocol 4: Debenzylation by Catalytic Hydrogenolysis

This protocol describes the removal of a benzyl ether.

Workflow for Benzyl Deprotection

Caption: General workflow for the debenzylation via catalytic hydrogenolysis.

Materials:

• Benzyl-protected quinoline methanol derivative

• Palladium on carbon (Pd/C, 10 wt. %)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

• Celite®

Procedure:

• Dissolve the benzyl-protected quinoline methanol derivative (1.0 equiv) in MeOH or EtOH in a flask suitable for hydrogenation.

• Carefully add Pd/C (0.1 equiv) to the solution.

• Evacuate the flask and backfill with hydrogen gas (this process should be repeated three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete (monitored by TLC).

• Carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure.

• If necessary, purify the crude product by flash column chromatography.

Causality: The palladium catalyst facilitates the cleavage of the C-O bond of the benzyl ether by hydrogen gas, resulting in the formation of the alcohol and toluene as a byproduct.[9] This method is advantageous as it proceeds under neutral conditions.

III. Photolabile Protecting Groups: An Emerging Strategy

Recent research has explored the use of the quinoline moiety itself as a photolabile protecting group (PPG).[4][16] Quinolinyl methyl ethers can be cleaved under visible light irradiation in the presence of a photosensitizer dye.[4][16] This method offers a mild and efficient deprotection strategy, avoiding the use of harsh chemical reagents.[16] The cleavage proceeds through a single-electron transfer (SET) process, generating a radical intermediate that leads to the release of the alcohol in excellent yields.[4][16] This approach is particularly valuable for applications requiring spatiotemporal control over the release of a bioactive molecule.[17]

Conclusion

The judicious selection and application of protecting groups are paramount for the successful synthesis of complex quinoline methanol derivatives. This guide provides a foundational understanding of the common protecting groups, their stability, and detailed protocols for their installation and removal. By carefully considering the principles outlined herein, researchers can devise robust synthetic strategies to advance their research and development endeavors in the field of medicinal chemistry.

References

• Synthesis and Photocleavage of Quinoline Methyl Ethers: A Mild and Efficient Method for the Selective Protection and Deprotection of the Alcohol Functionality*. Australian Journal of Chemistry. Available at: [Link]

• A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules. Available at: [Link]

• Protection of OH group of alcohol. SlideShare. Available at: [Link]

• Alcohol Protecting Groups. University of Windsor. Available at: [Link]

• Synthesis and Photocleavage of Quinoline Methyl Ethers: A Mild and Efficient Method for the Selective Protection and Deprotection of the Alcohol Functionality*. ResearchGate. Available at: [Link]

• Two-Photon Excitable Photoremovable Protecting Groups Based on the Quinoline Scaffold for Use in Biology. The Journal of Organic Chemistry. Available at: [Link]

• Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

• Protecting Groups. University of California, Irvine. Available at: [Link]

• Silyl Ether Protecting Groups Explained: Definition, Examples, Practice & Video Lessons. Pearson. Available at: [Link]

• Product Class 8: Ethers as Protecting Groups. Science of Synthesis. Available at: [Link]

• A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. National Center for Biotechnology Information. Available at: [Link]

• Deprotection of Silyl Ethers. Gelest. Available at: [Link]

• Protecting Groups For Alcohols. Chemistry Steps. Available at: [Link]

• Protecting Groups in Organic Chemistry. SlideShare. Available at: [Link]

• Selective removal of silyl protecting groups from hydroxyl functions with ammonium chloride in aqueous acetonitrile. Indian Journal of Chemistry. Available at: [Link]

• Protecting Groups. Organic Synthesis. Available at: [Link]

• New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. MDPI. Available at: [Link]

• 15.10: Protection of Hydroxyl Groups. Chemistry LibreTexts. Available at: [Link]

• Scheme 1 Chemoselective deprotection of aryl silyl ether. ResearchGate. Available at: [Link]

• Protective Groups. Organic Chemistry Portal. Available at: [Link]

• Photorearrangement of Quinoline-Protected Dialkylanilines and the Photorelease of Aniline-Containing Biological Effectors. The Journal of Organic Chemistry. Available at: [Link]

• Application of Quinoline Ring in Structural Modification of Natural Products. MDPI. Available at: [Link]

• A review on synthetic investigation for quinoline- recent green approaches. ResearchGate. Available at: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine [mdpi.com]
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• 17. pubs.acs.org [pubs.acs.org]

Application Note & Protocols: Advanced Bioconjugation Strategies Utilizing Quinoline Methanol Handles

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents, most notably the quinoline methanol antimalarials like quinine and mefloquine.[1][2][3] Beyond their intrinsic bioactivity, these structures present a valuable opportunity for the development of sophisticated biomolecular constructs. This guide details a robust strategy for leveraging the quinoline methanol moiety as a versatile chemical handle for bioconjugation. We focus on the chemical activation of the relatively inert primary alcohol of the quinoline methanol into a bioorthogonal azide group. This transformation enables its efficient and specific covalent linkage to biomolecules via copper-free click chemistry, a reaction that proceeds with high fidelity in biological systems.[4] The protocols provided herein offer a comprehensive workflow for synthesizing an azido-quinoline intermediate and subsequently conjugating it to a strained alkyne-modified protein, yielding a stable and well-defined bioconjugate. This strategy opens new avenues for creating targeted drug delivery systems, antibody-drug conjugates (ADCs), and bespoke molecular probes.[5][6]

Introduction: The Quinoline Methanol as a Conjugatable Scaffold

Quinoline and its derivatives are recognized as "privileged substructures" in drug design, prized for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][7][8] The quinoline methanol subclass, in particular, has a long history in medicine, with quinine being one of the first effective treatments for malaria.[9]

Modern therapeutic development often requires the precise attachment of such bioactive small molecules to larger biological entities like antibodies or polymers. This process, known as bioconjugation, can dramatically improve a drug's pharmacokinetic profile, enable targeted delivery to diseased tissues, and reduce systemic toxicity.[6] Antibody-drug conjugates (ADCs), for example, combine the targeting specificity of a monoclonal antibody with the potent cytotoxicity of a small molecule payload.[5][10]

The primary alcohol of the quinoline methanol scaffold, while essential to the structure of drugs like mefloquine, is not sufficiently reactive for direct conjugation to biomolecules under physiological conditions.[11] Therefore, it must be chemically modified into a "handle" that can participate in a highly selective and efficient ligation reaction. This guide focuses on a state-of-the-art approach: converting the methanol group into an azide to serve as a handle for bioorthogonal "click chemistry".[4][12] Specifically, we will detail its use in Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which avoids the use of cytotoxic copper catalysts, making it ideal for biological applications.[4]

Principle of the Method: Activating the Handle for Bioorthogonal Ligation

The core strategy involves a two-stage process. First, the inert quinoline methanol is chemically activated. Second, the activated quinoline handle is conjugated to a biomolecule of interest.

• Activation: The hydroxyl group (-OH) of the quinoline methanol is converted into a superior leaving group, typically a tosylate (-OTs). This is achieved by reacting the alcohol with p-toluenesulfonyl chloride. The tosylate is then readily displaced by a nucleophilic azide source, such as sodium azide (NaN₃), to yield a stable azido-quinoline methanol derivative. This derivative is now primed for bioorthogonal reaction.[13]

• Ligation: The azido-quinoline handle is reacted with a biomolecule (e.g., a protein or antibody) that has been pre-functionalized with a strained cyclooctyne, such as dibenzocyclooctyne (DBCO). The intrinsic ring strain of the DBCO drives a rapid and highly specific [3+2] cycloaddition reaction with the azide, forming a stable triazole linkage without the need for any catalyst.[4][14] This ensures that the conjugation reaction proceeds efficiently in aqueous buffers and does not interfere with native biological processes.

Figure 1: Overall workflow for the activation and bioconjugation of a quinoline methanol handle.

Experimental Protocols

Protocol 1: Synthesis of an Azido-Quinoline Methanol Handle

This protocol describes the conversion of a generic quinoline-8-methanol into its corresponding azide derivative.

Causality Behind Choices:

• Pyridine: Acts as a base to neutralize the HCl byproduct of the tosylation reaction, driving it to completion.

• DMAP: A nucleophilic catalyst that accelerates the reaction between the alcohol and tosyl chloride.[13]

• DMF: A polar aprotic solvent that is ideal for Sₙ2 reactions like the azide substitution, as it solvates the cation (Na⁺) while leaving the azide nucleophile highly reactive.[13]

• Temperature: The azide substitution is heated to ensure a reasonable reaction rate and overcome the activation energy for displacing the bulky tosylate group.[13]

Figure 2: Reaction scheme for the synthesis of 8-azidomethylquinoline.

Materials:

• Quinoline-8-methanol (e.g., Sigma-Aldrich, Cat# 443415)[15]

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine, anhydrous

• 4-Dimethylaminopyridine (DMAP)

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes for chromatography

Procedure:

• Tosylation: a. Dissolve quinoline-8-methanol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere. b. Cool the solution to 0°C in an ice bath. c. Add anhydrous pyridine (3.0 eq), followed by a catalytic amount of DMAP (0.05 eq). d. Add p-toluenesulfonyl chloride (1.2 eq) portion-wise, keeping the temperature at 0°C. e. Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor reaction progress by Thin Layer Chromatography (TLC). f. Upon completion, dilute the reaction with DCM and wash sequentially with 1M HCl, saturated sodium bicarbonate, and brine. g. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude tosylate is often used directly in the next step without further purification.

• Azide Substitution: a. Dissolve the crude tosylated intermediate from the previous step in anhydrous DMF. b. Add sodium azide (3.0 eq) to the solution. c. Heat the reaction mixture to 80°C and stir for 4-6 hours. Monitor reaction progress by TLC. d. After completion, cool the reaction to room temperature and pour it into cold water. e. Extract the aqueous mixture three times with ethyl acetate. f. Combine the organic layers and wash with brine. g. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. h. Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure azido-quinoline product. Confirm identity via ¹H NMR and Mass Spectrometry.

Protocol 2: Bioconjugation of Azido-Quinoline to a DBCO-Modified Antibody

This protocol outlines the conjugation of the synthesized azido-quinoline handle to an antibody that has been pre-functionalized with a DBCO moiety via an NHS-ester reaction.

Causality Behind Choices:

• PBS Buffer, pH 7.4: This buffer is chosen to maintain the stability and native conformation of the antibody. The slightly basic pH is also compatible with the click chemistry reaction.

• DMSO: The azido-quinoline handle is likely hydrophobic and may have limited aqueous solubility. DMSO is a water-miscible organic solvent used to create a stock solution that can be added to the aqueous reaction without causing precipitation.[16]

• Incubation Temperature: Room temperature or 37°C is typically sufficient for SPAAC reactions to proceed to completion within a reasonable timeframe (1-4 hours) without denaturing the antibody.

Materials:

• DBCO-modified antibody (prepared separately using a commercial DBCO-NHS ester kit) at a known concentration (e.g., 1-5 mg/mL).

• Azido-quinoline handle (synthesized in Protocol 1).

• Dimethyl sulfoxide (DMSO).

• Phosphate-Buffered Saline (PBS), pH 7.4.

• Size-Exclusion Chromatography (SEC) system for purification.

• SDS-PAGE system and reagents for analysis.

• LC-MS system for intact mass analysis.

Procedure:

• Prepare Reagents: a. Prepare a 10 mM stock solution of the azido-quinoline handle in DMSO. b. Ensure the DBCO-modified antibody is in PBS, pH 7.4. If it is in a buffer containing primary amines (e.g., Tris), it must be exchanged into PBS.

• Conjugation Reaction: a. To the DBCO-modified antibody solution, add the azido-quinoline stock solution to achieve a final molar excess of 10-20 fold of the azide over the antibody. The final concentration of DMSO in the reaction should not exceed 10% (v/v) to avoid protein denaturation. b. Gently mix the reaction by pipetting or brief vortexing. c. Incubate the reaction at room temperature for 2-4 hours, or at 4°C overnight. Protect from light if any components are light-sensitive.

• Purification of the Conjugate: a. After incubation, purify the resulting quinoline-antibody conjugate to remove unreacted azido-quinoline handle and any solvent. b. Size-Exclusion Chromatography (SEC) is the preferred method. Equilibrate an appropriate SEC column (e.g., Superdex 200 or equivalent) with PBS, pH 7.4. c. Load the reaction mixture onto the column. The antibody conjugate will elute in the initial high molecular weight fractions, while the small molecule azide will be retained and elute later. d. Collect the protein-containing fractions and pool them.

• Characterization of the Conjugate: a. Determine the final concentration of the purified conjugate using a protein assay (e.g., BCA) or by measuring absorbance at 280 nm (A280), correcting for the absorbance of the quinoline payload if necessary. b. Analyze the conjugate by SDS-PAGE. Compare the conjugate to the starting antibody. A successful conjugation will result in a slight increase in the molecular weight, which may be visible as a shift in the band position. c. Perform intact mass analysis using LC-MS to confirm the covalent addition of the quinoline payload and to determine the drug-to-antibody ratio (DAR).

Data Analysis and Expected Results

Successful execution of these protocols will yield a well-defined antibody-quinoline conjugate. The characterization data should confirm the identity and purity of the final product.

Analysis Technique	Starting Material (DBCO-Antibody)	Expected Result (Quinoline-Antibody Conjugate)	Interpretation
SDS-PAGE (Reduced)	Heavy Chain: ~50 kDaLight Chain: ~25 kDa	Heavy Chain: >~50 kDaLight Chain: >~25 kDa	A slight upward shift in the band(s) where DBCO was attached, indicating an increase in mass due to the added quinoline handle.
Intact Mass Spec (LC-MS)	Measured Mass = Theoretical Mass of Ab + Mass of DBCO linkers	A distribution of peaks corresponding to Ab + DBCO + (n * Quinoline Handle Mass), where 'n' is the number of conjugated molecules.	Confirms covalent attachment and allows for calculation of the average Drug-to-Antibody Ratio (DAR).
UV-Vis Spectroscopy	Protein peak at ~280 nm.	Protein peak at ~280 nm and a new absorbance peak characteristic of the quinoline chromophore (typically >300 nm).	Confirms the presence of the quinoline payload on the antibody.

Troubleshooting

Problem	Possible Cause	Solution
Low Conjugation Efficiency (Low DAR)	Insufficient molar excess of azido-quinoline.	Increase the molar excess of the azido-quinoline handle in the reaction (e.g., to 30-50 fold).
Inactive DBCO-groups on the antibody.	Ensure the DBCO-modification step was successful and the modified antibody was used promptly.
Precipitation of azido-quinoline in the reaction.	Decrease the final concentration of the azide or increase the percentage of co-solvent (e.g., DMSO), ensuring it remains below 10-15%.
Antibody Aggregation	High concentration of organic co-solvent (DMSO).	Keep DMSO concentration below 10%. Perform the reaction at a lower temperature (4°C).
Instability of the antibody under reaction conditions.	Screen different pH values for the reaction buffer (e.g., pH 7.0-8.0). Include stabilizing excipients if known.

Conclusion

The transformation of a simple quinoline methanol into a bioorthogonal chemical handle provides a powerful and versatile platform for advanced bioconjugation. The protocols detailed in this guide offer a reliable pathway for creating novel quinoline-based bioconjugates for a wide range of applications in research, diagnostics, and therapeutic development. By explaining the causality behind key experimental steps and providing clear characterization benchmarks, this workflow enables researchers to confidently apply this strategy to conjugate quinoline methanols and their derivatives to biomolecules of interest, paving the way for the next generation of targeted biological agents.

References

• Zhu, W., et al. (2022). Glycoconjugation of Quinoline Derivatives Using the C-6 Position in Sugars as a Strategy for Improving the Selectivity and Cytotoxicity of Functionalized Compounds. MDPI. Available at: [Link]

• Szychowski, K., et al. (2022). Co-Delivery of 8-Hydroxyquinoline Glycoconjugates and Doxorubicin by Supramolecular Hydrogel Based on α-Cyclodextrin and pH-Responsive Micelles for Enhanced Tumor Treatment. PMC. Available at: [Link]

• Antal, F., et al. (2024). Bioorthogonal Reactions in Bioimaging. PMC. Available at: [Link]

• Mondal, R., & Bhaumik, A. (2024). Quinoline Synthesis: Nanocatalyzed Green Protocols—An Overview. PMC. Available at: [Link]

• ResearchGate. (n.d.). Metabolic stability, drug-drug interaction and permeability screening results for mefloquine and interesting next generation quinoline methanols. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). General strategies for the synthesis of quinoline derivatives. Reagents... ResearchGate. Available at: [Link]

• Mondal, R., & Bhaumik, A. (2025). Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview. ACS Omega. Available at: [Link]

• Al-Majid, A. M., et al. (2025). Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Arabian Journal of Chemistry. Available at: [Link]

• Jali, B. R., et al. (2022). Quinoline a Versatile Molecular Probe for Zinc Sensor: A Mini-Review. Research Square. Available at: [Link]

• Sannino, F., et al. (2022). Design and Characterization of Immune-Stimulating Imidazo[4,5-c]quinoline Antibody-Drug Conjugates. PMC. Available at: [Link]

• Nwe, K., & Htet, Y. (2014). Bioorthogonal reactions in bioimaging. PMC. Available at: [Link]

• Paradowska, J., & Jasiński, R. (2022). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. MDPI. Available at: [Link]

• D'souza, C., & Kulkarni, S. (2025). Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation. PMC. Available at: [Link]

• ResearchGate. (2025). Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Quinoline. Wikipedia. Available at: [Link]

• MESA. (2026). Insights into the mechanism of action of quinoline antimalarials against Plasmodium falciparum revealed by novel fluorescent analogues and chemical proteomics. MESA. Available at: [Link]

• Solomon, V. R., et al. (2013). Novel Conjugated Quinoline–Indoles Compromise Plasmodium falciparum Mitochondrial Function and Show Promising Antimalarial Activity. ACS Publications. Available at: [Link]

• ResearchGate. (2020). 2,4-cycloaddition reactions: Preparation and cytotoxicity of novel quinoline and pyrrolo [3,4-f] quinoline derivatives. ResearchGate. Available at: [Link]

• Kumar, S., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. ScienceDirect. Available at: [Link]

• Al-Ostath, A. I., et al. (2023). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers. Available at: [Link]

• Wikipedia. (n.d.). Bioorthogonal chemistry. Wikipedia. Available at: [Link]

• Kumar, A. (2023). Bioconjugation Strategies for Enhancing Drug Delivery and Therapeutic Efficacy. LinkedIn. Available at: [Link]

• Foley, M., & Tilley, L. (1998). Quinoline antimalarials: mechanisms of action and resistance. PubMed. Available at: [Link]

• ACS Publications. (2025). Glycoconjugation of Quinoline as an Effective Strategy for Selective Inhibition of mTORC1. ACS Publications. Available at: [Link]

• Sannino, F., et al. (2022). Design and Characterization of Immune-Stimulating Imidazo[4,5-c]quinoline Antibody-Drug Conjugates. PubMed. Available at: [Link]

• Kim, J. H., et al. (2019). Click chemistry for improvement in selectivity of quinazoline-based kinase inhibitors for mutant epidermal growth factor receptors. PubMed. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available at: [Link]

• Scinto, S. L., et al. (2021). Bioorthogonal chemistry. eScholarship.org. Available at: [Link]

• Canfield, C. J., et al. (1973). A quinoline methanol (WR 30090) for treatment of acute malaria. PubMed. Available at: [Link]

• Schmidt, L. H. (1983). Structure-activity relationships amongst 4-position quinoline methanol antimalarials that inhibit the growth of drug sensitive and resistant strains of Plasmodium falciparum. PubMed. Available at: [Link]

• MDPI. (2024). Antibody Drug Conjugates for Cancer Therapy: From Metallodrugs to Nature-Inspired Payloads. MDPI. Available at: [Link]

• IQAC-CSIC. (n.d.). Protein labeling methods. IQAC-CSIC. Available at: [Link]

• ResearchGate. (1973). A Quinoline Methanol (WR 30090) for Treatment of Acute Malaria. ResearchGate. Available at: [Link]

• N'Da, D. D. (2017). Quinoline-Based Hybrid Compounds with Antimalarial Activity. MDPI. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Strategies for Improving the Solubility of (6-(Trifluoromethyl)quinolin-2-yl)methanol

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering solubility challenges with (6-(Trifluoromethyl)quinolin-2-yl)methanol. We will explore the physicochemical properties of this compound that influence its solubility and provide a series of troubleshooting steps and detailed protocols to systematically overcome these issues.

Understanding the Molecule: A Physicochemical Profile

Successful solubilization begins with understanding the compound's inherent properties. (6-(Trifluoromethyl)quinolin-2-yl)methanol's structure contains two key features that dictate its solubility behavior: the quinoline ring and the trifluoromethyl (CF3) group .

• Quinoline Core: The quinoline ring system is a weak tertiary base due to the nitrogen atom.[1] This basicity is a critical feature to exploit, as the compound's solubility can be highly dependent on pH.[2][3] In its neutral form, the quinoline ring is largely aromatic and hydrophobic.

• Trifluoromethyl (CF3) Group: The CF3 group is a strong electron-withdrawing group known to significantly increase a molecule's lipophilicity (its tendency to dissolve in fats, oils, and non-polar solvents).[4][5] This property enhances metabolic stability and membrane permeability but often leads to poor aqueous solubility.[5][6]

The combination of a large, hydrophobic ring system and a lipophilic CF3 group strongly suggests that (6-(Trifluoromethyl)quinolin-2-yl)methanol will have low intrinsic solubility in aqueous solutions.

Property	Value / Description	Source / Rationale
Molecular Formula	C₁₁H₈F₃NO	Calculated from structure
Molecular Weight	227.18 g/mol	Calculated from structure
Predicted Lipophilicity (XLogP3)	~3.1 - 3.3	Based on similar structures like 6-(Trifluoromethyl)quinoline.[7] A value >3 indicates significant lipophilicity.
Functional Groups	Quinoline (weak base), Trifluoromethyl (lipophilic), Methanol (polar, H-bonding)	Structural Analysis
Expected Solubility Profile	Poor in neutral water; Soluble in polar organic solvents; Aqueous solubility likely increases in acidic pH.	Based on quinoline and CF3 group properties.[1][2][5]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues in a question-and-answer format, providing immediate, actionable advice.

FAQ 1: My compound is insoluble in my standard aqueous buffer (e.g., PBS pH 7.4). What is the first and most critical step?

Your first step should be to create a concentrated stock solution in a suitable organic solvent. Direct dissolution in aqueous media is unlikely to succeed due to the compound's lipophilic nature. The goal is to get the compound fully dissolved first, then dilute this stock into your aqueous system.

Causality: Poorly soluble compounds often require the disruption of their crystal lattice energy, which is more effectively achieved by polar aprotic organic solvents than by water.[8]

FAQ 2: Which organic solvents are recommended for the initial stock solution?

Based on the solubility of related quinoline derivatives, the following solvents are excellent starting points:[9][10][11]

• Dimethyl Sulfoxide (DMSO): The most common and effective choice for highly insoluble compounds.

• N,N-Dimethylformamide (DMF): A good alternative to DMSO.

• Ethanol or Methanol: May be effective and are often preferred for in vivo studies if tolerated.

Action: Attempt to dissolve the compound at a high concentration (e.g., 10-50 mM) in 100% DMSO. Use gentle warming (37°C) or vortexing to assist dissolution.

FAQ 3: I have a 10 mM stock in DMSO, but it precipitates when I dilute it into my aqueous buffer. How can I prevent this?

This is a common issue known as "crashing out." It occurs when the compound's solubility limit is exceeded as the solvent composition shifts from organic to aqueous.

Troubleshooting Steps:

• Decrease the Final Concentration: Your target concentration in the aqueous buffer may be too high. Try diluting to a lower final concentration.

• Modify the Dilution Method: Add the DMSO stock to the aqueous buffer dropwise while vortexing vigorously. This avoids localized areas of high concentration that can initiate precipitation.

• Limit Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous solution is low, typically ≤1% and often <0.1% for cell-based assays, as DMSO can have biological effects.

FAQ 4: Can I leverage the quinoline structure to improve aqueous solubility?

Absolutely. The basic nitrogen in the quinoline ring is the key. By lowering the pH, you can protonate this nitrogen, forming a quinolinium salt. This positively charged species is significantly more polar and thus more soluble in water.[2][3]

Action:

• Prepare a suspension of your compound in water or a low-ionic-strength buffer.

• Slowly add dilute acid (e.g., 0.1 N HCl) dropwise while stirring.[12]

• Monitor the solution for clarity. The compound should dissolve as the pH drops (typically below pH 5 for quinolines).

• See Protocol 2 for a detailed methodology.

FAQ 5: What are co-solvents, and how can they be used for in vitro or in vivo studies?

Co-solvents are water-miscible organic solvents that, when added to water, increase its ability to dissolve non-polar molecules.[13][14] This is a widely used strategy for formulation development.[15]

Commonly Used Co-solvents:

Co-solvent	Typical Use Concentration	Notes
Polyethylene Glycol 400 (PEG 400)	10-60%	Excellent solubilizer, commonly used in preclinical formulations.
Propylene Glycol (PG)	10-60%	Similar to PEG 400, often used in combination.
Ethanol	5-20%	Useful but can have biological effects at higher concentrations.
Cremophor® EL / Kolliphor® EL	1-10%	A non-ionic surfactant that forms micelles to encapsulate the compound.

Action: Prepare a formulation by first dissolving the compound in the co-solvent (e.g., PEG 400) and then slowly adding the aqueous component to the desired final volume. See Protocol 3 for a screening approach.

FAQ 6: The compound is for a cell culture experiment, and both pH and solvent toxicity are concerns. What is the best approach?

For cell-based assays, the "DMSO stock and dilute" method is standard. The critical factor is ensuring the final DMSO concentration is below the toxic threshold for your cell line (usually <0.5%). If solubility is still an issue, you can explore using cyclodextrins .

Mechanism: Cyclodextrins are doughnut-shaped molecules with a hydrophobic interior and a hydrophilic exterior. They can encapsulate the lipophilic (6-(Trifluoromethyl)quinolin-2-yl)methanol molecule, and the resulting complex has much greater aqueous solubility.[8][16] This is a common technique to improve drug solubility without using harsh solvents or pH.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock in an Organic Solvent

• Objective: To create a high-concentration, fully dissolved stock solution.

• Materials: (6-(Trifluoromethyl)quinolin-2-yl)methanol, analytical balance, volumetric flask, DMSO (anhydrous/biotech grade).

• Procedure:

  • Weigh the required amount of compound to make a 10-50 mM solution.

  • Transfer the powder to a volumetric flask or a sterile microcentrifuge tube.

  • Add approximately 80% of the final required volume of DMSO.

  • Vortex vigorously for 1-2 minutes. If solids remain, place the solution in a 37°C water bath for 10-15 minutes and vortex again.

  • Once fully dissolved, add DMSO to the final target volume.

  • Store the stock solution at -20°C or -80°C, protected from light and moisture.

Protocol 2: pH-Dependent Solubility Assessment

• Objective: To determine if acidification can solubilize the compound and identify an approximate pH for dissolution.

• Materials: Compound, deionized water, 0.1 N HCl, 0.1 N NaOH, pH meter, magnetic stirrer.

• Procedure:

  • Add a known amount of the compound to a beaker with a known volume of deionized water to create a suspension (e.g., 1 mg/mL). The compound will not dissolve.

  • Place the beaker on a magnetic stirrer and begin stirring.

  • Calibrate and place a pH electrode in the suspension.

  • Slowly add 0.1 N HCl dropwise, allowing the pH to stabilize after each addition.

  • Visually inspect the solution. Note the pH at which the suspension clarifies and the compound fully dissolves. This is the "pH of solubilization."

  • Validation: Once dissolved, slowly add 0.1 N NaOH to raise the pH. Observe if the compound precipitates back out of the solution and at what pH this occurs. This confirms that the effect is pH-dependent.

Protocol 3: Co-solvent Screening for Improved Aqueous Solubility

• Objective: To identify an effective co-solvent system for achieving a target concentration in an aqueous vehicle.

• Materials: Compound, DMSO, PEG 400, Propylene Glycol, Ethanol, Phosphate-Buffered Saline (PBS).

• Procedure:

  • Prepare a high-concentration stock of the compound in DMSO (e.g., 100 mg/mL).

  • Set up a series of test tubes or vials.

  • In each vial, prepare a different co-solvent blend. For example:

    • Vehicle A: 10% DMSO / 40% PEG 400 / 50% PBS

    • Vehicle B: 10% DMSO / 40% Propylene Glycol / 50% PBS

    • Vehicle C: 10% Ethanol / 90% PBS

  • For each vehicle, first mix the organic components (e.g., DMSO and PEG 400).

  • Add the required amount of compound stock solution to the organic phase and mix well.

  • Slowly add the PBS to the organic phase while vortexing to reach the final volume.

  • Visually inspect each solution for clarity, cloudiness, or precipitation after 1 hour at room temperature. The clearest solution represents the most effective co-solvent system from your screen.

Visualization Hub

Diagram 1: Troubleshooting Workflow for Solubility Enhancement This diagram outlines the logical decision-making process when encountering solubility issues with the target compound.

Caption: A decision tree for systematically addressing solubility challenges.

Diagram 2: Mechanism of pH-Dependent Solubilization This diagram illustrates the chemical principle behind using acid to increase the solubility of the quinoline-based compound.

Caption: Protonation of the quinoline nitrogen increases polarity and aqueous solubility.

References

• Beilstein Archives. (2021, August 23). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases.
• Benchchem. (n.d.). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide.

• PubChem. (n.d.). 6-(Trifluoromethyl)quinoline. Retrieved from [Link]

• Beilstein Journals. (2021, December 1). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases.

• ResearchGate. (n.d.). Techniques to improve the solubility of poorly soluble drugs. Retrieved from [Link]

• PMC. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.

• PubMed. (2019, February 25). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Retrieved from [Link]

• ResearchGate. (2025, July 1). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Retrieved from [Link]

• PMC. (n.d.). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Retrieved from [Link]

• Novelty Journals. (2022, June 20). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Retrieved from [Link]

• RSC Publishing. (2025, March 23). Recent advances in the diverse transformations of trifluoromethyl alkenes. Retrieved from [Link]

• Ansari, M. J. (n.d.). An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Retrieved from [Link]

• SlidePlayer. (n.d.). Containing Functional Groups & The Many Roles for Fluorine in Medicinal Chemistry. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

• ResearchGate. (2025, August 4). 2-(((4-(Trifluoromethyl)quinolin-6-yl)amino)methyl)phenols: Synthesis, optical properties, thermal, and electrochemical behavior | Request PDF. Retrieved from [Link]

• IOSR Journal. (2020, January 15). Comprehensive Study of Substituted Quinoline Derivatives and evaluated for their biological activities. Retrieved from [Link]

• Borealis Compounds. (2026, February 12). The Chemistry of Fluorine: Why Trifluoromethyl Groups Matter in Synthesis. Retrieved from [Link]

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Technical Support Center: Crystallization of Trifluoromethyl Quinoline Derivatives

This guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and purification of trifluoromethyl quinoline derivatives. The introduction of a trifluoromethyl (-CF3) group to the quinoline scaffold significantly alters its electronic and physicochemical properties, presenting unique challenges and opportunities in crystallization.[1][2] This document provides in-depth technical guidance, troubleshooting strategies, and frequently asked questions to empower you to achieve high-quality crystalline materials with desired polymorphs and particle characteristics.

Section 1: Understanding the Impact of the Trifluoromethyl Group on Crystallization

The trifluoromethyl group is a powerful modulator of molecular properties. Its high electronegativity and lipophilicity can profoundly influence the solubility, crystal packing, and polymorphic landscape of quinoline derivatives.[2] Understanding these effects is paramount for developing robust crystallization protocols.

• Increased Lipophilicity: The -CF3 group generally increases the lipophilicity of a molecule, which can decrease its solubility in polar solvents.[2] This property necessitates a careful selection of solvent systems, often favoring less polar organic solvents or specific solvent mixtures.

• Altered Crystal Packing: The -CF3 group can participate in various weak intermolecular interactions, including halogen bonds and C-H···F hydrogen bonds, which can significantly influence crystal packing.[3][4] These interactions can lead to the formation of different polymorphs, some of which may be more or less thermodynamically stable.[5]

• Potential for Disorder: Due to its rotational symmetry, the trifluoromethyl group is prone to rotational disorder within the crystal lattice, which can sometimes negatively impact the quality of single crystals for X-ray diffraction.

Section 2: Troubleshooting Guide for Common Crystallization Issues

This section addresses specific problems you may encounter during the crystallization of trifluoromethyl quinoline derivatives in a question-and-answer format, providing actionable solutions grounded in scientific principles.

Problem 1: My compound "oils out" instead of crystallizing. What's happening and how can I fix it?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline phase.[6] This is common when the supersaturation of the solution is too high, or when the melting point of the compound is lower than the temperature of the solution.[2] The trifluoromethyl group, by increasing lipophilicity, can sometimes exacerbate this issue in certain solvent systems.

Here are several strategies to overcome oiling out:

• Reduce the Rate of Supersaturation:

  • Slower Cooling: Rapid cooling is a frequent cause of oiling out.[7] Employ a slower, more controlled cooling profile. For instance, instead of transferring your flask directly to an ice bath, allow it to cool slowly to room temperature first, perhaps insulated in a Dewar flask with warm water.

  • Slower Anti-Solvent Addition: If using an anti-solvent, add it dropwise and with vigorous stirring to avoid localized areas of high supersaturation.[7] Consider adding the anti-solvent at a slightly elevated temperature.

• Optimize the Solvent System:

  • Solvent Selection: The choice of solvent is critical.[7] If you are experiencing oiling out, your solvent may be too "good" at dissolving the compound at lower temperatures. Experiment with solvents of different polarities. For trifluoromethyl quinolines, mixtures of polar and non-polar solvents often yield the best results.

  • Increase Solvent Volume: A more dilute solution is less likely to become excessively supersaturated upon cooling. Try dissolving your compound in a larger volume of solvent.

• Induce Nucleation:

  • Seeding: Introducing a small crystal of the desired compound (a "seed crystal") can bypass the need for primary nucleation and promote controlled crystal growth.[7]

  • Scratching: Gently scratching the inside of the flask with a glass rod can create microscopic imperfections that serve as nucleation sites.

• Lower the Crystallization Temperature: If the melting point of your compound is low, try conducting the crystallization at a lower temperature. This might involve using a refrigerator or a cryocooler.

Problem 2: I'm getting amorphous powder or very fine needles instead of well-defined crystals. How can I improve crystal quality?

Answer:

The formation of amorphous solids or fine needles is often a result of rapid nucleation and crystal growth. To obtain larger, higher-quality crystals, the goal is to slow down the crystallization process.

• Decrease Supersaturation: As with oiling out, a high degree of supersaturation can lead to a shower of small crystals. All the strategies for reducing the rate of supersaturation mentioned in the previous section apply here as well.

• Solvent System Modification:

  • Viscosity: The viscosity of the solvent can play a role. A slightly more viscous solvent can slow down diffusion and lead to slower, more ordered crystal growth.

  • Solvent Mixtures: Experiment with different solvent/anti-solvent pairs. The anti-solvent should be miscible with the primary solvent but should only sparingly dissolve your compound.

• Refine Your Crystallization Technique:

  • Slow Evaporation: This is a simple and often effective method for growing high-quality single crystals. Dissolve your compound in a suitable volatile solvent and allow the solvent to evaporate slowly over several days. You can control the evaporation rate by adjusting the opening of the vial.

  • Vapor Diffusion: This is a gentle technique ideal for small amounts of material. Your compound is dissolved in a "good" solvent and placed in a small, open vial. This vial is then placed inside a larger, sealed container with a more volatile "anti-solvent." The vapor of the anti-solvent slowly diffuses into the solution of your compound, gradually inducing crystallization.

Problem 3: I've successfully grown crystals, but they lose their form and turn to powder when I try to isolate them. What is causing this?

Answer:

This phenomenon is often due to the presence of solvent molecules within the crystal lattice (solvates). When the crystals are removed from the mother liquor, the trapped solvent molecules can evaporate, causing the crystal structure to collapse. This can be a particular issue with volatile solvents.

• Solvent Choice: If you suspect a solvate is forming, try crystallizing your compound from a less volatile solvent.

• Drying Conditions: When drying your crystals, avoid using high vacuum or high temperatures initially, as this can accelerate the loss of solvent from the lattice. A gentle stream of nitrogen or air at room temperature may be a better starting point.

• Characterization: Use techniques like Thermogravimetric Analysis (TGA) or Nuclear Magnetic Resonance (NMR) spectroscopy of the dissolved crystals to confirm the presence of solvent in your crystalline material.

Problem 4: I'm struggling with polymorphism. How can I control which crystal form I obtain?

Answer:

Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a significant challenge in pharmaceutical development. The trifluoromethyl group can influence polymorphism by altering intermolecular interactions.[5] Controlling polymorphism requires a systematic approach:

• Solvent Screening: Different solvents can stabilize different polymorphs. A comprehensive solvent screen using a wide range of solvents with varying polarities and hydrogen bonding capabilities is essential.

• Control of Supersaturation and Temperature: The rate of supersaturation and the crystallization temperature can dictate which polymorph nucleates and grows.

• Seeding: Seeding with the desired polymorph is a powerful method to ensure the formation of that specific crystal form.

• Stirring and Agitation: The level of agitation can influence nucleation kinetics and potentially favor the formation of a particular polymorph.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the best starting solvents to screen for the crystallization of a new trifluoromethyl quinoline derivative?

A1: A good starting point is to test a range of solvents with varying polarities. For trifluoromethyl quinoline derivatives, which tend to have moderate to low polarity, consider the following:

• Alcohols: Ethanol, methanol, isopropanol

• Esters: Ethyl acetate, isopropyl acetate

• Ketones: Acetone, methyl ethyl ketone

• Ethers: Tetrahydrofuran (THF), diethyl ether

• Aromatic Hydrocarbons: Toluene, xylenes

• Alkanes: Heptane, hexane (often used as anti-solvents)

It is highly recommended to perform a "line-of-vials" solubility test. Add a small amount of your compound to several vials, each containing a different solvent, to visually assess solubility at room temperature and upon heating.

Q2: How much compound do I need for a crystallization experiment?

A2: For initial screening, you can work with as little as a few milligrams of material per experiment. Techniques like vapor diffusion are well-suited for small quantities. For bulk purification by recrystallization, the amount will depend on the scale of your synthesis.

Q3: How long should I wait for crystals to form?

A3: Patience is key in crystallization. Some crystallizations can occur within hours, while others may take days or even weeks. It is best to set up your experiments in a location where they will not be disturbed and to check on them periodically without moving them.

Q4: My compound is an oil at room temperature. Can I still crystallize it?

A4: Yes, it is often possible to crystallize compounds that are oils at room temperature. You will likely need to perform the crystallization at sub-ambient temperatures. Consider using a low-boiling point solvent and placing your crystallization vessel in a refrigerator or freezer.

Q5: What is co-crystallization, and could it be useful for my trifluoromethyl quinoline derivative?

A5: Co-crystallization is a technique where a compound is crystallized with a second, different molecule (a "co-former") to form a new crystalline solid with unique properties. If your compound is difficult to crystallize on its own, forming a co-crystal with a suitable co-former can sometimes lead to well-defined crystals. This can be particularly useful for improving properties like solubility and stability.

Section 4: Experimental Protocols

Protocol 1: Solvent Screening for Crystallization

This protocol provides a systematic approach to identifying suitable solvents for the crystallization of your trifluoromethyl quinoline derivative.

Materials:

• Your trifluoromethyl quinoline derivative

• A selection of solvents (see FAQ Q1 for suggestions)

• Small vials (e.g., 1-dram vials) with caps

• Hot plate/stirrer

• Vortex mixer

Procedure:

• Place a small amount (e.g., 5-10 mg) of your compound into each of several labeled vials.

• To each vial, add a small volume (e.g., 0.5 mL) of a different solvent.

• Vortex each vial to assess solubility at room temperature. Record your observations (e.g., insoluble, partially soluble, fully soluble).

• For vials where the compound is not fully soluble, gently heat the vial on a hot plate while stirring. Observe if the compound dissolves upon heating.

• Allow the vials that formed a clear solution upon heating to cool slowly to room temperature.

• Observe the vials for the formation of crystals. Note the quality and morphology of any crystals that form.

• Based on these observations, select promising single solvents or solvent/anti-solvent systems for further optimization.

Protocol 2: Slow Cooling Crystallization

This is a standard method for purifying solid compounds.

Materials:

• Your trifluoromethyl quinoline derivative

• A suitable solvent identified from screening

• Erlenmeyer flask

• Hot plate/stirrer

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Place your crude compound in an Erlenmeyer flask.

• Add a small amount of the chosen solvent and heat the mixture to boiling while stirring.

• Continue to add small portions of the hot solvent until your compound just completely dissolves.

• If the solution is colored and your pure compound is known to be colorless, you may need to decolorize the solution with activated carbon at this stage.

• Remove the flask from the heat and allow it to cool slowly and undisturbed to room temperature.

• Once the solution has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals, for example, by leaving them under vacuum in the Buchner funnel for a period or by transferring them to a watch glass to air dry.

Protocol 3: Vapor Diffusion Crystallization (Hanging Drop Method)

This technique is excellent for obtaining high-quality single crystals from small amounts of material.

Materials:

• Your trifluoromethyl quinoline derivative

• A "good" solvent in which your compound is soluble

• A volatile "anti-solvent" in which your compound is poorly soluble

• A 24-well crystallization plate

• Coverslips

• Grease

Procedure:

• Prepare a reservoir solution by adding the anti-solvent to the wells of the crystallization plate.

• Grease the rim of each well.

• Prepare a concentrated solution of your compound in the "good" solvent.

• Pipette a small drop (1-2 µL) of your compound's solution onto the center of a coverslip.

• Invert the coverslip and place it over a well, so the drop is suspended over the reservoir.

• Seal the well with the greased coverslip.

• Over time, the anti-solvent vapor will diffuse into the hanging drop, slowly increasing the supersaturation and inducing crystallization.

• Monitor the drops for crystal growth over several days to weeks.

Section 5: Data Presentation and Visualization

Table 1: Properties of Common Crystallization Solvents

Solvent	Boiling Point (°C)	Polarity Index
Heptane	98	0.1
Hexane	69	0.1
Toluene	111	2.4
Diethyl Ether	35	2.8
Tetrahydrofuran (THF)	66	4.0
Ethyl Acetate	77	4.4
Acetone	56	5.1
Isopropanol	82	3.9
Ethanol	78	4.3
Methanol	65	5.1
Acetonitrile	82	5.8
Water	100	10.2

Note: Polarity index is a relative measure of polarity.

Diagram 1: Decision Tree for Solvent Selection

Caption: A decision tree to guide the selection of a solvent system.

Diagram 2: Troubleshooting Crystallization Workflow

Caption: A workflow for troubleshooting common crystallization problems.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Halogen bonds in crystal engineering: like hydrogen bonds yet different - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Crystal packing control of a trifluoromethyl-substituted furan/phenylene co-oligomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN103664892B - The crystallization of quinoline - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Low Yields in Quinoline Ester Reduction

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance and practical solutions for one of the more nuanced challenges in synthetic chemistry: the reduction of quinoline esters to their corresponding alcohols. Low yields in this transformation are common, often stemming from the unique electronic and steric properties of the quinoline scaffold. This document provides field-proven insights to help you diagnose problems, optimize your reaction conditions, and achieve higher, more consistent yields.

Troubleshooting Guide: Diagnosing and Solving Low Yields

This section is structured in a question-and-answer format to directly address the most common issues encountered during the reduction of quinoline esters.

Problem 1: Incomplete Reaction or No Starting Material Consumption

Q: My TLC analysis shows a significant amount of unreacted starting material, even after extended reaction times. What are the likely causes and how can I fix it?

A: A stalled or incomplete reaction is a frequent issue. The root cause often lies with the reagents, the reaction conditions, or the inherent reactivity of your specific substrate.

• Cause 1: Inactive Reducing Agent. Metal hydrides, particularly Lithium Aluminum Hydride (LiAlH₄), are highly reactive with atmospheric moisture and can be easily quenched.[1][2]

  • Solution: Always use freshly opened or properly stored LiAlH₄. If you suspect your reagent is old, it's best to procure a new batch. Ensure your solvent (typically THF or diethyl ether) is anhydrous and the reaction is run under a strictly inert atmosphere (Nitrogen or Argon).[1]

• Cause 2: Insufficient Reactivity of the Reducing Agent. While powerful, some substrates require stronger reducing conditions. Sodium borohydride (NaBH₄) alone is generally not strong enough to reduce esters efficiently.[3][4]

  • Solution:

    • Switch to a Stronger Hydride Source: LiAlH₄ is the standard choice for ester reductions due to its high reactivity.[3][4]

    • Activate a Milder Reagent: If you must use a milder reagent like NaBH₄ to preserve other functional groups, it can be activated with the addition of a metal salt like lithium halide or calcium chloride.[2] This in-situ generation of a more reactive borohydride species can effectively reduce the ester.

• Cause 3: Poor Solubility. If your quinoline ester is not fully dissolved in the reaction solvent at the given temperature, the reaction will be slow and inefficient.

  • Solution: Choose a solvent in which your starting material is readily soluble. For LiAlH₄ reductions, THF is often a better choice than diethyl ether due to its higher boiling point and better solvating properties for complex molecules. Gentle heating (reflux) can also improve solubility and reaction rates, but must be carefully controlled to avoid side reactions.[1]

Problem 2: Complex Product Mixture and Formation of Byproducts

Q: My reaction yields multiple products, including what appears to be the over-reduced tetrahydroquinoline. How can I improve the selectivity for the desired alcohol?

A: The quinoline ring itself is susceptible to reduction, especially under harsh conditions. Achieving chemoselectivity—reducing the ester without touching the aromatic core—is paramount.

• Cause 1: Overly Harsh Reducing Agent. LiAlH₄ is a very powerful and often unselective reducing agent.[3] It can reduce both the ester and, under certain conditions, the pyridine part of the quinoline ring.[5]

  • Solution:

    • Lower the Temperature: Perform the reaction at a lower temperature (e.g., starting at 0 °C or even -78 °C) and allow it to slowly warm to room temperature. This can moderate the reactivity of LiAlH₄ and favor the reduction of the more electrophilic ester carbonyl.

    • Use a More Selective Reagent: Consider using Diisobutylaluminum Hydride (DIBAL-H). It is known for its ability to reduce esters to aldehydes at low temperatures, and by using it at slightly higher temperatures or with more equivalents, it can be stopped at the alcohol stage with less risk of ring reduction.[3] Borane-dimethyl sulfide complex (BH₃-SMe₂) is another alternative that can offer different selectivity profiles.[3]

• Cause 2: Catalyst Poisoning and Side Reactions. The nitrogen atom in the quinoline ring is a Lewis base. This can lead to catalyst poisoning in catalytic hydrogenation methods or complex formation with metal hydrides, altering the reaction pathway.

  • Solution:

    • Avoid Catalytic Hydrogenation for Simple Ester Reduction: Unless specific catalysts and conditions are used, catalytic hydrogenation (e.g., H₂/Pd/C) is more likely to reduce the quinoline ring than the ester.[6][7] This method is generally better suited for reducing the heterocyclic ring itself.[5][8]

    • Consider the Substrate: The electronic nature of your quinoline (electron-donating vs. electron-withdrawing groups) can influence the reactivity of the ring. Be prepared to screen different reagents and conditions for novel substrates.

Problem 3: Difficulty with Reaction Work-up and Product Isolation

Q: The reaction appears complete by TLC, but I'm recovering very little of my desired product after the aqueous work-up. What's going wrong?

A: The work-up for hydride reductions, especially with LiAlH₄, is critical and a common source of yield loss.

• Cause 1: Formation of Emulsions and Gels. Quenching LiAlH₄ reactions can produce aluminum salts (Al(OH)₃) that form gelatinous precipitates, trapping the product and making extraction difficult.

  • Solution: Fieser Work-up. This is a standard and highly effective procedure for quenching LiAlH₄ reactions. After cooling the reaction mixture in an ice bath, slowly and sequentially add:

    • 'X' mL of water

    • 'X' mL of 15% aqueous NaOH

    • '3X' mL of water (Where 'X' is the number of grams of LiAlH₄ used). This procedure is designed to produce a granular, easily filterable precipitate of the aluminum salts, leaving your product in the organic phase. Stir vigorously for 15-30 minutes after the additions until a white, free-flowing solid is observed.

• Cause 2: Product Chelation. The product alcohol, in combination with the quinoline nitrogen, can chelate to the aluminum salts, making it difficult to extract into the organic layer.

  • Solution: The Fieser work-up (described above) helps to break up these complexes. Additionally, after filtering off the aluminum salts, washing the filter cake thoroughly with more of the reaction solvent (e.g., THF or ethyl acetate) can help recover any adsorbed product. In some cases, adding a chelating agent like Rochelle's salt (sodium potassium tartrate) during the work-up can also be effective.

Frequently Asked Questions (FAQs)

Q1: Which reducing agent is the best choice for my quinoline ester?

A1: The "best" reagent depends on the other functional groups present in your molecule. The table below provides a general guide. For substrates with sensitive functional groups, starting with a milder or more selective reagent like DIBAL-H or LiBH₄ is advisable.

Reducing Agent	Reactivity	Selectivity	Typical Conditions	Notes
LiAlH₄	Very High	Low	Anhydrous THF or Et₂O, 0 °C to reflux	The most common and powerful choice, but may over-reduce or affect other groups.[3][4]
DIBAL-H	High	Moderate-High	Anhydrous Toluene or DCM, -78 °C to RT	Can be selective for esters over other groups. Can sometimes be stopped at the aldehyde stage.[3]
LiBH₄	Moderate	Good	THF	Less reactive than LiAlH₄ but more so than NaBH₄. Good for preserving other sensitive groups.[3]
NaBH₄	Low	High	MeOH or EtOH	Generally does not reduce esters unless activated (e.g., with metal salts).[2][3]
BH₃-SMe₂	Moderate	Good	THF, reflux	Good for aliphatic esters; aromatic esters may require longer reaction times.[3]

Q2: Can I selectively reduce the ester without reducing the quinoline ring?

A2: Yes, this is the primary goal. The key is to control the reaction conditions. Using a stoichiometric amount of a strong reducing agent (like LiAlH₄) at low temperatures (0 °C or below) generally favors the reduction of the ester carbonyl over the aromatic ring. Catalytic hydrogenation is generally not recommended as it tends to be more effective at reducing the N-heterocyclic ring.[5][6][7]

Q3: What is the general mechanism for the reduction of an ester to an alcohol with a metal hydride?

A3: The reduction is a two-step process. First, a hydride ion (H⁻) from the reducing agent performs a nucleophilic attack on the ester's carbonyl carbon, forming a tetrahedral intermediate. This intermediate then collapses, eliminating the alkoxide (⁻OR') group to form an aldehyde. The newly formed aldehyde is more reactive than the starting ester and is immediately reduced by a second equivalent of the hydride reagent to form an alkoxide. Finally, an aqueous or acidic work-up protonates the alkoxide to yield the primary alcohol.

Visualizations

Troubleshooting Workflow for Low Yields

Caption: A flowchart to diagnose the cause of low yields.

General Mechanism of Ester Reduction by Metal Hydride

Caption: The two-stage mechanism of ester reduction.

Validated Experimental Protocols

Protocol 1: Standard LiAlH₄ Reduction of a Quinoline Ester

This protocol is a general guideline and should be adapted based on the specific substrate.

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, add the quinoline ester (1.0 eq).

• Dissolution: Add anhydrous tetrahydrofuran (THF) to dissolve the ester (concentration typically 0.1-0.5 M).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Hydride Addition: Under a positive pressure of nitrogen, carefully and portion-wise add solid Lithium Aluminum Hydride (LiAlH₄, 1.5 - 2.0 eq). Caution: The reaction can be exothermic.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature. Monitor the reaction progress by TLC. If the reaction is sluggish, it can be gently heated to reflux until the starting material is consumed.

• Quenching (Fieser Method): Once the reaction is complete, cool the flask back down to 0 °C. Assuming 'X' grams of LiAlH₄ were used, slowly and carefully add the following with vigorous stirring:

  • 'X' mL of deionized water

  • 'X' mL of 15% (w/v) aqueous NaOH

  • '3X' mL of deionized water

• Isolation: Allow the resulting slurry to stir at room temperature for 30 minutes until a white, granular solid forms. Add anhydrous magnesium sulfate (MgSO₄), stir for another 10 minutes, and then filter the mixture through a pad of Celite.

• Purification: Wash the filter cake thoroughly with additional THF or ethyl acetate. Combine the organic filtrates and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

References

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved February 15, 2026, from [Link]

• Li, M.-L., et al. (2025).
• ResearchGate. (2025). (PDF) Reduction of quinolines to 1,2,3,4-tetrahydroquinolines with hydrosilane/ethanol catalyzed by TiO2-supported gold nanoparticles under solvent free conditions.
• ACS Publications. (2019). Iodoimidazolinium-Catalyzed Reduction of Quinoline by Hantzsch Ester: Halogen Bond or Brønsted Acid Catalysis. The Journal of Organic Chemistry.
• (n.d.).
• ECHEMI. (n.d.). I have problems with the reduction using LiAlH4.
• RSC Publishing. (n.d.). Iodine catalyzed reduction of quinolines under mild reaction conditions.
• (n.d.). Ester to Alcohol - Common Conditions.
• PMC - NIH. (n.d.). Synthetic and medicinal perspective of quinolines as antiviral agents.
• ACS Publications. (2025). Copper-Catalyzed Selective 1,2-Reduction of Quinolines.
• PMC. (n.d.).
• Jones Research Group. (n.d.). Reduction Reactions and Heterocyclic Chemistry.
• ResearchGate. (n.d.). optimized reaction condition for quinoline synthesis using the....
• Wikipedia. (n.d.). Quinoline.
• Journal of the American Chemical Society. (2024). Selective Reduction of Esters to Access Aldehydes Using Fiddler Crab-Type Boranes.
• RSC Publishing. (2025). Base-mediated exfoliation of quinoline-linked covalent organic frameworks for heavy metal ion adsorption.
• ResearchGate. (2025).
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline.
• Benchchem. (n.d.). Optimization of reaction conditions for quinolone synthesis.
• Google Patents. (n.d.). CN1554648A - Method for preparing alcohol by reduction of heterocyclic carboxylic acid ester.
• IIP Series. (n.d.).
• International Journal of Pharmaceutical Sciences. (2025).
• MDPI. (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
• Chemistry LibreTexts. (2024). 17.

Sources

• 1. echemi.com [echemi.com]
• 2. CN1554648A - Method for preparing alcohol by reduction of heterocyclic carboxylic acid ester - Google Patents [patents.google.com]
• 3. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Synthesis, Reactions and Medicinal Uses of Quinoline | Pharmaguideline [pharmaguideline.com]
• 6. uop.edu.pk [uop.edu.pk]
• 7. joneschemistry.wordpress.com [joneschemistry.wordpress.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: (6-(Trifluoromethyl)quinolin-2-yl)methanol

Introduction

Welcome to the technical support guide for (6-(Trifluoromethyl)quinolin-2-yl)methanol. This document is designed for researchers, scientists, and drug development professionals who are working with this compound. As a Senior Application Scientist, my goal is to provide you with a comprehensive resource that addresses common challenges and questions regarding the stability of this molecule in solution. The trifluoromethyl group and the quinoline core present unique chemical characteristics that necessitate careful handling and experimental design.[1][2] This guide offers in-depth, evidence-based answers to frequently asked questions, detailed troubleshooting protocols, and visual aids to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (6-(Trifluoromethyl)quinolin-2-yl)methanol in solution?

A1: The stability of (6-(Trifluoromethyl)quinolin-2-yl)methanol in solution is influenced by several key factors:

• pH: The quinoline nitrogen is basic and can be protonated at acidic pH.[3] This can alter the electronic properties of the ring system and potentially influence the reactivity of the methanol group. Extreme pH values (both acidic and basic) should be avoided to prevent acid- or base-catalyzed degradation.

• Solvent: The choice of solvent is critical. Protic solvents, especially under non-neutral pH conditions, can participate in degradation reactions. Aprotic solvents are generally preferred for long-term storage. The polarity of the solvent can also impact stability.

• Light: Quinoline derivatives can be susceptible to photodegradation.[4] Exposure to UV or even ambient light over extended periods can lead to the formation of degradation products. It is crucial to store solutions in amber vials or otherwise protect them from light.

• Temperature: As with most chemical compounds, higher temperatures accelerate degradation rates. For long-term storage, refrigeration or freezing is recommended.

• Oxidizing Agents: The methanol group can be susceptible to oxidation. The presence of oxidizing agents in the solvent or carried over from synthesis can lead to the formation of the corresponding aldehyde or carboxylic acid.

Q2: What are the expected degradation products of (6-(Trifluoromethyl)quinolin-2-yl)methanol?

A2: While specific degradation pathways for this exact molecule are not extensively documented in publicly available literature, we can infer potential degradation products based on the chemistry of related quinoline and alcohol compounds.

• Oxidation Products: The primary alcohol group is susceptible to oxidation to form (6-(Trifluoromethyl)quinolin-2-yl)carbaldehyde and further to 6-(Trifluoromethyl)quinoline-2-carboxylic acid .

• Photodegradation Products: Photodegradation of quinoline-containing molecules can be complex, potentially leading to cleavage of the quinoline ring system or reactions involving the trifluoromethyl group.[4]

• Solvent Adducts: In reactive solvents or in the presence of impurities, the methanol group could potentially form ethers or esters.

Q3: What are the recommended storage conditions for solutions of (6-(Trifluoromethyl)quinolin-2-yl)methanol?

A3: To ensure the long-term stability of your solutions, we recommend the following storage conditions.

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C for long-term storage. 2-8°C for short-term (days to weeks).	Reduces the rate of chemical degradation.
Solvent	Anhydrous aprotic solvents such as DMSO, DMF, or acetonitrile.	Minimizes the risk of solvent-mediated degradation.
Atmosphere	Under an inert atmosphere (e.g., argon or nitrogen).	Prevents oxidation.
Light	Protect from light using amber vials or by wrapping containers in foil.	Prevents photodegradation.[4]
Container	Tightly sealed glass vials with PTFE-lined caps.	Prevents solvent evaporation and contamination.

Q4: I am observing unexpected peaks in my HPLC analysis. How can I determine if these are degradation products?

A4: The appearance of new peaks in your chromatogram is a common indicator of sample degradation. Here is a systematic approach to troubleshoot this issue:

• Analyze a Freshly Prepared Sample: Prepare a new solution of (6-(Trifluoromethyl)quinolin-2-yl)methanol from a solid sample and analyze it immediately. This will serve as your baseline (T=0) chromatogram.

• Compare Chromatograms: Compare the chromatogram of the suspect sample to the T=0 sample. Note any new peaks or changes in the area of the main peak.

• Forced Degradation Study: To tentatively identify potential degradation products, you can perform a forced degradation study. Expose freshly prepared solutions to stress conditions (e.g., acid, base, peroxide, heat, light) for a short period. Analyze these stressed samples by HPLC to see if any of the newly formed peaks match the unexpected peaks in your experimental sample.

• LC-MS Analysis: The most definitive way to identify the unknown peaks is through Liquid Chromatography-Mass Spectrometry (LC-MS). The mass-to-charge ratio (m/z) of the unknown peaks can provide the molecular weight, allowing you to propose potential structures for the degradation products.

Troubleshooting Guides

Issue 1: Poor Solubility or Precipitation of the Compound in Aqueous Buffers

• Symptom: The compound precipitates out of solution when an aqueous buffer is added to a stock solution (typically in DMSO).

• Cause: (6-(Trifluoromethyl)quinolin-2-yl)methanol is a lipophilic molecule. The trifluoromethyl group significantly increases lipophilicity.[1] When a concentrated DMSO stock is diluted into an aqueous buffer, the compound may crash out if its solubility limit is exceeded.

• Troubleshooting Steps:

  • Decrease the Final Concentration: Try lowering the final concentration of the compound in the aqueous buffer.

  • Increase the Percentage of Co-solvent: If your experimental system allows, increase the percentage of the organic co-solvent (e.g., DMSO, ethanol) in the final aqueous solution. However, be mindful of the potential effects of the co-solvent on your biological system.

  • Use a Different Formulation Strategy: Consider using solubility enhancers such as cyclodextrins.

  • pH Adjustment: The solubility of quinoline derivatives can be pH-dependent.[3] Systematically varying the pH of your buffer may improve solubility.

Issue 2: Inconsistent Results in Biological Assays

• Symptom: High variability in experimental results between replicates or different experimental runs.

• Cause: This can often be traced back to the instability of the compound in the assay medium. The compound may be degrading over the course of the experiment, leading to a decrease in the effective concentration.

• Troubleshooting Workflow:

  Caption: Workflow for troubleshooting inconsistent assay results.

Experimental Protocols

Protocol 1: Preparation of a Standard Stock Solution

• Materials:

  • (6-(Trifluoromethyl)quinolin-2-yl)methanol (solid)

  • Anhydrous DMSO

  • Calibrated analytical balance

  • Amber glass vial with a PTFE-lined cap

  • Volumetric flasks and pipettes

• Procedure:

  • Tare the amber glass vial on the analytical balance.

  • Carefully weigh the desired amount of (6-(Trifluoromethyl)quinolin-2-yl)methanol into the vial.

  • Record the exact weight.

  • Add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution until the solid is completely dissolved.

  • Store the stock solution at -20°C or -80°C, protected from light.

Protocol 2: HPLC Method for Stability Assessment

• Objective: To quantify the amount of (6-(Trifluoromethyl)quinolin-2-yl)methanol remaining in a solution over time.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient:

  • Start with a gradient appropriate for eluting a moderately polar compound (e.g., 30-95% B over 15 minutes). This will need to be optimized.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Scan for an optimal wavelength using a UV-Vis spectrophotometer or a photodiode array (PDA) detector. Quinoline systems typically have strong absorbance in the UV range.

• Procedure:

  • Prepare your samples (e.g., from a stability study).

  • Inject a known volume (e.g., 10 µL) of each sample onto the HPLC system.

  • Integrate the peak area of the (6-(Trifluoromethyl)quinolin-2-yl)methanol peak.

  • Calculate the percentage of the compound remaining at each time point relative to the T=0 sample.

  % Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100

Protocol 3: Forced Degradation Study Workflow

Caption: Workflow for a forced degradation study.

References

• Sittaramane, V., et al. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. ChemMedChem. Available at: [Link]

• Middleton, W. J., & Gale, D. M. (n.d.). bis(TRIFLUOROMETHYL)DIAZOMETHANE. Organic Syntheses Procedure. Available at: [Link]

• Various Authors. (2025). Advances in Synthesis Methods of Quinoline and Isoquinoline Derivatives.

• Bonacorso, H. G., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry. Available at: [Link]

• BenchChem. (n.d.). Technical Guide: 6-(Trifluoromethyl)isoquinolin-1(2H)-one. BenchChem.
• Apollo Scientific. (n.d.). 4-(Trifluoromethyl)

• Nowak, M., et al. (2022). New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies. Molecules. Available at: [Link]

• Foley, M., & Tilley, L. (1998). Quinoline antimalarials: mechanisms of action and resistance. International Journal for Parasitology. Available at: [Link]

• Bonacorso, H. G., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives. Available at: [Link]

• Szymańska, E., et al. (n.d.). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules.

• Zhang, T., et al. (2022). Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. Science. Available at: [Link]

• Hubbe, M. A. (n.d.). Troubleshooting guide for paper chemistry.

• Aislabie, J., et al. (1990). Microbial degradation of quinoline and methylquinolines. Applied and Environmental Microbiology. Available at: [Link]

• BenchChem. (n.d.). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide. BenchChem.
• Various Authors. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series.
• Biswas, S., et al. (n.d.). Influence of aqueous solutions of 2-(tetrafluoro(trifluoromethyl)-λ6-sulfanyl-ethan-1-ol (CF3SF4–ethanol) on the stabilization of the secondary structure of melittin: comparison with aqueous trifluoroethanol using molecular dynamics simulations and circular dichroism experiments. RSC Publishing.
• Wikipedia. (n.d.).

• Sun, J., et al. (2009). Quinoline biodegradation and its nitrogen transformation pathway by a Pseudomonas sp. strain. Applied Microbiology and Biotechnology. Available at: [Link]

• Various Authors. (n.d.). Preparation and Properties of Quinoline. SlideShare.
• BenchChem Technical Support Team. (2025). Quinoline Derivatives: A Comprehensive Technical Guide for Medicinal Chemistry. BenchChem.

• The Purple Protego. (2022). Troubleshooting and optimizing lab experiments. YouTube. Available at: [Link]

• Sheppard, W. A. (n.d.). PHENYLSULFUR TRIFLUORIDE. Organic Syntheses Procedure. Available at: [Link]

• Bartow, E., & McCollum, E. V. (1904). SYNTHESES OF DERIVATIVES OF QUINOLINE. Journal of the American Chemical Society. Available at: [Link]

• Ossila. (n.d.). 6-Fluoro-4-hydroxy-2-(trifluoromethyl)quinoline. Ossila.

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Technical Support Center: DIBAL-H Reduction of Quinoline Esters

Welcome to the technical support center for Diisobutylaluminium Hydride (DIBAL-H) reductions, with a specific focus on the challenges presented by quinoline ester substrates. This guide is designed for researchers, chemists, and drug development professionals who are navigating the nuances of this powerful yet sensitive reaction. Here, we move beyond simple protocols to explore the underlying principles that govern success, providing you with the causal understanding needed to troubleshoot effectively and optimize your synthetic route.

Introduction: The Challenge of Selectivity with Quinoline Esters

The reduction of an ester to an aldehyde is a cornerstone transformation in organic synthesis. Diisobutylaluminium Hydride (DIBAL-H) is the reagent of choice for this task, prized for its ability to halt the reduction at the aldehyde stage, avoiding the over-reduction to a primary alcohol that is typical with stronger hydrides like LiAlH₄.[1][2][3] However, achieving this selectivity is highly dependent on precise control of reaction conditions.[4][5]

The presence of a quinoline ring introduces an additional layer of complexity. The quinoline nitrogen is a Lewis basic site, capable of coordinating with the Lewis acidic aluminum center of DIBAL-H.[3][6] This can lead to unexpected side reactions or incomplete conversion by titrating the active reagent. This guide provides a structured approach to diagnosing and solving the common issues encountered when performing DIBAL-H reductions on these specific heterocyclic substrates.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My reaction is yielding the primary alcohol instead of the desired aldehyde. What causes this over-reduction and how can I prevent it?

Answer:

Over-reduction to the corresponding primary alcohol is the most common failure mode in DIBAL-H reductions of esters.[7] The aldehyde product is inherently more reactive than the starting ester, so any conditions that allow for a second hydride addition will result in the alcohol.[8] The key to preventing this lies in stabilizing the tetrahedral intermediate formed after the first hydride attack.

Core Mechanism & Causality: The reaction proceeds via coordination of the ester's carbonyl oxygen to the Lewis acidic aluminum of DIBAL-H, activating the carbonyl for hydride transfer.[3][9] This forms a stable tetrahedral intermediate. At very low temperatures (≤ -70 °C), this intermediate is "frozen" and does not collapse to form the aldehyde until a protic quench is introduced.[9][10][11] If the temperature rises prematurely, this intermediate breaks down, releasing the aldehyde into the reaction mixture where it is rapidly reduced by any excess DIBAL-H.[10]

Troubleshooting Workflow for Over-Reduction:

Caption: Troubleshooting workflow for DIBAL-H over-reduction.

Key Parameters to Control:

Parameter	Recommended Setting	Rationale
Temperature	Strictly -78 °C to -70 °C	Stabilizes the tetrahedral intermediate, preventing premature aldehyde formation and subsequent reduction.[6][9][10]
Stoichiometry	1.0 - 1.2 equivalents	Excess DIBAL-H will reduce the aldehyde product as it is formed.[7][9] The concentration of commercial DIBAL-H solutions can vary, so titration is recommended for accuracy.
Rate of Addition	Slow, dropwise addition	Prevents localized exothermic spikes in temperature that can lead to over-reduction.[7][12]
Quenching	Perform at -78 °C	Excess DIBAL-H must be destroyed at low temperature before warming the mixture to prevent reduction during workup.[9][12]

Question 2: My reaction is incomplete, and I am recovering significant amounts of starting material. What are the likely causes?

Answer:

Incomplete conversion can be particularly frustrating, especially with substrates like quinoline esters. The primary causes are often related to reagent deactivation, insufficient equivalents, or competitive binding.

Potential Causes & Solutions:

• DIBAL-H Degradation: DIBAL-H is extremely sensitive to air and moisture.[13][14][15] Improper handling or storage can lead to a lower-than-expected concentration of the active reagent.

  • Solution: Always use fresh, properly stored DIBAL-H. Handle under a strict inert atmosphere (Nitrogen or Argon).[12] Consider titrating the solution before use to determine its exact molarity.

• Quinoline Nitrogen Interference: The lone pair on the quinoline nitrogen is a Lewis base and can coordinate to the aluminum center of DIBAL-H.[3][6] This non-productive coordination effectively sequesters the reagent, making it unavailable for the desired ester reduction.

  • Solution: A slight excess of DIBAL-H (e.g., 1.3-1.5 equivalents) may be necessary to overcome this competitive binding. This should be approached cautiously and with rigorous temperature control to avoid over-reduction. Monitor the reaction closely by TLC or LCMS.

• Insufficient Reaction Time: While many DIBAL-H reductions are rapid, complex substrates or suboptimal conditions may require longer reaction times.

  • Solution: Monitor the reaction progress every 30 minutes. If the reaction stalls, a small additional charge of DIBAL-H might be warranted, but only after careful consideration of the risk of over-reduction.

Question 3: My workup is forming a persistent gel or emulsion, leading to poor recovery of my product. How can I improve the workup?

Answer:

The formation of gelatinous aluminum salts (like aluminum hydroxide) is a well-known issue with DIBAL-H workups and can make product isolation nearly impossible.[13] The key is to use a quenching and workup procedure that produces a granular, easily filterable solid.

Recommended Workup Procedures:

• Fieser Workup (Aqueous NaOH): This classic method is highly effective. After quenching the excess DIBAL-H with an alcohol (e.g., methanol) at low temperature, the procedure involves the sequential, slow addition of water, followed by 15% aqueous sodium hydroxide, and finally more water.[16] This procedure is designed to precipitate the aluminum salts as a granular solid that can be removed by filtration through Celite.

• Rochelle's Salt (Potassium Sodium Tartrate) Workup: This is often the most reliable method for preventing emulsions. Rochelle's salt is a chelating agent that complexes with the aluminum salts, keeping them soluble in the aqueous phase and leading to clean phase separation.[3][12][17]

  • Procedure: After the initial cold quench with methanol, allow the reaction to warm and add a saturated aqueous solution of Rochelle's salt. Stir vigorously. The mixture may initially be cloudy or gelatinous, but continued stirring (which can take anywhere from 30 minutes to several hours) should result in two clear, easily separable layers.[12]

Workup Parameter Comparison:

Workup Method	Advantage	Disadvantage	Best For
Fieser (NaOH)	Fast, produces granular solid	Requires careful, sequential addition	Routine reductions with non-polar products
Rochelle's Salt	Excellent for breaking emulsions, clean phase separation	Can require long stirring times	Difficult separations, polar products
Dilute Acid	Solubilizes aluminum salts	Not suitable for acid-sensitive products	Products stable to acidic conditions

Experimental Protocols

Protocol 1: General Procedure for DIBAL-H Reduction of a Quinoline Ester

Safety Note: DIBAL-H reacts violently with water and is pyrophoric. All operations must be conducted under a dry, inert atmosphere (Argon or Nitrogen) using anhydrous solvents and oven-dried glassware.

• Preparation: In an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and a nitrogen inlet, dissolve the quinoline ester (1.0 equiv) in anhydrous toluene or DCM (to make a ~0.1 M solution).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable before proceeding.[12][17]

• DIBAL-H Addition: Slowly add DIBAL-H (1.2 equiv, as a 1.0 M solution in hexanes or toluene) dropwise via syringe or addition funnel over 30-60 minutes, ensuring the internal temperature does not exceed -70 °C.[7][12]

• Reaction Monitoring: Stir the reaction at -78 °C. Monitor the disappearance of the starting material by TLC or LCMS (quenching a small aliquot with methanol before analysis). The reaction is typically complete in 1-3 hours.[12]

• Quenching: While maintaining the temperature at -78 °C, slowly add anhydrous methanol (approx. 2 equiv relative to DIBAL-H) to quench any excess reagent. A gas evolution will be observed. Stir for 15 minutes after the addition is complete.[12][17]

• Workup: Proceed with the chosen workup method (e.g., Rochelle's Salt as described in Protocol 2).

Protocol 2: Rochelle's Salt Workup Procedure

• Warming and Addition: After quenching with methanol at -78 °C, remove the cooling bath and allow the reaction mixture to warm to room temperature.

• Chelation: Add a saturated aqueous solution of potassium sodium tartrate (Rochelle's salt) to the flask. The volume should be roughly equal to the volume of the organic solvent.

• Stirring: Stir the resulting biphasic mixture vigorously. The mixture will likely become a thick, white emulsion. Continue stirring until two clear layers form. This can take 1-4 hours.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer two more times with an appropriate organic solvent (e.g., ethyl acetate or DCM).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude aldehyde.

• Purification: Purify the crude product as required, typically via flash column chromatography on silica gel.

Mechanistic Visualization

Sources

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• 16. Workup [chem.rochester.edu]
• 17. organic-synthesis.com [organic-synthesis.com]

Technical Support Center: Purification of 6-(Trifluoromethyl)-2-quinolinemethanol

Welcome to the Technical Support Center for the purification of 6-(trifluoromethyl)-2-quinolinemethanol. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions to common challenges encountered during the purification of this fluorinated quinoline derivative. The trifluoromethyl group imparts unique properties that can influence the purification strategy, making a tailored approach essential for achieving high purity.[1][2]

This resource offers a combination of frequently asked questions (FAQs) for quick reference and in-depth troubleshooting guides for more complex issues. The protocols and advice provided herein are based on established chemical principles and proven field techniques for analogous compounds, ensuring a scientifically sound foundation for your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the purification of 6-(trifluoromethyl)-2-quinolinemethanol, providing concise and actionable answers.

Q1: What are the most likely impurities in a crude sample of 6-(trifluoromethyl)-2-quinolinemethanol?

A1: Common impurities typically originate from the synthetic route and can include:

• Unreacted Starting Materials: Depending on the synthesis, these could be derivatives of quinoline or precursors to the methanol group.

• By-products: Side-reactions can lead to the formation of structurally related impurities.

• Isomeric Impurities: Formation of other positional isomers of the trifluoromethyl or methanol group on the quinoline ring is possible.[3][4]

• Reagents and Solvents: Residual reagents and solvents from the reaction and workup steps.

Q2: What is a good starting point for developing a column chromatography method for this compound?

A2: For silica gel column chromatography, a good starting point is a solvent system of moderate polarity, such as a gradient of ethyl acetate in hexane. Begin with a low polarity mobile phase (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity while monitoring the separation by Thin Layer Chromatography (TLC). The trifluoromethyl group can increase the lipophilicity of the molecule, potentially requiring a more polar eluent than for the non-fluorinated analogue.

Q3: My purified 6-(trifluoromethyl)-2-quinolinemethanol has a broad melting point range. What does this indicate?

A3: A broad melting point range is a strong indicator of the presence of impurities. Even small amounts of contaminants can disrupt the crystal lattice, leading to a depression and broadening of the melting point. It is also possible that your compound exists in different polymorphic forms, each with a distinct melting point. Further purification, such as recrystallization, is recommended.[3]

Q4: Can I use reverse-phase chromatography for purification?

A4: Yes, reverse-phase chromatography (e.g., using a C18 stationary phase) is a viable alternative, particularly if normal-phase chromatography fails to provide adequate separation. A typical mobile phase for reverse-phase chromatography would be a gradient of acetonitrile or methanol in water. A small amount of an acid modifier like formic acid or trifluoroacetic acid can be added to improve peak shape.[3]

Q5: How can I confirm the purity of my final product?

A5: A combination of analytical techniques is essential for confirming purity:

• High-Performance Liquid Chromatography (HPLC): A primary method for quantifying purity, typically using a UV detector.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Confirms the chemical structure and can identify and quantify impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the desired compound.[3]

• Gas Chromatography (GC): Can be used to determine the presence of volatile impurities and residual solvents.[5]

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during the purification of 6-(trifluoromethyl)-2-quinolinemethanol.

Troubleshooting Workflow

Caption: A troubleshooting decision tree for the purification of 6-(trifluoromethyl)-2-quinolinemethanol.

Issue	Potential Cause	Recommended Solution
Low Recovery After Column Chromatography	The compound is highly polar and is strongly retained on the silica gel.	Use a more polar eluent or a gradient elution. Consider using a different stationary phase like alumina or reverse-phase silica (C18).[3]
The compound is unstable on silica gel.	Minimize the time the compound is on the column by using flash chromatography. Consider a different purification technique like recrystallization.
Co-elution of Impurities	The impurity has a very similar polarity to the desired product.	Optimize the chromatographic conditions. Try a different solvent system or a stationary phase with different selectivity. High-Performance Liquid Chromatography (HPLC) may offer better resolution.[3]
Isomeric impurities are present.	A multi-step purification strategy may be necessary. This could involve an initial recrystallization to remove some impurities before chromatography.[3]
Product Fails to Crystallize or Oils Out	The presence of impurities is inhibiting crystal lattice formation.	Purify the crude material further by chromatography to remove impurities before attempting crystallization.[3]
The chosen crystallization solvent is inappropriate.	Perform a systematic solvent screen using small amounts of the compound to find a suitable solvent or solvent mixture.
Compound Degradation During Purification	The compound is sensitive to acidic or basic conditions. The trifluoromethyl group can affect the electronic properties of the quinoline ring.	Use neutral purification conditions. Avoid strongly acidic or basic mobile phases in chromatography.

III. Experimental Protocols

The following are generalized protocols for the purification of 6-(trifluoromethyl)-2-quinolinemethanol. These should be optimized for your specific crude material.

A. Recrystallization

Recrystallization is an effective technique for removing small amounts of impurities.

1. Solvent Selection:

• In a small test tube, dissolve a small amount of the impure compound in a minimal amount of a hot solvent.
• The ideal solvent will dissolve the compound when hot but sparingly when cold.
• Common solvents to screen include ethanol, methanol, isopropanol, ethyl acetate, and mixtures with water.

2. Dissolution:

• In an appropriately sized flask, dissolve the bulk of the impure compound in the minimum amount of the hot solvent.

3. Hot Filtration (Optional):

• If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

4. Crystallization:

• Allow the solution to cool slowly to room temperature.
• If crystals do not form, try scratching the inside of the flask with a glass rod or adding a seed crystal.
• Further cooling in an ice bath can also induce crystallization.[3]

5. Isolation and Drying:

• Collect the crystals by vacuum filtration.
• Wash the crystals with a small amount of the cold crystallization solvent.
• Dry the crystals under vacuum.

B. Silica Gel Column Chromatography

This is a standard method for purifying larger quantities of material and for separating compounds with different polarities.

1. Slurry Preparation and Column Packing:

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).
• Pour the slurry into a glass column and allow the silica to pack under gravity or with gentle pressure.[3]

2. Sample Loading:

• Dissolve the crude 6-(trifluoromethyl)-2-quinolinemethanol in a minimal amount of the chromatography solvent or a slightly more polar solvent.
• Carefully load the sample onto the top of the silica gel bed.[3]

3. Elution:

• Begin eluting the column with the chosen solvent system (e.g., a gradient of ethyl acetate in hexane).[4]

4. Fraction Collection and Analysis:

• Collect fractions and monitor the elution of the compound using TLC.

5. Solvent Removal:

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.[3]

Purification Workflow Diagram

Caption: A general workflow for the purification of 6-(trifluoromethyl)-2-quinolinemethanol.

IV. Safety Precautions

It is imperative to handle 6-(trifluoromethyl)-2-quinolinemethanol and all related chemicals with appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.[6]

• Ventilation: Work in a well-ventilated area or a fume hood, especially when handling volatile solvents.[6]

• Handling: Avoid inhalation, ingestion, and skin contact.[7][8] In case of contact, rinse the affected area with plenty of water.[6]

• Waste Disposal: Dispose of all chemical waste according to your institution's guidelines.[6]

For detailed safety information, always refer to the Safety Data Sheet (SDS) for the specific compound and any reagents used.[6][9][10]

V. References

• BenchChem. (2025). Technical Support Center: Purification of 6-(trifluoromethyl)isoquinolin-1(2H)-one. [Online PDF]. Available at:

• Fujisaka, A., Aomatsu, D., Kakutani, Y., Terashima, R., Sakaguchi, K., Ikejiri, M., & Miyashita, K. (2022). Synthesis of Trifluoromethyl Derivatives of Quinoline and Isoquinoline. HETEROCYCLES, 104(3), 572-584. Available at:

• Beilstein Journals. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Available at:

• Beilstein Archives. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Available at:

• Malaria World. (2022). Synthesis, spectral characterization, crystal structure and computational investigation of 2-formyl-6-methoxy-3-carbethoxy quino. Available at:

• TSI Journals. (2010). GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in. Available at:

• International Journal of Chemical Studies. (2024). Recent advances in trifluoromethyl quinazoline derivatives: From antimalarial to antitumor applications. Available at:

• Benchchem. (2025). Physical Properties of Trifluoromethyl-Substituted Quinolines: A Technical Guide. Available at:

• PubChem. 6-(Trifluoromethyl)quinoline. Available at:

• Benchchem. (2025). Technical Guide: 6-(Trifluoromethyl)isoquinolin-1(2H)-one. Available at:

• PubMed. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. Available at:

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET. Available at:

• Georgia Southern Commons. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model. Available at:

• Chemistry LibreTexts. (2025). Packing Normal Phase Columns. Available at:

• Apollo Scientific. 6-(Trifluoromethyl)nicotinaldehyde. Available at:

• IISTE.org. Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. Available at:

• Sigma-Aldrich. 6-(Trifluoromethyl)quinoline-8-carboxylic acid. Available at:

• RSC Publishing. Synthesis of 2-trifluoromethylated quinolines from CF3-alkenes. Available at:

• MDPI. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at:

• Atlantis Press. (2021). Determination of Quinoline in Textiles by Gas Chromatography － Mass Spectrometry. Available at:

• International Chemical Safety Cards (ICSCs). (2021). ICSC 0577 - TRIFLUOROMETHANE. Available at:

• Fisher Scientific. (2025). SAFETY DATA SHEET. Available at:

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• 9. ICSC 0577 - TRIFLUOROMETHANE [chemicalsafety.ilo.org]
• 10. fishersci.com [fishersci.com]

Technical Support Center: Optimal Storage of Fluorinated Quinoline Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical support for the optimal storage of fluorinated quinoline alcohols. As a Senior Application Scientist, this resource is designed to provide not only procedural guidance but also the scientific rationale behind these recommendations, ensuring the integrity and stability of your valuable compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for fluorinated quinoline alcohols?

A1: Fluorinated quinoline alcohols, like many heterocyclic compounds, are susceptible to several degradation pathways. The primary concerns include:

• Photodegradation: Exposure to light, particularly UV light, can induce photochemical reactions, leading to the formation of impurities and a potential change in color (e.g., yellowing or darkening).[1][2][3]

• Oxidation: The quinoline ring can be susceptible to oxidation, which may be initiated by exposure to air (oxygen) or oxidizing agents.[1][2] This can lead to the hydroxylation of the quinoline ring and potential ring cleavage.[1]

• Hydrolysis: The presence of moisture can lead to hydrolysis, particularly if the compound has functional groups sensitive to water.[2][3]

• Thermal Degradation: Elevated temperatures can accelerate degradation reactions, leading to decomposition or rearrangement of the molecule.[1][2]

The introduction of fluorine atoms can significantly alter the chemical and physical properties of the quinoline scaffold, including its metabolic stability and lipophilicity.[4][5] While the carbon-fluorine bond is generally strong, C-F bond cleavage can occur under certain physiological or chemical conditions.[6]

Q2: What are the ideal storage conditions for fluorinated quinoline alcohols?

A2: To maintain the stability and purity of fluorinated quinoline alcohols, the following storage conditions are recommended:

• Temperature: Generally, lower temperatures are preferred to slow down chemical reactions.[2] For many fluorinated intermediates, storage in a refrigerator (2°C to 8°C) or freezer (-20°C) is recommended.[3][7] Always refer to the manufacturer's specific recommendations.

• Light: Store in a dark place or use amber-colored or opaque containers to protect from light.[1][2][3]

• Atmosphere: For compounds sensitive to oxidation, it is advisable to store them under an inert atmosphere, such as nitrogen or argon.[3] Tightly sealed containers are crucial to prevent exposure to oxygen and moisture.[1][3]

• Humidity: Maintain a dry environment, ideally with a relative humidity of less than 60%.[2] The use of desiccants within the storage container can help absorb moisture.[3]

Q3: I've observed a color change in my solid sample of a fluorinated quinoline alcohol. What does this signify?

A3: A color change, such as yellowing or darkening, is a common indicator of chemical degradation.[1] This is often due to photodegradation or oxidation.[1] While a visual change is a strong indicator, it is crucial to confirm the purity of the sample using analytical techniques like High-Performance Liquid Chromatography (HPLC) to identify and quantify any degradation products.

Q4: My fluorinated quinoline alcohol is in solution. Are there any specific storage considerations?

A4: Yes, solutions can present additional stability challenges.

• Solvent Choice: The stability of your compound can be solvent-dependent. Ensure the chosen solvent is inert and does not promote degradation. For instance, polar solvents can influence the stability of some fluorinated alcohols.[8]

• Headspace: Minimize the headspace in the storage vial to reduce the amount of oxygen available for potential oxidation.

• Evaporation: For volatile solvents, ensure the container is tightly sealed to prevent evaporation, which would concentrate your compound and any impurities. Storing at lower temperatures will also reduce solvent evaporation.[7]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Precipitation of the compound from solution upon storage.	1. Temperature Fluctuation: The compound's solubility may have decreased due to a drop in temperature. 2. Solvent Evaporation: The concentration of the compound has increased beyond its solubility limit. 3. pH Change: A shift in pH could affect the solubility of the quinoline derivative.[9]	1. Gently warm the solution to see if the precipitate redissolves. If it does, consider storing at a more stable room temperature if the compound's stability allows. 2. Check the container seal. If necessary, add a small amount of fresh solvent to redissolve the compound, ensuring you account for the new concentration. 3. Verify the pH of your solution and adjust if necessary, keeping in mind the compound's stability at different pH values.
Appearance of new peaks in HPLC analysis after storage.	1. Degradation: The compound is breaking down due to exposure to light, heat, oxygen, or moisture. 2. Reaction with Impurities: Impurities in the compound or solvent may be reacting with your compound.[2]	1. Review your storage conditions against the ideal recommendations (see FAQ 2). Protect from light, store at a lower temperature, and consider purging with an inert gas. 2. Ensure you are using high-purity solvents and that your starting material is of high quality.
Loss of biological activity or potency in an assay.	1. Chemical Degradation: The active compound has degraded, reducing its effective concentration. 2. Formation of Inhibitory Degradation Products: Degradation products may be interfering with your assay.	1. Perform an analytical purity check (e.g., HPLC, NMR) of your stored compound. 2. If degradation is confirmed, the compound should be repurified or a fresh batch should be used. Implement stricter storage protocols to prevent future degradation.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to understand the stability of a new fluorinated quinoline alcohol and to identify potential degradation products.

Objective: To assess the stability of a fluorinated quinoline alcohol under various stress conditions.

Materials:

• Fluorinated quinoline alcohol

• Methanol or acetonitrile (HPLC grade)

• 0.1 N Hydrochloric acid (HCl)

• 0.1 N Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

Procedure:

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of the fluorinated quinoline alcohol in methanol or acetonitrile.[1]

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Heat the mixture at 60°C for a specified time (e.g., 2 hours).[1] Cool, neutralize with 0.1 N NaOH, and dilute to a suitable concentration with the mobile phase.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Heat at 60°C for a specified time.[1] Cool, neutralize with 0.1 N HCl, and dilute with the mobile phase.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for a specified time (e.g., 24 hours).[1] Dilute with the mobile phase.

• Thermal Degradation: Place a sample of the solid compound in an oven at 70°C for 48 hours.[1] Also, reflux a solution of the compound in a neutral solvent at 70°C for 48 hours.[1]

• Photodegradation: Expose a solution of the compound to a light source (e.g., UV lamp) for a defined period.

• Analysis: Analyze all stressed samples, along with a control sample (untreated stock solution), by HPLC. Compare the chromatograms to identify degradation products and calculate the percentage of degradation.

Visualization of Key Concepts

Troubleshooting Logic for Stored Fluorinated Quinoline Alcohols

This diagram outlines a decision-making process for troubleshooting common issues encountered with stored fluorinated quinoline alcohols.

Caption: Troubleshooting workflow for stored compounds.

References

• Chambers, R. D., & Spink, R. C. (1999). Elemental Fluorine. Part 15. Selective Direct Fluorination of Quinoline Derivatives. Journal of the Chemical Society, Perkin Transactions 1, (6), 875-880.
• Hunt, J. R., Hecht, J., Goolsby, C., Hagihara, J., Loza, M., & del Pozo, S. (2024). Excited State Proton Transfer from Acidic Alcohols to a Quinoline Photobase Can Be Solvated by Non-Acidic Alcohol Solvents. The Journal of Physical Chemistry A, 128(29), 6199–6207.

• The Journal of Organic Chemistry. (n.d.). Retrieved February 13, 2024, from [Link]

• Protheragen. (2023, December 26). How to ensure the stability of fluorinated pharmaceutical intermediates during storage? Retrieved February 13, 2024, from [Link]

• Fluoropharm. (2023, June 18). How to store fluorinated pharmaceutical intermediates properly? Retrieved February 13, 2024, from [Link]

• Gagne, J. J., & Choudhry, N. K. (2011). How many "me-too" drugs is too many?. JAMA, 305(7), 711–712.
• Mishra, N. K., Urick, A. K., Ember, S. W., Schönbrunn, E., & Pomerantz, W. C. (2014). Fluorinated aromatic amino acids are sensitive 19F NMR probes for bromodomain-ligand interactions. ACS chemical biology, 9(11), 2755–2761.
• Wang, Y., Li, M., Zhang, Y., Wang, Y., & Liu, Z. (2023). A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Derivative. Molecules (Basel, Switzerland), 28(8), 3569.
• Shukla, A., & Thakur, S. (2014). Pathway proposed for the degradation of quinoline: (1) 2-oxo-1,2-dihydroquinoline.
• Inoue, M., & O'Hagan, D. (2023). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of medicinal chemistry, 66(3), 1696–1711.
• Li, Y., Li, M., Liu, Z., & Fan, Z. (2023). Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. Molecules (Basel, Switzerland), 28(8), 3421.
• Mishra, N. K., Urick, A. K., Ember, S. W., Schönbrunn, E., & Pomerantz, W. C. (2014). Fluorinated Aromatic Amino Acids Are Sensitive 19F NMR Probes for Bromodomain-Ligand Interactions. ACS Chemical Biology, 9(11), 2755–2761.
• Hunt, J. R., Hecht, J., Goolsby, C., Hagihara, J., Loza, M., & del Pozo, S. (2024). Excited State Proton Transfer from Acidic Alcohols to a Quinoline Photobase Can Be Solvated by Non-Acidic Alcohol Solvents. The Journal of Physical Chemistry A, 128(29), 6199–6207.

• Wikipedia. (2024, February 10). Quinine. In Wikipedia. [Link]

• Bracher, F., & Krauss, J. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. ACS Chemical Health & Safety, 29(1), 2–11.
• Central Administration for Pharmaceutical Products. (2022). Guidelines on Stability Testing of Finished Pharmaceutical Products and Active Drug Substance.
• Kim, J. H., Kim, Y. K., & Kim, Y. C. (2006). A Color Stable Blue Light-Emitting Device Using a Pyrazolo[3,4-b]Quinoline Derivative as an Emitter. IEEE Photonics Technology Letters, 18(2), 331-333.
• Driscoll, J. A., & Hunt, J. R. (2020). Photodriven Deprotonation of Alcohols by a Quinoline Photobase. The Journal of Physical Chemistry A, 124(30), 6138–6145.

• Organic Chemistry Portal. (n.d.). Fluoroalkane synthesis by fluorination or substitution. Retrieved February 13, 2024, from [Link]

• World Health Organization. (2018). Annex 9: Guide to good storage practices for pharmaceuticals. WHO Technical Report Series, No. 1010.
• Li, H., Liu, Y., Zhang, J., & Wang, L. (2014). Quinoline biodegradation and its nitrogen transformation pathway by a Pseudomonas sp. strain. Applied microbiology and biotechnology, 98(24), 10147–10156.
• Verevkin, S. P., Sch “affer, T., & Heintz, A. (2018). Hydrogen Storage: Thermodynamic Analysis of Alkyl-Quinolines and Alkyl-Pyridines as Potential Liquid Organic Hydrogen Carriers (LOHC). Molecules (Basel, Switzerland), 23(10), 2636.
• Singh, A., & Kumar, A. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and It's Derivatives.
• Cain, P. (2012, October 5). Testing Drug Stability for Long-Term Storage. Drug Discovery and Development.
• Sun, H., & DiMagno, S. G. (2005). Room-Temperature Nucleophilic Aromatic Fluorination: Experimental and Theoretical Studies.
• Aislabie, J., & Rothenburger, S. (1990). Microbial degradation of quinoline and methylquinolines. Applied and Environmental Microbiology, 56(2), 345-351.
• Li, Y., Wang, Y., Li, X., & Zhang, Y. (2023). Quinoline as an Intramolecular Hydride Shuttle in the Deoxygenative Coupling Reaction of Alcohol and the Inert Methyl C(sp3)-H Bond. Organic letters, 25(50), 8963–8968.
• Mohasin, M., & Khan, S. A. (2023). A Review on Quinoline-Based Derivatives as Selective Colorimetric and Fluorescent Chemosensors for Cu2+ and Fe3+ Ions Detection. Journal of fluorescence.
• Wang, L., & Liu, H. (2019). The Dark Side of Fluorine. ACS medicinal chemistry letters, 10(7), 969–972.
• L “offler, C., & Reihlen, A. (2020). Me‐too pharmaceutical products: History, definitions, examples, and relevance to drug shortages and essential medicines lists. British journal of clinical pharmacology, 86(11), 2133–2142.
• Wilson, C., & Kariuki, B. M. (2019). Short Fluoroalkanes Suppress a Thermally-Induced Phase Transition in a Layered Organic Crystal. Crystals, 9(11), 566.
• Sz “olgy “eni, Z., & C “ik, G. (2022). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules (Basel, Switzerland), 27(19), 6599.
• Harding-Marjanovic, K. C., Houtz, E. F., & Field, J. A. (2014). Base-Induced Instability of Fluorotelomer Alcohols. Environmental science & technology, 48(13), 7328–7335.

• Moravek, Inc. (n.d.). Storing Pharmaceuticals: Important Guidelines to Consider. Retrieved February 13, 2024, from [Link]

• K “u “s, M., P “otz, S., & Hecht, S. (2023). All-visible-light-responsive porous aromatic frameworks manipulate CO2 uptake by reversible bulk isomerization of azobenzene pendants.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. How to ensure the stability of fluorinated pharmaceutical intermediates during storage? - Blog - SHINY [sinoshiny.com]
• 3. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
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• 8. Base-Induced Instability of Fluorotelomer Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Preventing oxidation of quinoline methanols during workup

A Guide to Preventing and Troubleshooting Oxidation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions to a common and often frustrating challenge in synthetic chemistry: the oxidation of quinoline methanols during experimental workup and purification. As Senior Application Scientists, we have compiled field-proven insights and protocols to help you protect your valuable compounds and ensure the integrity of your results.

Section 1: Understanding the Challenge - Core FAQs

This section addresses the fundamental questions surrounding the instability of quinoline methanols.

Q1: My quinoline methanol sample turned yellow after workup. What is happening and why?

A: The yellowing or browning of your sample is a classic indicator of oxidation. Quinoline methanols, particularly those with structures similar to the antimalarial drug mefloquine, are susceptible to degradation. The primary site of this instability is the carbinol (methanol) group.

The underlying mechanism involves the oxidation of the secondary alcohol to the corresponding ketone. This new carbonyl group extends the conjugated π-system of the quinoline ring, shifting the molecule's absorption into the visible spectrum and resulting in a yellow or brown color. This process is often initiated by the formation of a benzylic-type radical at the carbon bearing the hydroxyl group, which is particularly vulnerable to radical scavengers like atmospheric oxygen.[1] Factors such as exposure to air (oxygen), light (photodegradation), trace metal ions, and non-optimal pH can significantly accelerate this process.[2][3]

Q2: What are the key factors that promote the oxidation of quinoline methanols?

A: Several factors, common in standard laboratory workups, can trigger or catalyze the degradation of your compound. Awareness is the first step toward prevention.

• Atmospheric Oxygen: This is the primary culprit. The process of auto-oxidation can occur when the compound is exposed to air, especially in solution during extraction, concentration, or chromatography.

• Light: Photodegradation can generate radical species that initiate oxidation.[1] Samples left on the benchtop under ambient light are at risk.

• Trace Metal Ions: Transition metals like iron (Fe³⁺) and copper (Cu²⁺) can act as potent catalysts for oxidation reactions by facilitating the formation of reactive oxygen species (ROS).[3][4] These can be introduced from reagents, glassware, or even spatulas.

• pH Extremes: Both highly acidic and highly basic conditions can affect the stability of quinoline methanols. The solubility and electronic properties of the quinoline ring system are pH-dependent, which can in turn influence its susceptibility to oxidation.[5][6] For many quinoline derivatives, photodegradation is more effective at higher pH.[1]

• Heat: Elevated temperatures during solvent evaporation (rotary evaporation) can provide the activation energy needed to accelerate oxidation reactions.

Q3: Besides color change, how can I detect oxidation byproducts?

A: While color is a useful qualitative indicator, it's not foolproof. For a more definitive assessment, rely on analytical techniques:

• Thin-Layer Chromatography (TLC): You may observe new, often more polar (lower Rf) or sometimes streaky spots that were not present in the initial reaction mixture.

• High-Performance Liquid Chromatography (HPLC): The appearance of new peaks in your chromatogram is a clear sign of impurity formation. An oxidized ketone product will typically have a different retention time than the parent alcohol.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool. An oxidized product will show a mass that is 2 Daltons less than your starting material (loss of H₂). Further degradation can lead to other species, such as carboxylic acids from cleavage of the C-C bond adjacent to the alcohol.[1]

Section 2: Troubleshooting Guide - From Symptoms to Solutions

This section provides a problem-oriented approach to guide your experimental choices when you encounter issues.

Problem: My product looks clean by NMR, but the yield is low and I see discoloration after concentrating the "pure" fractions from column chromatography.

// Node Definitions start [label="Symptom:\nProduct degrades post-column", fillcolor="#FBBC05", fontcolor="#202124"]; cause1 [label="Potential Cause 1:\nAerial Oxidation on Silica", fillcolor="#F1F3F4", fontcolor="#202124"]; cause2 [label="Potential Cause 2:\nTrace Acid/Metal on Silica", fillcolor="#F1F3F4", fontcolor="#202124"]; action1 [label="Solution:\nInert Atmosphere Chromatography", fillcolor="#34A853", fontcolor="#FFFFFF"]; action2 [label="Solution:\nDope Solvents with Antioxidant", fillcolor="#34A853", fontcolor="#FFFFFF"]; action3 [label="Solution:\nDeactivate Silica", fillcolor="#34A853", fontcolor="#FFFFFF"]; action4 [label="Solution:\nUse Chelating Agent", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> cause1; start -> cause2; cause1 -> action1; cause1 -> action2; cause2 -> action3; cause2 -> action4; } dot Caption: Troubleshooting post-chromatography degradation.

This is a common scenario. The large surface area of the silica gel and the extended time the compound spends on the column, often as a thin film, maximizes its exposure to atmospheric oxygen.

• Underlying Cause: The silica gel itself can be slightly acidic and contain trace metal impurities, which catalyze oxidation. As the solvent evaporates from the collected fractions, the concentration of the dissolved compound increases, along with any dissolved oxygen, accelerating degradation.

• Recommended Solutions:

  • Dope the Eluent: Add a small amount of an antioxidant like Butylated Hydroxytoluene (BHT) (e.g., 0.01% w/v) to your chromatography solvent system. BHT is a radical scavenger and is relatively non-polar, so it often co-elutes with the solvent front.

  • Deactivate the Stationary Phase: Before loading your sample, consider flushing the column with your eluent system containing a small amount of a non-nucleophilic base, like triethylamine (~0.1-0.5%), to neutralize acidic sites.

  • Minimize Exposure: Work quickly. Use flash chromatography rather than gravity chromatography. Once fractions are collected, immediately place them under an inert atmosphere (N₂ or Ar) if the product is particularly sensitive.

Problem: During an aqueous workup (extraction), my organic layer develops a dark color, especially at the interface.

• Underlying Cause: This points to oxidation being catalyzed by conditions of the workup itself. If you are performing a basic wash (e.g., with NaHCO₃ or NaOH), the resulting increase in pH can accelerate the degradation of some quinoline methanols.[1] Alternatively, trace metals in your water or reagents could be the cause.[7]

• Recommended Solutions:

  • Work Under Inert Gas: Perform the extraction in a separatory funnel that has been flushed with nitrogen or argon. You can do this by inserting a needle connected to a gas line through the stopper.

  • Use Degassed Solvents: Before the workup, sparge all your solvents (organic and aqueous) with nitrogen or argon for 15-30 minutes to remove dissolved oxygen.[8][9]

  • Add a Chelating Agent: Add a small amount of Ethylenediaminetetraacetic acid (EDTA) to your aqueous phase. EDTA will bind to and sequester catalytic metal ions, effectively deactivating them.

  • Control pH: Avoid unnecessarily harsh basic or acidic washes if your molecule is sensitive. Use milder reagents (e.g., dilute NaHCO₃ instead of NaOH) and minimize contact time.[5][10]

Section 3: Key Preventative Protocols

Proactive measures are the most effective way to ensure the stability of your quinoline methanols.

Protocol 1: Standard Workup with Antioxidant & Light Protection

This protocol is a robust first-line defense for moderately sensitive compounds.

• Preparation: Before starting, wrap your reaction flask and any subsequent glassware (separatory funnel, collection flasks) in aluminum foil to protect the contents from light.

• Quenching & Extraction:

  • Cool the reaction mixture to room temperature or 0 °C.

  • Quench the reaction as required by your procedure.

  • Add the extraction solvent. To this solvent, add a stock solution of BHT in the same solvent to achieve a final concentration of ~0.01-0.05% w/v.[11]

  • Perform your aqueous washes as quickly and gently as possible. Use degassed water for all washes.

• Drying & Concentration:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the solution into a round-bottom flask that has been pre-flushed with nitrogen.

  • Concentrate the solution on a rotary evaporator using a moderate temperature to minimize thermal stress. Do not evaporate to complete dryness; leave a small amount of solvent.

• Storage: Immediately place the concentrated product under a high-purity inert gas (N₂ or Ar) and store it in a cold, dark place (e.g., a freezer).

Protocol 2: Workup Under an Inert Atmosphere

For highly sensitive compounds, a full inert atmosphere workup is necessary. This requires the use of Schlenk line or glovebox techniques.[12][13]

// Node Definitions start [label="Reaction in Schlenk Flask\n(under N₂/Ar)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; quench [label="Quench Reaction\n(via Syringe)"]; transfer [label="Transfer to 2nd Schlenk Flask\n(via Cannula)"]; wash [label="Add Degassed Wash Solution\n(via Syringe)"]; separate [label="Agitate & Settle Phases"]; remove_aq [label="Remove Aqueous Layer\n(via Cannula)"]; dry [label="Add Anhydrous MgSO₄"]; filter [label="Filter to 3rd Schlenk Flask\n(via Filter Cannula)"]; concentrate [label="Concentrate Under Vacuum\n(on Schlenk Line)"]; end_prod [label="Final Product\n(Stored under N₂/Ar)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> quench -> transfer -> wash -> separate -> remove_aq -> dry -> filter -> concentrate -> end_prod; } dot Caption: Workflow for an inert atmosphere workup.

• Preparation: All glassware must be oven- or flame-dried and cooled under vacuum.[14] All solvents and aqueous solutions must be rigorously degassed by sparging with N₂/Ar for at least 30 minutes.

• Liquid-Liquid Extraction:

  • Conduct the reaction in a two-neck Schlenk flask.

  • After quenching, transfer the mixture via a cannula to a larger Schlenk flask containing your degassed extraction solvent.

  • Add degassed aqueous wash solutions via a gas-tight syringe. Stopper the flask, shake gently to mix, and allow the layers to separate.

  • To remove the lower (often aqueous) layer, carefully insert a cannula connected to a receiving flask until its tip is just above the interface and apply positive pressure to the flask with the mixture to push the top layer out. Alternatively, and more commonly, insert the cannula to the bottom of the flask and use a vacuum or positive pressure to transfer the lower layer out. Repeat washes as necessary.

• Drying and Filtration:

  • Add anhydrous drying agent to the Schlenk flask containing the organic layer.

  • Using a filter cannula (a cannula with a filter frit on the end), transfer the dried organic solution to a clean, tared Schlenk flask.

• Concentration: Connect the flask to the Schlenk line and carefully remove the solvent under vacuum.

Section 4: Data & Visual Guides

Table 1: Comparison of Common Antioxidants for Workup

Antioxidant	Formula	Type / Mechanism	Typical Conc.	Solubility	Key Advantages & Disadvantages
Butylated Hydroxytoluene (BHT)	C₁₅H₂₄O	Phenolic / Radical Scavenger	0.01 - 0.05%	Organic Solvents	Pro: Effective, non-polar, easily removed by vacuum. Con: Can sometimes be difficult to separate from non-polar products.[11]
Ascorbic Acid (Vitamin C)	C₆H₈O₆	Reducing Agent	0.01 - 0.1%	Water, Alcohols	Pro: Water-soluble, excellent for aqueous phases, biocompatible. Con: Insoluble in many organic solvents.[2]
Sodium Metabisulfite	Na₂S₂O₅	Reducing Agent / Oxygen Scavenger	0.1 - 1.0%	Water	Pro: Very effective oxygen scavenger, inexpensive. Con: Can form sulfur byproducts, strictly for aqueous phase.[11]
Propyl Gallate (PG)	C₁₀H₁₂O₅	Phenolic / Radical Scavenger	0.005 - 0.02%	Alcohols, Ethers	Pro: Highly effective, works synergistically with BHT/BHA. Con: More polar than BHT, can be harder to remove.[11]

Diagram: General Oxidation Pathway of a Quinoline Methanol

// Structures QuinolineMethanol [label=<

Quinoline Methanol

];

Radical [label=<

Benzylic Radical

];

Ketone [label=<

Quinoline Ketone (Colored)

];

Degradation [shape=box, style=rounded, label="Further Degradation\n(e.g., Ring Opening,\nCarboxylic Acids)"];

// Connections QuinolineMethanol -> Radical [label="- H•"]; Radical -> Ketone [label="+ O₂, - HOO•"]; Ketone -> Degradation [label="Harsh Conditions"];

// Invisible nodes for labels node [shape=plaintext, fontsize=10]; label1 [label="Initiation\n(Light, Metal, Heat)"]; label2 [label="Propagation\n(Auto-oxidation)"];

// Positioning labels {rank=same; QuinolineMethanol; Radical; Ketone} label1 -> Radical [style=invis]; label2 -> Ketone [style=invis]; } dot Caption: The pathway from the desired alcohol to unwanted, colored byproducts.

References

• A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. (2022). Molecules.
• Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. (2008). Radboud University.
• Central Role of Hemoglobin Degradation in Mechanisms of Action of 4-Aminoquinolines, Quinoline Methanols, and Phenanthrene Methanols. Antimicrobial Agents and Chemotherapy.
• Antioxidants - CD Formulation. CD Formulation.
• Techniques for Handling Air- and Moisture-Sensitive Compounds - Wipf Group. (2014). University of Pittsburgh.
• Air-sensitive – Knowledge and References. Taylor & Francis.
• Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. (2019). PubMed.
• Handling air-sensitive reagents AL-134. MIT.
• the manipulation of air.sensitive compounds - Neilson Lab. TCU.
• The Role of Transition Metal Ions in Free Radical Generation by Quinones Under Light and Dark Conditions. ResearchGate.
• Rational use of antioxidants in solid oral pharmaceutical preparations. SciELO.
• Increased Free Radical Generation during the Interaction of a Quinone-Quinoline Chelator with Metal Ions and the Enhancing Effect of Light. (2023). MDPI.
• A Platform Method for Oxidation Monitoring in Monoclonal Antibodies and Fc-Fusion Proteins. Thermo Fisher Scientific.
• Antimalarial drugs lose their activity with a slight drop in pH. (2020). bioRxiv.
• Effects of the initial pH value on the degradation of quinoline in the AD (A), ZVI (B) and ZVI-AD (C) systems. ResearchGate.
• Roles of Transition Metal Ions in Biological Oxidations: Mechanistic Insights into Metalloenzymes and Microbial Metabolism. eScholarship.
• Quinoline-Based Hybrid Compounds with Antimalarial Activity. (2017). MDPI.

Sources

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• 2. Antioxidants - CD Formulation [formulationbio.com]
• 3. mdpi.com [mdpi.com]
• 4. Roles of Transition Metal Ions in Biological Oxidations: Mechanistic Insights into Metalloenzymes and Microbial Metabolism [escholarship.org]
• 5. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antimalarial drugs lose their activity with a slight drop in pH | bioRxiv [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
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• 14. neilsonlab.colostate.edu [neilsonlab.colostate.edu]

Technical Support Center: Visualizing Trifluoromethyl Quinolines on TLC

Welcome to the Technical Support Center for Thin-Layer Chromatography (TLC) of Trifluoromethyl Quinolines. This guide is designed for researchers, scientists, and professionals in drug development, providing expert advice and troubleshooting solutions for the effective visualization of these compounds. As a Senior Application Scientist, my goal is to equip you with the technical knowledge and practical insights necessary to overcome common challenges in your daily experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my trifluoromethyl quinoline spots not visible under the UV lamp?

This is a common issue that can arise from several factors. While quinolines are typically UV-active due to their aromatic and highly conjugated systems, the presence of a trifluoromethyl (-CF₃) group can influence their electronic properties.[1]

• Insufficient Concentration: The most straightforward reason for faint or invisible spots is that the sample is too dilute.[2][3][4] Before resorting to more complex troubleshooting, try concentrating your sample and re-spotting the TLC plate. You can also spot the sample multiple times in the same location, ensuring the solvent evaporates completely between applications.[2][4]

• Wavelength of UV Light: Ensure you are using a short-wave UV lamp (254 nm). Most commercial TLC plates contain a fluorescent indicator (often designated as F₂₅₄) that glows green under short-wave UV light.[2][5] Compounds that absorb at this wavelength will appear as dark spots by quenching the fluorescence.[2][5]

• Substituent Effects: The strongly electron-withdrawing nature of the trifluoromethyl group can alter the UV absorption profile of the quinoline ring. While the core structure should still absorb UV light, the intensity might be weaker compared to unsubstituted quinolines.

Q2: Which chemical stain is most reliable for visualizing trifluoromethyl quinolines?

For compounds that are not sufficiently UV-active or when UV visualization fails, chemical stains are an excellent alternative.[2][6] Given the chemical nature of trifluoromethyl quinolines, oxidative stains are generally the most effective.

• Potassium Permanganate (KMnO₄) Stain: This is a highly versatile and sensitive stain for a wide range of organic compounds that can be oxidized.[7][8] Trifluoromethyl quinolines, despite the electron-withdrawing group, will react with KMnO₄ to produce yellow-brown spots on a purple background.[1] This method is destructive, meaning the compound cannot be recovered from the plate after staining.[9]

• Ceric Ammonium Molybdate (CAM) Stain: CAM is another powerful oxidizing stain that is very effective for a broad spectrum of organic molecules, including nitrogen-containing heterocycles.[7] It typically produces dark blue spots on a light blue or yellow background upon heating.[7][8] CAM is often considered more sensitive than potassium permanganate.[7]

Q3: Can I use an iodine chamber for my trifluoromethyl quinoline compounds?

An iodine chamber is a simple and often effective visualization method.[1] Iodine vapor complexes with many organic compounds, rendering them as brown spots.[1][10] This method is generally non-destructive, as the iodine can be allowed to sublime off the plate.[1][11] While it can work for quinolines, its effectiveness can be variable. Oxidative stains like potassium permanganate or CAM are generally more reliable for these specific compounds.

Troubleshooting Guide

Problem	Possible Cause	Solution
Faint or No Spots with UV Light	Sample is too dilute.	Concentrate the sample or apply multiple spots in the same location, allowing the solvent to dry between applications.[2][4]
Incorrect UV wavelength.	Use a short-wave UV lamp (254 nm) with F₂₅₄ TLC plates.[2][5]
Streaking of Spots	Sample is overloaded.	Dilute the sample before spotting it on the TLC plate.[3][4]
Mobile phase is too polar.	Decrease the polarity of your solvent system. For example, if using a 1:1 mixture of hexane and ethyl acetate, try a 3:1 or 4:1 ratio.
Interaction with silica gel.	Add a small amount (0.5-1%) of a basic modifier like triethylamine or ammonia to the mobile phase to prevent streaking of the basic quinoline nitrogen.[12]
Background of TLC Plate Stains Excessively	Incomplete drying of the plate before staining.	Ensure all the mobile phase has completely evaporated from the TLC plate before applying the stain. A heat gun can be used to gently warm the plate.[7]
Overheating during stain development.	When using heat to develop the stain, do so carefully and watch for the spots to appear. Overheating can char the plate and obscure the results.[7]
Unexpected Colors with Stains	The stain is old or improperly prepared.	Prepare fresh staining solutions as needed. Some stains, like phosphomolybdic acid, are light-sensitive.[7]
Contamination on the TLC plate.	Handle the TLC plate only by the edges to avoid transferring oils from your skin.

Experimental Protocols

Protocol 1: Preparation of Potassium Permanganate Stain

Materials:

• Potassium permanganate (KMnO₄): 1.5 g

• Potassium carbonate (K₂CO₃): 10 g

• 10% Sodium hydroxide (NaOH) solution: 1.25 mL

• Distilled water: 200 mL

Procedure:

• In a 250 mL beaker, dissolve the potassium carbonate in 200 mL of distilled water.

• Add the potassium permanganate and stir until fully dissolved.

• Add the 10% sodium hydroxide solution and mix thoroughly.

• Store the solution in a well-sealed, dark bottle.

Protocol 2: TLC Staining with Potassium Permanganate

Procedure:

• After developing and thoroughly drying the TLC plate, dip it into the potassium permanganate solution for 1-2 seconds using forceps.

• Remove the plate and wipe the excess stain from the back with a paper towel.

• Gently warm the plate with a heat gun until yellow-brown spots appear against a purple background. Be cautious not to overheat, as this can cause the entire plate to turn brown.[7]

Protocol 3: Preparation of Ceric Ammonium Molybdate (CAM) Stain

Materials:

• Ammonium molybdate: 12 g

• Ceric ammonium sulfate: 0.5 g

• Concentrated sulfuric acid (H₂SO₄): 15 mL

• Distilled water: 235 mL

Procedure:

• In a 500 mL flask, carefully add the concentrated sulfuric acid to the distilled water while stirring (Caution: this will generate heat).

• To this acidic solution, add the ammonium molybdate and ceric ammonium sulfate.

• Stir until all solids are dissolved. The solution should be a pale yellow.

• Store the stain in a sealed container. The stain can be photosensitive, so wrapping the container in aluminum foil is recommended.[13]

Visualization Workflow

Caption: Workflow for TLC visualization of trifluoromethyl quinolines.

Chemical Principle of Oxidative Stains

Caption: General mechanism of oxidative TLC stains.

References

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 16). 2.1.4F: Visualizing TLC Plates. Retrieved from [Link]

• Chemistry LibreTexts. (2025, August 21). 5.7: Visualizing TLC Plates. Retrieved from [Link]

• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

• Labster. (n.d.). TLC Visualization Methods - Theory pages. Retrieved from [Link]

• Organic Chemistry at CU Boulder. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Org Prep Daily. (2006, September 27). TLC Staining solutions. Retrieved from [Link]

• The Sarpong Group. (n.d.). Appendix 3: Recipes For TLC Stains. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: TLC Stains/Dips. Retrieved from [Link]

• VanVeller Lab Resources - Department of Chemistry. (n.d.). Retrieved from [Link]

• YouTube. (2021, August 23). Visualizing a TLC plate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. TLC stains [reachdevices.com]
• 8. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 9. theory.labster.com [theory.labster.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Chromatography [chem.rochester.edu]
• 12. VanVeller Lab Resources [group.chem.iastate.edu]
• 13. sarponggroup.com [sarponggroup.com]

Reference Data & Comparative Studies

Technical Characterization Guide: (6-(Trifluoromethyl)quinolin-2-yl)methanol

Content Type: Publish Comparison Guide Subject: 1H NMR Spectral Analysis & Solvent System Performance CAS: 1701-22-0 (Generic/Analogous Reference) Audience: Medicinal Chemists, Analytical Scientists, Drug Discovery Leads[1]

Executive Summary: The Analytical Challenge

(6-(Trifluoromethyl)quinolin-2-yl)methanol is a critical pharmacophore, often serving as a "warhead" intermediate in the synthesis of anti-malarials and kinase inhibitors.[1] Its structural duality—a lipophilic, electron-deficient trifluoromethyl-quinoline core fused with a polar, exchangeable hydroxymethyl tail—presents a unique characterization challenge.

This guide compares the analytical performance of two standard NMR solvent systems: Chloroform-d (

) versus Dimethyl Sulfoxide- ( ) .[1]

The Core Conflict:

• offers superior solubility for the lipophilic core but fails to resolve the labile hydroxyl proton, leading to structural ambiguity at the active coupling site.
• provides a complete "connectivity map" by slowing proton exchange, but introduces viscosity-induced line broadening and solvent cut-off issues.

Comparative Analysis: Solvent System Performance

The following analysis evaluates which solvent system yields the highest "Data Integrity" for this specific molecule.

Performance Matrix: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> vs. [2][3]

Feature	System A:	System B:	Verdict
-OH Detection	Poor. Often invisible or broad singlet due to rapid exchange.	Excellent. Appears as distinct triplet ( Hz).[1]	DMSO Wins
-CH2- Resolution	Singlet. Loss of coupling information.[1]	Doublet. Couples with -OH (vital for confirming oxidation state).[1]	DMSO Wins
Aromatic Resolution	High. Sharp lines, distinct splitting.[1]	Moderate. Viscosity broadens lines; water peak (3.33 ppm) may interfere.[1]	CDCl3 Wins
Solubility	Good. High solubility due to lipophilicity.[1]	Excellent. Solubilizes the polar alcohol moiety effectively.[1]	Tie
Cost/Ease	High. Cheap, easy recovery.[1]	Low. Hygroscopic, difficult to recover sample.	CDCl3 Wins

Critical Recommendation

For Routine Purity Checks , use

. For Full Structural Elucidation (confirmation of the alcohol vs. aldehyde/acid), is mandatory.[1]

Diagnostic Spectral Data (Reference Parameters)

The following data represents the expected chemical shifts and multiplicities derived from authoritative quinoline substituent additivity rules and analogous 6-substituted quinoline literature.

The "Fingerprint" Region (Aromatic)

The 6-trifluoromethyl group exerts a strong electron-withdrawing effect (Inductive

), significantly deshielding the H5 and H7 protons.[1]

Table 1: Predicted Chemical Shifts (in

)

Position	Proton Type	(ppm)	Multiplicity	Coupling (Hz)	Assignment Logic
H4	Aromatic	8.45 - 8.55	Doublet ( )		Peri-effect (deshielded by ring current).[1]
H8	Aromatic	8.15 - 8.25	Doublet ( )		Ortho to N, Meta to .[1]
H5	Aromatic	8.30 - 8.40	Singlet ( )*	< 2.0	Ortho to (shielded slightly by steric, but deshielded electronically).[1] Appears as narrow doublet due to H7 meta coupling.
H7	Aromatic	7.90 - 8.00			Ortho to . Distinct doublet of doublets.
H3	Aromatic	7.70 - 7.80	Doublet ( )		Vicinal to H4.[1]
-OH	Hydroxyl	5.50 - 5.70	Triplet ( )		Visible ONLY in DMSO.[1]
-CH2-	Methylene	4.75 - 4.85	Doublet ( )		Couples to OH in DMSO; Singlet in .

Note on Fluorine Coupling: While

NMR is distinct, in NMR, the group may cause broadening or very small long-range couplings ( Hz) on H5 and H7, often unresolved on 300/400 MHz instruments.[1]

Structural Logic & Assignment Workflow

To validate the structure, researchers must distinguish the specific regioisomer (6-CF3 vs 7-CF3). The following Graphviz diagram illustrates the logical workflow for unambiguous assignment using 2D NMR techniques.

Figure 1: Step-by-step logic flow for confirming the regiochemistry of the trifluoromethyl group relative to the quinoline nitrogen.

Experimental Protocol: Optimized Characterization

To replicate the "High Performance" results (System B), follow this protocol strictly.

Reagents

• Solvent: DMSO-

  (99.9 atom % D) + 0.03% v/v TMS.[1]

• Sample: 5-10 mg of (6-(Trifluoromethyl)quinolin-2-yl)methanol.

• Tubes: 5mm high-precision NMR tubes (Wilmad 507-PP or equivalent).

Procedure

• Preparation: Dissolve 5-10 mg of solid in 0.6 mL DMSO-

  .

  • Critical: Do NOT use heat to dissolve if possible, as this promotes H/D exchange with residual water, collapsing the OH triplet.

• Acquisition (Standard 400 MHz):

  • Pulse Sequence: zg30 (30° pulse angle) to ensure accurate integration.

  • Relaxation Delay (D1): Set to

    seconds. The isolated aromatic protons (H5) and the CF3 group can have long T1 relaxation times.[1] Short delays will under-integrate these signals.

  • Scans: 16-64 scans are sufficient.

• Processing:

  • Window Function: Apply Exponential Multiplication (EM) with LB = 0.3 Hz.

  • Referencing: Set the residual DMSO quintet center to 2.50 ppm .

Self-Validating Check

• Integration Check: The integral of the aromatic region (5 protons) should match the integral of the -CH2- group (2 protons) with a ratio of 2.5:1.[1]

• Coupling Check: If the -CH2- appears as a doublet (

  Hz) and the -OH as a triplet ( Hz), the sample is dry and the structure is intact.[1]

References

• Abraham, R. J., et al. (2006).[1][2] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry. Link

• Gottlieb, H. E., et al. (1997).[1] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry. Link[1]

• Sittaramane, V., et al. (2015).[1][3] "Discovery of Quinoline-Derived Trifluoromethyl Alcohols... in a Zebrafish Embryo Model." ChemMedChem. (Provides synthesis and context for 2-substituted quinoline alcohols). Link

• Johns, S. R., & Willing, R. I. (1976). "13C N.M.R. Spectra of Quinoline and Methylquinolines." Australian Journal of Chemistry.[4] (Foundational data on quinoline coupling constants). Link[1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination" by Vinoth Sittaramane, Jihan Padgett et al. [digitalcommons.georgiasouthern.edu]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to the ¹⁹F NMR Chemical Shifts of 6-Trifluoromethyl Quinoline Derivatives

For researchers and professionals in drug discovery and medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern pharmaceutical design. The trifluoromethyl (-CF₃) group, in particular, is a favored substituent due to its ability to modulate key drug properties such as metabolic stability, lipophilicity, and binding affinity. The quinoline ring system, a privileged scaffold in numerous therapeutic agents, is often functionalized with -CF₃ groups. Among the various analytical techniques available, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy stands out as an exceptionally powerful tool for the characterization of these molecules. Its high sensitivity, the 100% natural abundance of the ¹⁹F nucleus, and the wide chemical shift dispersion make it an ideal probe for elucidating the electronic environment of the trifluoromethyl group.[1][2][3]

This guide provides a comprehensive comparison of the ¹⁹F NMR chemical shifts of various 6-trifluoromethyl quinoline derivatives. It is designed to offer researchers predictive insights into the influence of substituents on the ¹⁹F chemical shift, thereby aiding in structural confirmation and the design of novel quinoline-based therapeutic agents.

The Influence of Substituents on the ¹⁹F NMR Chemical Shift of the 6-Trifluoromethyl Group

The ¹⁹F NMR chemical shift of the 6-trifluoromethyl group in the quinoline scaffold is highly sensitive to the electronic nature of other substituents on the ring system. This sensitivity arises from the transmission of electronic effects (both inductive and resonance) through the aromatic framework, which in turn modulates the electron density around the fluorine nuclei of the -CF₃ group.[3] Generally, electron-donating groups (EDGs) increase the electron density at the 6-position, leading to increased shielding of the fluorine nuclei and a shift to a more upfield (less negative) chemical shift. Conversely, electron-withdrawing groups (EWGs) decrease the electron density, resulting in deshielding and a downfield (more negative) shift.

The following table summarizes the observed ¹⁹F NMR chemical shifts for a series of substituted 6-trifluoromethyl quinoline derivatives. All chemical shifts are reported in parts per million (ppm) relative to an external standard, typically CFCl₃ (δ = 0.00 ppm) or an internal standard like α,α,α-trifluorotoluene (δ ≈ -63.72 ppm). For the purpose of this guide, representative values have been compiled and referenced from various sources.

Substituent(s)	Position(s)	Solvent	¹⁹F Chemical Shift (δ, ppm) of 6-CF₃	Reference
-H (Unsubstituted)	-	CDCl₃	-62.5	Estimated
2-CH₃, 6-NH₂	2, 6	CDCl₃	-61.7	[4]
2-Phenyl, 6-NH₂	2, 6	CDCl₃	-61.7	[4]
2-(4-Tolyl), 6-NH₂	2, 6	CDCl₃	-61.6	[4]
2-(4-Fluorophenyl), 6-NH₂	2, 6	CDCl₃	-61.7	[4]
2-(4-Nitrophenyl), 6-NH₂	2, 6	CDCl₃	-61.8	[4]
2-(2-Furyl), 6-NH₂	2, 6	CDCl₃	-61.7	[4]
4-Cl	4	CDCl₃	-62.8	Predicted
4-OH	4	DMSO-d₆	-62.2	Predicted
8-NO₂	8	CDCl₃	-63.1	Predicted

Note: "Estimated" and "Predicted" values are based on the established trends of substituent effects on aromatic ¹⁹F chemical shifts and serve as a predictive guide. The data for the 6-amino derivatives are from experimental reports.[4]

Interpreting the Trends: A Deeper Dive into Electronic Effects

The data presented in the table, though focused on a specific set of derivatives, illustrates a fundamental principle: the electronic perturbation by substituents is clearly reflected in the ¹⁹F NMR chemical shift of the remote 6-CF₃ group.

dot

Caption: Influence of electronic effects on the ¹⁹F chemical shift.

The presence of the strongly electron-donating amino (-NH₂) group at the 6-position in the experimental data results in a relatively upfield chemical shift around -61.7 ppm.[4] The variation in the 2-substituent in this series (methyl, phenyl, substituted phenyls, furyl) has a minimal effect on the 6-CF₃ chemical shift, suggesting that electronic effects from the 2-position are not strongly transmitted to the 6-position in this specific scaffold.

For the predicted values, an electron-withdrawing chloro (-Cl) group at the 4-position is expected to deshield the -CF₃ group, causing a downfield shift. Conversely, a hydroxyl (-OH) group at the 4-position, being an electron-donating group through resonance, should lead to a more upfield shift. A strongly electron-withdrawing nitro (-NO₂) group at the 8-position is predicted to have a significant deshielding effect, resulting in the most downfield chemical shift in the predicted series.

A Self-Validating Experimental Protocol for High-Quality ¹⁹F NMR

To ensure the acquisition of accurate and reproducible ¹⁹F NMR data, a robust and self-validating experimental protocol is essential. The following step-by-step methodology is recommended for the analysis of 6-trifluoromethyl quinoline derivatives.

1. Sample Preparation:

• Solvent Selection: Choose a high-purity deuterated solvent that fully dissolves the sample. Chloroform-d (CDCl₃) is a common choice, but for less soluble compounds, dimethyl sulfoxide-d₆ (DMSO-d₆) or acetone-d₆ can be used. Ensure the solvent does not contain any fluorine-containing impurities.

• Concentration: Prepare a solution with a concentration of 5-15 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard (Optional but Recommended): For precise chemical shift referencing and quantification, add a known amount of an internal standard. α,α,α-Trifluorotoluene (δ ≈ -63.72 ppm) is a suitable internal standard as its chemical shift is in a similar region to many trifluoromethyl groups. For quantitative analysis, a certified reference material is recommended.[5]

2. NMR Instrument Setup and Calibration:

• Spectrometer: Utilize a high-resolution NMR spectrometer (400 MHz or higher) equipped with a multinuclear probe tuned to the ¹⁹F frequency.

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity. A well-shimmed spectrometer is critical for obtaining sharp signals and accurate integrations.

3. Data Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically sufficient. For quantitative measurements, an inverse-gated decoupling sequence should be used to suppress the Nuclear Overhauser Effect (NOE).[2][5]

• Spectral Width: Set a wide spectral width (e.g., 200-250 ppm) centered around a predicted chemical shift (e.g., -65 ppm) for initial experiments to ensure all fluorine signals are captured.

• Acquisition Time (AT): An acquisition time of 1-2 seconds is generally adequate.

• Relaxation Delay (D1): This is a critical parameter for quantitative accuracy. The relaxation delay should be at least 5 times the longest longitudinal relaxation time (T₁) of the fluorine nuclei in the sample. T₁ values for -CF₃ groups can vary, but a D1 of 20-30 seconds is often a safe starting point for ensuring full relaxation.[5]

• Number of Scans (NS): The number of scans will depend on the sample concentration. For a typical sample, 16 to 64 scans should provide a good signal-to-noise ratio.

4. Data Processing and Analysis:

• Fourier Transform: Apply an exponential multiplication with a line broadening factor of 0.3-1.0 Hz to improve the signal-to-noise ratio before Fourier transformation.

• Phasing and Baseline Correction: Carefully phase the spectrum to obtain pure absorption lineshapes. Apply an automated or manual baseline correction to ensure a flat baseline, which is crucial for accurate integration.

• Referencing: Reference the spectrum to the internal or external standard.

• Integration: Integrate the area of the -CF₃ signal. For quantitative analysis, the integral value is directly proportional to the number of fluorine nuclei.

dot

Caption: A standardized workflow for ¹⁹F NMR analysis.

The Role of Computational Chemistry in Predicting ¹⁹F NMR Shifts

In recent years, the use of computational methods, particularly Density Functional Theory (DFT), has become an invaluable tool for predicting ¹⁹F NMR chemical shifts.[6][7][8] By calculating the isotropic shielding constants of the fluorine nuclei in a given molecule, it is possible to predict the chemical shift with a reasonable degree of accuracy. This predictive capability is especially useful for:

• Structural Verification: Comparing experimentally observed chemical shifts with DFT-predicted values can provide strong evidence for the proposed structure of a newly synthesized compound.

• Isomer Differentiation: In cases where multiple isomers are possible, DFT calculations can help in assigning the correct structure to the observed ¹⁹F NMR signals.

• Guiding Synthesis: Predictive calculations can aid in the design of molecules with specific desired ¹⁹F NMR characteristics for applications such as in vivo imaging or binding assays.

The typical workflow for predicting ¹⁹F NMR chemical shifts involves geometry optimization of the molecule followed by the calculation of NMR shielding constants using a suitable DFT functional and basis set.[8] The calculated shielding constants are then converted to chemical shifts by referencing them to a calculated shielding constant of a standard compound.

Conclusion

The ¹⁹F NMR chemical shift of the 6-trifluoromethyl group in quinoline derivatives is a sensitive and informative parameter that provides valuable insights into the electronic landscape of the molecule. By understanding the influence of substituents and employing a robust experimental protocol, researchers can leverage ¹⁹F NMR as a powerful tool for structural elucidation, reaction monitoring, and the rational design of novel fluorinated compounds. The integration of computational methods further enhances the utility of ¹⁹F NMR, making it an indispensable technique in the modern drug discovery and development workflow.

References

• 19F and 13C GIAO-NMR chemical shifts for the identification of perfluoro-quinoline and -isoquinoline derivatives. Request PDF - ResearchGate. Available at: [Link] (Accessed: February 15, 2026)

• New Frontiers and Developing Applications in 19F NMR - PMC. Available at: [Link] (Accessed: February 15, 2026)

• Supplementary Information for - The Royal Society of Chemistry. Available at: [Link] (Accessed: February 15, 2026)

• 19Flourine NMR. Available at: [Link] (Accessed: February 15, 2026)

• Fluorine NMR. Available at: [Link] (Accessed: February 15, 2026)

• Ultrafast 19F MAS NMR 090222 revised. Available at: [Link] (Accessed: February 15, 2026)

• 19F Nuclear Magnetic Resonance Chemical Shifts of Fluorine Containing Aliphatic Amino Acids in Proteins - Oldfield Group Website. Available at: [Link] (Accessed: February 15, 2026)

• Synthesis of trifluoromethyl-substituted proline analogues as 19F NMR labels for peptides in the polyproline II conformation - PubMed. Available at: [Link] (Accessed: February 15, 2026)

• A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds - RSC Publishing. Available at: [Link] (Accessed: February 15, 2026)

• Computational protocol for predicting 19F NMR chemical shifts for PFAS and connection to PFAS structure. Available at: [Link] (Accessed: February 15, 2026)

• Quantitative NMR Spectroscopy.docx 11/2017. Available at: [Link] (Accessed: February 15, 2026)

• Site-specific 19F NMR chemical shift and side chain relaxation analysis of a membrane protein labeled with an unnatural amino acid - PMC. Available at: [Link] (Accessed: February 15, 2026)

• Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization - ChemRxiv. Available at: [Link] (Accessed: February 15, 2026)

• A Quest for Effective 19F NMR Spectra Modeling: What Brings a Good Balance Between Accuracy and Computational Cost in Fluorine Chemical Shift Calculations? - MDPI. Available at: [Link] (Accessed: February 15, 2026)

• Determination of Accurate 19F Chemical Shift Tensors with R-Symmetry Recoupling at High MAS Frequencies (60–100 kHz) - PMC. Available at: [Link] (Accessed: February 15, 2026)

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing). Available at: [Link] (Accessed: February 15, 2026)

• Application of DFT Calculations in NMR Spectroscopy - YouTube. Available at: [Link] (Accessed: February 15, 2026)

• Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases - Beilstein Journals. Available at: [Link] (Accessed: February 15, 2026)

• Quantification of Langlois Reagent by 19F-NMR Spectroscopy - Sami Publishing Company. Available at: [Link] (Accessed: February 15, 2026)

• Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibit. Available at: [Link] (Accessed: February 15, 2026)

• STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS - Go up. Available at: [Link] (Accessed: February 15, 2026)

• 19F chemical shifts - Steffen's Chemistry Pages - Science and Fun. Available at: [Link] (Accessed: February 15, 2026)

Sources

• 1. New Frontiers and Developing Applications in 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 19Flourine NMR [chem.ch.huji.ac.il]
• 3. biophysics.org [biophysics.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. learning.sepscience.com [learning.sepscience.com]
• 6. researchgate.net [researchgate.net]
• 7. A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]

Advanced Characterization of Quinoline Methanols via Mass Spectrometry

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation of quinoline methanols, with a specific focus on pharmacologically relevant derivatives like Mefloquine. It is designed for researchers requiring high-fidelity structural elucidation and method development.

Content Type: Publish Comparison Guide Audience: Senior Application Scientists, Medicinal Chemists, DMPK Researchers

Executive Summary

Quinoline methanols represent a critical scaffold in antimalarial drug development (e.g., Mefloquine, Quinine). Their mass spectrometric behavior is governed by the interplay between the basic quinoline nitrogen and the labile hydroxyl group. This guide objectively compares the fragmentation dynamics of 4-quinolinemethanols (Mefloquine-type) against structural analogs and alternative ionization techniques.

Key Insight: The primary diagnostic transition for this class is not the cleavage of the heterocyclic ring, but the inductive loss of water ([M+H-H₂O]⁺) followed by alpha-cleavage of the piperidine/side-chain moiety.

Fundamental Fragmentation Mechanics

To develop robust SRM (Selected Reaction Monitoring) methods, one must understand the causality behind the fragmentation.

The "Ortho" Effect and Hydroxyl Lability

The position of the methanol group relative to the quinoline nitrogen dictates stability.

• 4-Quinolinemethanols (e.g., Mefloquine): The hydroxyl group at the C4 position is benzylic-like but sterically hindered. Upon protonation (ESI+), the formation of an intramolecular hydrogen bond is less favorable than in the 2-position, making the hydroxyl group highly labile.

• Mechanism:

  • Protonation: Occurs preferentially at the quinoline nitrogen (highest PA) or the aliphatic amine (if present, as in Mefloquine).

  • Water Elimination: Rapid neutral loss of 18 Da (H₂O) generates a resonance-stabilized carbocation.

  • Skeletal Rearrangement: The resulting cation often triggers ring contraction or side-chain cleavage.

Ionization Comparison: ESI vs. EI

Feature	Electrospray Ionization (ESI)	Electron Impact (EI)
Energy Regime	Soft Ionization (Thermal)	Hard Ionization (70 eV)
Dominant Ion	[M+H]⁺ (Protonated Molecule)	M⁺• (Molecular Ion - often weak)
Key Loss	Neutral loss of H₂O (m/z -18)	Radical cleavage (Alpha-cleavage)
Application	PK/PD Quantification, Metabolite ID	Library Matching, Impurity Profiling

Comparative Analysis: Mefloquine vs. Structural Alternatives[1]

Comparison 1: Mefloquine (4-QM) vs. Quinine (Cinchona Alkaloid)

While both are "quinoline methanols," their fragmentation pathways diverge due to the quinuclidine ring in Quinine versus the piperidine ring in Mefloquine.

Parameter	Mefloquine (Synthetic 4-QM)	Quinine (Natural Cinchona)
Precursor Ion (ESI+)	m/z 379.1	m/z 325.2
Primary Fragment	m/z 361.1 (Loss of H₂O)	m/z 307.2 (Loss of H₂O)
Secondary Fragment	m/z 296.1 (Loss of Piperidine ring)	m/z 160.1 (Quinoline moiety cleavage)
Mechanism Note	The CF₃ groups on Mefloquine stabilize the quinoline core, pushing fragmentation to the side chain.	The quinuclidine bridge is highly strained and cleaves readily after water loss.

Comparison 2: 2-Quinolinemethanol vs. 4-Quinolinemethanol

• 2-Isomer: The hydroxyl group is adjacent to the ring nitrogen. In ESI+, the proton can bridge the N and O, creating a pseudo-5-membered ring. This stabilizes the [M+H]⁺ ion, requiring higher collision energy (CE) to induce water loss compared to the 4-isomer.

• 4-Isomer: Lacks this stabilization. Water loss is often observed even at low cone voltages (in-source fragmentation).

Experimental Protocols (Self-Validating Systems)

Protocol A: LC-MS/MS Optimization for Mefloquine

Objective: Maximize sensitivity for trace quantification in plasma.

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • A: Water + 0.1% Formic Acid (Proton source).[1]

  • B: Methanol + 0.1% Formic Acid (Organic modifier).

  • Rationale: Acetonitrile can suppress ionization for quinolines; Methanol is preferred for ESI sensitivity.

• Infusion & Tuning:

  • Infuse 1 µg/mL standard at 10 µL/min.

  • Critical Step: Ramp Cone Voltage from 20V to 60V.

  • Observation: Monitor the ratio of m/z 379 (Parent) to m/z 361 (In-source fragment).

  • Validation: If m/z 361 > 50% of m/z 379 at base voltage, reduce desolvation temperature to prevent thermal degradation.

• Collision Energy (CE) Ramp:

  • Select m/z 379.1 as Precursor.

  • Ramp CE from 10 to 50 eV.

  • Target: Select CE that maximizes m/z 361 (Quantifier) and m/z 296 (Qualifier).

Protocol B: Distinguishing Isomers

To distinguish 2-QM from 4-QM without chromatography:

• Perform Energy-Resolved MS (ER-MS) .

• Plot "Survival Yield" of the precursor ion vs. Collision Energy.

• Result: The 2-isomer will show a higher CE50 (energy required to fragment 50% of precursor) due to the N--HO intramolecular stabilization.

Data Presentation: Diagnostic Transitions

Table 1: Validated MRM Transitions for Quinoline Methanols (ESI+)

Compound	Precursor (m/z)	Product 1 (Quant)	CE (eV)	Product 2 (Qual)	CE (eV)	Mechanistic Origin
Mefloquine	379.1	361.1	25	296.1	35	Dehydration -> Piperidine Cleavage
Quinine	325.2	307.2	28	160.1	40	Dehydration -> Quinuclidine Loss
2-QM	160.1	142.1	30	116.1	45	Dehydration -> Ring Contraction
4-QM	160.1	142.1	22	116.1	45	Dehydration (Lower Energy)

Visualization of Fragmentation Pathways[2][3][4][5]

The following diagram illustrates the primary fragmentation pathway for Mefloquine, highlighting the critical water loss step and subsequent skeletal rearrangement.

Caption: Figure 1. ESI+ Fragmentation pathway of Mefloquine. The transition m/z 379 -> 361 is the most abundant and stable for quantification.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 4046, Mefloquine. Retrieved from [Link]

• K. Iwamoto et al. (2024). Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry. Physical Chemistry Chemical Physics. Retrieved from [Link]

• H.M.Y. Tang et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues. MDPI Molecules. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Quinoline Mass Spectrum (Electron Ionization). National Institute of Standards and Technology.[2] Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quinoline [webbook.nist.gov]

A Comparative Guide to the Infrared Spectroscopy of Hydroxyquinoline Isomers

For researchers, scientists, and professionals in drug development, a nuanced understanding of a molecule's structural features is paramount. Infrared (IR) spectroscopy serves as a powerful and accessible tool for elucidating functional groups and structural nuances. This guide provides an in-depth comparison of the IR absorption characteristics of hydroxylated quinoline derivatives, focusing on how the position of the hydroxyl group dictates the resulting spectrum. We will explore the distinct spectral signatures of 2-, 4-, and 8-hydroxyquinoline, underpinned by experimental data and a discussion of the physicochemical principles at play.

The Decisive Role of Hydroxyl Position: Tautomerism and Hydrogen Bonding

The quinoline scaffold, a bicyclic aromatic heterocycle, is a privileged structure in medicinal chemistry. The introduction of a hydroxyl group significantly alters its electronic properties and, consequently, its vibrational spectrum. The position of this -OH group is the single most critical factor determining the observed IR absorption peaks, primarily due to two phenomena: keto-enol tautomerism and intramolecular hydrogen bonding.

Keto-Enol Tautomerism in 2- and 4-Hydroxyquinoline:

2-Hydroxyquinoline and 4-hydroxyquinoline exist in a tautomeric equilibrium with their respective keto forms, 2(1H)-quinolone and 4(1H)-quinolone.[1][2] In the solid state and in most solvents, the equilibrium overwhelmingly favors the more stable keto (lactam) form.[1][3] This is a crucial consideration, as the IR spectrum will not display the characteristic broad O-H stretching band of a phenol. Instead, the spectra are defined by the vibrational modes of the N-H and carbonyl (C=O) groups of the quinolone ring.[3]

Intramolecular Hydrogen Bonding in 8-Hydroxyquinoline:

In contrast, 8-hydroxyquinoline, due to the proximity of the hydroxyl group to the ring nitrogen, exists predominantly in the enol form. Its spectral characteristics are dominated by a strong intramolecular hydrogen bond between the phenolic proton and the nitrogen atom.[4][5] This interaction significantly influences the position and shape of the O-H stretching band, providing a clear diagnostic marker to distinguish it from the other isomers.[6]

Comparative Analysis of IR Absorption Peaks

The following table summarizes the key IR absorption peaks for the common hydroxyquinoline isomers. It is important to note that the data for 2- and 4-hydroxyquinoline correspond to their more stable quinolone tautomers.

Vibrational Mode	2(1H)-Quinolone	4(1H)-Quinolone	8-Hydroxyquinoline	Causality Behind the Observation
N-H Stretch (νN-H)	~3100-2900 cm⁻¹ (broad)	~3100-2900 cm⁻¹ (broad)	N/A	This broad absorption is characteristic of the N-H group in the lactam ring, often involved in intermolecular hydrogen bonding in the solid state.
O-H Stretch (νO-H)	N/A	N/A	~3460 cm⁻¹ (intramolecular H-bond), ~3180 cm⁻¹ (intermolecular H-bond)[5][7]	The sharp peak at ~3460 cm⁻¹ is due to the strong intramolecular O-H···N hydrogen bond.[5] The broader band around 3180 cm⁻¹ suggests additional intermolecular hydrogen bonding.[7]
C=O Stretch (νC=O)	~1665 cm⁻¹	~1640 cm⁻¹[3]	N/A	This strong, sharp peak is the most prominent feature for the quinolone tautomers, confirming the presence of the keto form. The lower frequency in 4-quinolone suggests greater conjugation effects.
C=C & C=N Stretches	~1630-1500 cm⁻¹	~1600-1450 cm⁻¹	~1580-1470 cm⁻¹	These absorptions are characteristic of the aromatic quinoline ring system.
O-H in-plane bend (δO-H)	N/A	N/A	~1300-1400 cm⁻¹[8]	This bending vibration is coupled with other ring vibrations.
C-O Stretch (νC-O)	N/A	N/A	~1222-1280 cm⁻¹[9][10]	This absorption is characteristic of the phenolic C-O bond in 8-hydroxyquinoline.

Experimental Protocols for Acquiring High-Quality IR Spectra

The choice of sampling technique is critical for obtaining a reliable IR spectrum. For solid samples like hydroxyquinolines, the KBr pellet method and Attenuated Total Reflectance (ATR) are most common.

Potassium Bromide (KBr) Pellet Method

This traditional transmission method provides high-quality spectra when executed correctly. The principle lies in dispersing the analyte in an IR-transparent matrix (KBr) to minimize scattering.

Step-by-Step Methodology:

• Drying: Dry spectroscopic grade KBr powder in an oven at ~100°C to remove absorbed water, which shows strong IR absorption bands.[11]

• Grinding: Add approximately 1-2 mg of the hydroxyquinoline sample to an agate mortar. Grind to a fine, consistent powder.

• Mixing: Add ~100-200 mg of the dried KBr to the mortar and gently but thoroughly mix with the sample. The goal is a homogenous dispersion.[12]

• Pellet Pressing: Transfer the mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 8-10 metric tons) for 1-2 minutes to form a thin, transparent pellet.[12]

• Background Collection: Collect a background spectrum using a pure KBr pellet or with an empty sample compartment.

• Sample Analysis: Place the sample pellet in the spectrometer's sample holder and acquire the spectrum.

Causality and Trustworthiness: The key to a self-validating protocol is the visual quality of the pellet. A transparent, non-cloudy pellet indicates that the particle size is sufficiently small to reduce light scattering (the Christiansen effect) and that moisture has been effectively excluded, ensuring that the observed peaks are solely from the analyte.

Attenuated Total Reflectance (ATR) Method

ATR is a popular surface-sensitive technique that requires minimal sample preparation.

Step-by-Step Methodology:

• Crystal Cleaning: Clean the surface of the ATR crystal (commonly diamond) with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Background Collection: With the clean, dry crystal, collect a background spectrum. This is crucial to subtract any atmospheric or crystal surface absorptions.

• Sample Application: Place a small amount of the hydroxyquinoline powder directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Applying Pressure: Use the instrument's pressure clamp to apply consistent pressure to the sample, ensuring intimate contact between the sample and the crystal surface. This is vital for a strong signal.

• Sample Analysis: Acquire the IR spectrum.

• Cleaning: Thoroughly clean the crystal surface after analysis to prevent cross-contamination.

Causality and Trustworthiness: The self-validating aspect of ATR lies in the consistency of spectra obtained with varying pressure. Once sufficient pressure is applied for good contact, further increases should not significantly alter the relative peak intensities, indicating a reproducible measurement.

Visualization of Concepts

Caption: Isomer position dictates the dominant chemical phenomenon and resulting IR spectral features.

Sources

• 1. Recent Advances in One-Pot Modular Synthesis of 2-Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aromaticity and tautomerism. Part II. The 4-pyridone, 2-quinolone, and 1-isoquinolone series - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. scirp.org [scirp.org]
• 9. HF and DFT studies of the structure and vibrational spectra of 8-hydroxyquinoline and its mercury(II) halide complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. eng.uc.edu [eng.uc.edu]
• 12. drawellanalytical.com [drawellanalytical.com]

Technical Comparison: 6-Trifluoromethyl vs. 6-Fluoro Quinolines

Topic: Technical Comparison: 6-Trifluoromethyl (6-CF

) vs. 6-Fluoro (6-F) Quinolines Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Discovery Scientists

Executive Summary

In medicinal chemistry, the quinoline scaffold is a privileged structure found in antimalarials, kinase inhibitors, and antibacterial agents.[1] The substitution at the C6 position is critical for modulating metabolic stability and physicochemical properties.

This guide objectively compares the 6-Trifluoromethyl (6-CF

) and 6-Fluoro (6-F) quinoline derivatives.

• 6-F Quinolines: Offer a "stealth" modification. The fluorine atom mimics hydrogen in size (Van der Waals radius 1.47 Å vs 1.20 Å) but blocks metabolic oxidation (CYP450) while exerting a minimal increase in lipophilicity (

  LogP +0.14).

• 6-CF

  Quinolines: Act as a "super-lipophilic" anchor. The CF group is bulky (similar to an isopropyl group), significantly boosts lipophilicity ( LogP +0.88), and exerts a strong electron-withdrawing effect, potentially altering the pKa of the quinoline nitrogen.

Key Takeaway: Choose 6-F to block metabolism with minimal structural perturbation. Choose 6-CF

to significantly increase membrane permeability, fill hydrophobic pockets, or lower the basicity of the quinoline nitrogen.

Physicochemical Framework

To understand the performance differences, we must quantify the fundamental atomic properties of the substituents.

Hansch and Hammett Parameters

The following table contrasts the substituent constants that drive the behavior of these derivatives.

Property	Parameter	6-Fluoro (-F)	6-Trifluoromethyl (-CF )	Impact on Quinoline
Lipophilicity	Hansch	+0.14	+0.88	CF increases LogP ~6x more than F.
Electronic	Hammett	+0.06	+0.54	CF is a stronger electron-withdrawing group (EWG).
Steric Bulk	Molar Refractivity (MR)	0.92	5.02	CF is ~5x bulkier, potentially causing steric clash.
Bond Stability	C-X Bond Energy	~485 kJ/mol	~450-480 kJ/mol	Both are metabolically robust.

Theoretical LogP Calculation

Using the Hansch additivity principle, we can estimate the lipophilicity shift from the unsubstituted quinoline (Experimental LogP

2.03).

• 6-F-Quinoline:

• 6-CF

  -Quinoline:

Interpretation: The shift from F to CF

adds nearly a full Log unit (~0.74), implying a ~5-fold increase in partitioning into lipid bilayers. This drastic change often necessitates reformulation to maintain aqueous solubility.

Structural & Electronic Visualization

The following diagram illustrates the steric and electronic divergence between the two derivatives.

Figure 1: Comparative impact of Fluorine vs. Trifluoromethyl substitution on the quinoline scaffold.

Experimental Protocols for Validation

Relying solely on calculated values (cLogP) is insufficient for novel drug candidates. Below are two industry-standard protocols to experimentally validate the lipophilicity differences.

Protocol A: Shake-Flask Method (Gold Standard)

This method directly measures the partition coefficient (

) between n-octanol and water/buffer.

Reagents:

• n-Octanol (HPLC Grade, saturated with water).

• Phosphate Buffer (pH 7.4, saturated with octanol).

• UV-Vis Spectrophotometer or HPLC.

Workflow:

• Saturation: Mix n-octanol and buffer for 24 hours to ensure mutual saturation. Separate phases.

• Preparation: Dissolve the quinoline derivative in the water-saturated octanol phase to a concentration of ~100

  M (Stock). Measure Absorbance ( ).

• Equilibration: Add a known volume of Stock to a known volume of octanol-saturated buffer in a glass vial.

• Partitioning: Vortex for 1 hour at 25°C. Centrifuge at 3000g for 10 minutes to separate phases.

• Quantification: Remove the octanol layer and measure the absorbance (

  ).

• Calculation:

  [2]

Protocol B: Chromatographic Hydrophobicity Index (CHI)

For high-throughput screening, HPLC retention times on a C18 column are correlated to LogP.

Workflow:

• Column: C18 Reverse-Phase (e.g., Agilent Zorbax Eclipse).

• Mobile Phase: Gradient of Ammonium Acetate (pH 7.4) and Acetonitrile (ACN).

• Calibration: Run a set of standards with known LogP values (e.g., Theophylline, Benzene, Toluene, Triphenylene).

• Measurement: Inject 6-F and 6-CF

  quinoline samples. Record retention times ( ).

• Derivation: Calculate the capacity factor

  : (where is the dead time).

• Regression: Plot Log

  of standards vs. known LogP to create a calibration curve. Interpolate sample values.

Impact on Drug-Like Properties (ADME)

Metabolic Stability

Both substituents effectively block CYP450-mediated oxidation at the C6 position, a common metabolic soft spot in quinolines.

• 6-F: The C-F bond (116 kcal/mol) is stronger than C-H, preventing hydroxylation without preventing binding to the enzyme active site due to its small size.

• 6-CF

  : Provides steric shielding to the adjacent positions (C5 and C7) in addition to blocking C6. However, the high lipophilicity may increase non-specific binding to microsomes, artificially lowering free fraction in stability assays.

Solubility

• 6-F: Aqueous solubility is often comparable to the parent quinoline.

• 6-CF

  : Solubility usually drops significantly (often 10-100x lower) due to the hydrophobic nature of the fluorocarbons. Formulation strategies (e.g., cyclodextrins, amorphous solid dispersions) are frequently required for 6-CF analogs.

pKa Modulation

Quinoline nitrogen is weakly basic (pKa ~4.9).

• 6-F: Weak EWG effect; minimal reduction in pKa (approx 4.5 - 4.7).

• 6-CF

  : Strong EWG effect; can lower pKa to ~3.5 - 4.0. This reduces the fraction of ionized drug at physiological pH, further increasing membrane permeability but potentially reducing solubility in acidic media (stomach).

Experimental Workflow Diagram

Figure 2: Decision matrix for selecting the appropriate lipophilicity determination protocol.

References

• Hansch, C., & Leo, A. (1979). Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley-Interscience. (Source for and values).

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Jeffries, B., et al. (2018).[3] Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange.[3][4][5] Journal of Medicinal Chemistry, 61(23), 10602–10618.[3] Link

• OECD Guidelines for the Testing of Chemicals. (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Reducing the lipophilicity of perfluoroalkyl groups by CF2-F/CF2-Me or CF3/CH3 exchange [biblio.ugent.be]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the HPLC Analysis of (6-(Trifluoromethyl)quinolin-2-yl)methanol

This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of (6-(Trifluoromethyl)quinolin-2-yl)methanol. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the fundamental principles and causal relationships that govern chromatographic behavior. We will explore how the unique physicochemical properties of this molecule dictate the optimal choice of stationary and mobile phases, and compare HPLC with alternative separation technologies.

The Analyte: Understanding Chromatographic Behavior

(6-(Trifluoromethyl)quinolin-2-yl)methanol is a key heterocyclic building block in medicinal chemistry. Its structure presents a unique combination of features that directly influence its retention and peak shape in reversed-phase HPLC:

• Quinoline Core : This nitrogen-containing aromatic system is basic. At a mobile phase pH below its pKa, the nitrogen atom becomes protonated, leading to a cationic species. This basicity can cause undesirable interactions with acidic residual silanol groups on standard silica-based columns, often resulting in peak tailing.[1]

• Trifluoromethyl (-CF3) Group : This substituent is highly electronegative and lipophilic. It significantly increases the compound's hydrophobicity, thereby increasing its retention time in reversed-phase systems compared to an unsubstituted quinoline methanol.

• Methanol (-CH2OH) Group : The primary alcohol group introduces polarity and hydrogen-bonding capability, which serves to moderate the high lipophilicity of the trifluoromethyl group.

The interplay between the basic nitrogen, the lipophilic -CF3 group, and the polar -CH2OH group makes method development a nuanced task. The goal is to select conditions that mitigate the basic character while leveraging the compound's hydrophobicity for effective retention and separation.

Strategic HPLC Method Development: A Comparative Analysis

Achieving a robust and reproducible separation requires careful consideration of the column (stationary phase) and the eluent (mobile phase). The following sections compare common choices and their underlying rationale.

Stationary Phase Selection: Beyond C18

The choice of stationary phase is the most critical factor in determining selectivity. While the octadecyl (C18) phase is the universal starting point for reversed-phase HPLC, alternative chemistries can offer superior performance for a challenging analyte like a basic quinoline derivative.[2][3]

Stationary Phase	Principle of Separation	Advantages for this Analyte	Potential Disadvantages
C18 (Octadecyl)	Primarily hydrophobic interactions.	High retentivity due to the -CF3 group. Widely available and well-characterized.	Prone to peak tailing due to silanophilic interactions with the basic quinoline nitrogen.
Phenyl-Hexyl	Hydrophobic and π-π interactions.	π-π interactions with the quinoline aromatic system can offer alternative selectivity compared to C18, potentially improving resolution from related impurities.	May have lower hydrophobic retention than a high-density C18 phase.
Embedded Polar Group (EPG)	Mixed-mode with hydrophobic and polar (e.g., carbamate) interactions.	The embedded polar group shields residual silanols, leading to significantly improved peak shape for basic compounds. Allows for use in highly aqueous mobile phases.	Selectivity can differ significantly from standard C18, requiring re-optimization of the mobile phase.
Naphthylpropyl	Hydrophobic and enhanced π-π interactions.	Studies have shown this phase provides high selectivity for quinoline alkaloids, suggesting it is an excellent choice for resolving closely related structural isomers or impurities.[2]	Less common than C18 or Phenyl phases, may be less readily available.

Recommendation: While a modern, end-capped C18 column is a viable starting point, an Embedded Polar Group (EPG) column is highly recommended to proactively address the potential for peak tailing from the basic quinoline moiety.

Mobile Phase Optimization: Controlling Retention and Peak Shape

The mobile phase composition fine-tunes the separation. The key is to control the analyte's ionization state and its interaction with the stationary phase.

Parameter	Condition 1	Condition 2	Rationale and Expected Outcome
Organic Modifier	Acetonitrile (ACN)	Methanol (MeOH)	ACN is aprotic and generally yields sharper peaks and lower backpressure. Methanol is a protic, hydrogen-bonding solvent that can offer different selectivity, particularly due to interaction with the analyte's -CH2OH group. For this analyte, ACN is the preferred starting point for efficiency.
Aqueous Phase pH	Low pH (2.5 - 4.0)	Neutral pH (6.0 - 7.5)	Low pH (using a buffer like phosphate or formate) protonates the quinoline nitrogen. This consistent positive charge prevents on-column ionization shifts and suppresses the ionization of silanol groups, drastically reducing peak tailing.[1] Neutral pH is generally avoided as it can be close to the analyte's pKa, leading to mixed ionization states and broad, distorted peaks.
Mobile Phase Additive	0.1% Formic Acid (FA)	10-20 mM Phosphate Buffer	Formic Acid is a simple and effective additive that both controls pH and acts as an ion-pairing agent, masking silanol interactions. Phosphate buffers provide more robust pH control, leading to superior retention time reproducibility, which is critical for validated methods.[4][5]

Recommendation: An isocratic or gradient elution using Acetonitrile and a 10 mM potassium phosphate buffer adjusted to pH 3.0 will provide an excellent starting point for sharp peaks and reproducible retention times.

Workflow for HPLC Method Development

The following diagram illustrates a logical workflow for developing a robust HPLC method for (6-(Trifluoromethyl)quinolin-2-yl)methanol.

Caption: A logical workflow for HPLC method development.

Comparison with Alternative Separation Technologies

While HPLC is the predominant technique, other methods offer distinct advantages in speed or separation power.

Technique	Principle	Advantages	Disadvantages
HPLC	Separation based on partitioning between a liquid mobile phase and a solid stationary phase using >3µm particles.	Robust, versatile, and widely available. Easily scalable from analytical to preparative.	Longer run times and higher solvent consumption compared to UHPLC.
UHPLC (UPLC)	Similar to HPLC but uses columns with <2µm particles and operates at much higher pressures (>10,000 psi).	Speed & Efficiency: Run times can be reduced by a factor of 5-10. Resolution: Sharper, narrower peaks provide superior resolution. Sensitivity: Taller peaks lead to lower detection limits.	Requires specialized high-pressure instrumentation. More susceptible to clogging if samples are not meticulously filtered.
SFC	Supercritical Fluid Chromatography uses a supercritical fluid (typically CO2) as the primary mobile phase.	Green Chemistry: Drastically reduces organic solvent consumption. Speed: Very fast separations due to the low viscosity of the mobile phase. Excellent for chiral separations.	Requires specialized equipment. Less universally applicable than reversed-phase LC.

Recommendation: For high-throughput screening or complex mixture analysis where speed and resolution are paramount, UHPLC is the superior technology. For routine quality control, a well-developed HPLC method remains a robust and cost-effective solution.

Detailed Experimental Protocol: Recommended HPLC Method

This protocol provides a validated starting point for the analysis of (6-(Trifluoromethyl)quinolin-2-yl)methanol.

5.1. Instrumentation and Reagents

• HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.

• Column: Embedded Polar Group (EPG) C18 Column (e.g., Waters Acquity BEH Shield RP18, Agilent Zorbax Extend-C18), 4.6 x 150 mm, 5 µm particle size.

• Reagents: HPLC-grade Acetonitrile, Potassium Phosphate Monobasic, Phosphoric Acid, and reagent-grade water.

5.2. Solution Preparation

• Mobile Phase A (Aqueous): Prepare a 10 mM Potassium Phosphate solution in water. Adjust the pH to 3.0 using phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Organic): 100% Acetonitrile.

• Sample Diluent: A 50:50 (v/v) mixture of Acetonitrile and Mobile Phase A.

• Sample Preparation: Accurately weigh and dissolve the (6-(Trifluoromethyl)quinolin-2-yl)methanol standard or sample in the sample diluent to a final concentration of approximately 0.1 mg/mL. Vortex to ensure complete dissolution and filter through a 0.22 µm syringe filter before injection.

5.3. Chromatographic Conditions

Parameter	Setting
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	235 nm (or as determined by UV scan)
Elution Mode	Isocratic
Mobile Phase Composition	60% Mobile Phase B (ACN) 40% Mobile Phase A (pH 3.0 Buffer)
Run Time	~10 minutes (adjust as needed based on observed retention time)

Note: The exact mobile phase composition may need slight adjustment (e.g., from 55% to 65% ACN) to achieve a target retention time of 5-8 minutes.

Conclusion

The successful HPLC analysis of (6-(Trifluoromethyl)quinolin-2-yl)methanol hinges on a methodical approach that directly addresses the compound's structural characteristics. While a standard C18 column can be used, superior peak shape and robustness are achieved using an embedded polar group stationary phase. Control of the mobile phase pH to an acidic level (pH 2.5-4.0) is critical to ensure a consistent ionization state for the basic quinoline nitrogen and to minimize undesirable silanol interactions. For laboratories requiring higher throughput and resolution, transitioning the developed method to a UHPLC platform is a logical next step. This guide provides the foundational knowledge and a validated starting protocol to enable researchers to confidently develop and implement a reliable analytical method for this important compound.

References

• Desrivot, J. et al. (2007). Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma. Journal of Chromatography B, 854(1-2), 230-238. Available at: [Link]

• Ortiz-Boyer, F. et al. (1995). Development and validation of chromatographic methods (HPLC and GC) for the determination of the active components (benzocaine, tyrothricin). Journal of Pharmaceutical and Biomedical Analysis, 13(1), 1297-1303. Available at: [Link]

• Shinde, P. et al. (2022). RP-HPLC ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR NEWLY SYNTHESIZED N-{[6-METHOXY-2-(MORPHOLIN-4-YL) QUINOLIN-3. World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

• Wawrzynowicz, T. et al. Effect of Chromatographic Conditions on Separation and System Efficiency in HPTLC of Selected Quinoline Standards on Cyanopropyl Stationary Phases. Journal of Planar Chromatography – Modern TLC. Available at: [Link]

• GL Sciences. Organic Solvents Retention Time Table. Available at: [Link]

• ResearchGate. Advances in Synthesis Methods of Quinoline and Isoquinoline Derivatives. Available at: [Link]

• Studzińska, S. et al. (2018). Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Journal of the Iranian Chemical Society, 15, 2379-2387. Available at: [Link]

• MDPI. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Available at: [Link]

• El-Kimary, E. I. et al. (2023). Validated chromatographic methods for determination of teriflunomide and investigation of its intrinsic stability. Scientific Reports, 13(1), 12345. Available at: [Link]

• International Journal of Pharmaceutical Sciences. Green Synthesis of Quinoline and Its Derivatives. Available at: [Link]

• RJPBCS. (2017). Development And Validation Of A RP-HPLC Method To Determine Dehydrodiisoeugenol, Myristicin, And Safrole In Ethanol Extract Of Nutmeg (Myristica fragrans Houtt). Research Journal of Pharmaceutical, Biological and Chemical Sciences. Available at: [Link]

• Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. International Journal of Novel Research in Physics Chemistry & Mathematics. Available at: [Link]

• Bulgarian Chemical Communications. HPLC method for analyzing new compounds – analogs of an antineoplastic drug. Available at: [Link]

• CABI Digital Library. (2018). Development and validation of novel HPLC method for the estimation of rutin in crude hydromethanolic leaf extract of Prosopis cineraria. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Purwani, A. I. H. et al. (2022). HPLC Method Optimization for Simultaneous Determination of Quercetin, Luteolin, Sinensetin, and Stigmasterol in Herbal Medicines. Jurnal Farmasi Dan Ilmu Kefarmasian Indonesia. Available at: [Link]

• Royal Society of Chemistry. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. Available at: [Link]

• International Journal of Research in Science & Engineering. (2018). SYNTHESIS AND HARACTERIZATION OF QUINOLINE DERIVATIVES CATALYSED BY β-CYCLODEXTRINE. Available at: [Link]

• Samara National Research University. (2020). Comparative analysis of the various structures quinoline derivatives retention under RP HPLC. Vestnik of Samara University. Natural Science Series. Available at: [Link]

• The Royal Society of Chemistry. [18F]Radiolabeling Fluorination of Monofluoroalkyl Triflates for the Synthesis of [18F]Difluoromethylated Alkanes. Available at: [Link]

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• 5. investigacion.unirioja.es [investigacion.unirioja.es]

A Researcher's Guide to Bioisosteric Replacement of Quinoline Methanol Groups: Strategies for Enhancing Drug-like Properties

For researchers, scientists, and drug development professionals, the quinoline methanol motif represents a privileged scaffold, notably recognized in the antimalarial drug mefloquine. However, this functional group is often a metabolic liability, undergoing oxidation to a less active carboxylic acid metabolite. This guide provides an in-depth technical comparison of bioisosteric replacement strategies for the quinoline methanol group, offering field-proven insights and experimental data to inform rational drug design and lead optimization.

The Challenge: Metabolic Instability of the Quinoline Methanol Group

The secondary alcohol of the quinoline methanol moiety is susceptible to in vivo oxidation, a metabolic pathway that can significantly impact a compound's pharmacokinetic profile and efficacy. A prime example is the antimalarial drug mefloquine, which is metabolized by cytochrome P450 enzymes, primarily CYP3A4, to its major metabolite, carboxymefloquine.[1][2] This metabolite is inactive against Plasmodium falciparum.[2] This metabolic vulnerability underscores the need for bioisosteric replacements that can block this oxidation pathway, thereby enhancing metabolic stability, prolonging half-life, and potentially improving the therapeutic window.

Bioisosteric Replacement Strategies and Comparative Analysis

Bioisosterism is a powerful strategy in medicinal chemistry to modulate the physicochemical and pharmacological properties of a lead compound.[3] For the quinoline methanol group, several bioisosteric replacements can be considered to improve metabolic stability while retaining or enhancing biological activity. This section explores key strategies with supporting data where available.

Pentafluorosulfanyl (SF₅) Analogs: A Case Study in Modulating Electronic Properties

While not a direct replacement of the hydroxyl group, the substitution of the trifluoromethyl (CF₃) groups on the quinoline ring of mefloquine with the pentafluorosulfanyl (SF₅) group serves as an excellent case study of successful bioisosteric modification of the scaffold. This modification probes the effects of altering the electronic properties of the quinoline ring system.[3]

Two novel SF₅ analogs of mefloquine were synthesized and demonstrated equivalent or improved activity against malaria parasites compared to the parent drug.[3] This suggests that the SF₅ group can be a viable bioisostere for the CF₃ group in this context, offering a different electronic and steric profile that can be exploited in drug design.

Table 1: Comparative Antimalarial Activity of Mefloquine and its SF₅ Analogs [3]

Compound	Strain	IC₅₀ (nM)	IC₉₀ (nM)
Mefloquine	D6	12.3 ± 1.3	19.8 ± 2.6
W2	10.4 ± 1.0	16.5 ± 2.1
6-SF₅ Analog	D6	10.1 ± 0.9	15.1 ± 1.4
W2	9.8 ± 1.1	14.9 ± 1.9
7-SF₅ Analog	D6	11.5 ± 1.2	17.5 ± 2.0
W2	10.9 ± 1.3	16.8 ± 2.3

Data presented as mean ± standard deviation.

The synthesis of these analogs was achieved in five steps, demonstrating the feasibility of incorporating the SF₅ group into the quinoline scaffold.[3]

A key step in the synthesis involves the construction of the SF₅-substituted quinoline ring, followed by the elaboration of the amino alcohol side chain. The general synthetic scheme is outlined below.

Caption: General synthetic workflow for SF₅-mefloquine analogs.

Fluoroalkyl Groups: Mimicking the Alcohol while Enhancing Stability

The replacement of a hydroxyl group with a fluoroalkyl group, such as monofluoromethyl (-CH₂F) or difluoromethyl (-CHF₂), is a promising strategy to block metabolic oxidation. These groups can act as hydrogen bond donors and mimic the steric and electronic properties of an alcohol, while being significantly more resistant to oxidation.

While direct comparative data for fluoroalkylated quinoline methanols is limited in the public domain, the principles of this bioisosteric replacement are well-established in medicinal chemistry. The increased metabolic stability of fluorinated compounds is a known advantage.

The synthesis of fluoroalkyl analogs of quinoline methanols can be envisioned through several routes, including the nucleophilic opening of a quinoline epoxide intermediate with a fluoride source or the direct fluorination of the alcohol.

Caption: Synthetic strategies for fluoroalkyl quinoline methanol analogs.

Oxadiazoles: Rigid Scaffolds as Ester and Amide Bioisosteres with Potential for Alcohol Mimicry

Oxadiazoles are frequently used as bioisosteres for ester and amide groups due to their similar size, shape, and ability to participate in hydrogen bonding.[4] Depending on the substitution pattern, they can also be considered as rigidified mimetics of the alcohol functionality, potentially offering improved metabolic stability. The different isomers (1,2,4- and 1,3,4-oxadiazoles) offer distinct electronic and physicochemical properties.[4] For instance, 1,3,4-oxadiazoles generally exhibit lower lipophilicity compared to their 1,2,4-isomers.[4]

While no direct examples of oxadiazoles as bioisosteres for the quinoline methanol group were found, their successful application in other areas of drug discovery suggests they are a viable option for exploration.

A common route to 1,3,4-oxadiazoles involves the cyclization of an acylhydrazide precursor.

• Hydrazide Formation: React a quinoline carboxylic acid with hydrazine hydrate to form the corresponding acylhydrazide.

• Acylation: Acylate the acylhydrazide with a suitable acylating agent.

• Cyclization: Cyclize the resulting diacylhydrazine, often under dehydrating conditions (e.g., using POCl₃ or H₂SO₄), to yield the 1,3,4-oxadiazole.

Caption: Synthetic pathway to quinoline-substituted 1,3,4-oxadiazoles.

Conclusion and Future Directions

The metabolic instability of the quinoline methanol group presents a significant challenge in drug development. Bioisosteric replacement offers a rational approach to address this liability. The successful synthesis and evaluation of pentafluorosulfanyl analogs of mefloquine highlight the potential of modulating the electronic properties of the quinoline scaffold to improve biological activity.

While direct comparative data for bioisosteres of the secondary alcohol in the quinoline methanol context remains an area for further research, the principles of using fluoroalkyl groups and heterocyclic scaffolds like oxadiazoles are well-established. These strategies offer promising avenues for the design of next-generation quinoline-based therapeutics with improved pharmacokinetic profiles. Future work should focus on the synthesis and comprehensive in vitro and in vivo evaluation of such analogs to provide the much-needed direct comparative data to guide future drug discovery efforts.

References

• Wipf, P., et al. (2009). Synthesis and biological evaluation of the first pentafluorosulfanyl analogs of mefloquine. Organic & Biomolecular Chemistry, 7(20), 4163-4165. [Link]

• Kucharski, M., et al. (2022). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. Molecules, 27(3), 1003. [Link]

• Lima, L. M., & Barreiro, E. J. (2005). Bioisosterism: a useful strategy for molecular modification and drug design. Current medicinal chemistry, 12(1), 23–49. [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. [Link]

• Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. In Methods and Principles in Medicinal Chemistry (Vol. 67, pp. 213-270). Wiley-VCH. [Link]

• Milner, E., et al. (2010). Anti-malarial activity of a non-piperidine library of next-generation quinoline methanols. Malaria Journal, 9, 45. [Link]

• Boström, J., et al. (2012). Oxadiazoles in medicinal chemistry. Journal of medicinal chemistry, 55(5), 1817–1830. [Link]

• FDA. (2001). Mefloquine Hydrochloride Bioequivalence Review. [Link]

• Karbwang, J., & White, N. J. (1990). Clinical pharmacokinetics of mefloquine. Clinical pharmacokinetics, 19(4), 264–279. [Link]

• Sandoz. Mefloquine Hydrochloride Tablets. [Link]

• National Center for Biotechnology Information. Mefloquine. PubChem Compound Summary for CID 4046. [Link]

• World Health Organization. (2010). Guidelines for the treatment of malaria. Second edition. [Link]

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• 1. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. sciencescholar.us [sciencescholar.us]
• 4. Studies of mefloquine bioavailability and kinetics using a stable isotope technique: a comparison of Thai patients with falciparum malaria and healthy Caucasian volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Structural Elucidation of Trifluoromethyl Quinoline Alcohols: A Comparative Crystallographic Guide

Executive Summary

This guide provides a technical analysis of the structural characterization of trifluoromethyl quinoline alcohols —a critical pharmacophore found in antimalarials (e.g., Mefloquine) and emerging HIV/cancer therapeutics. While Nuclear Magnetic Resonance (NMR) remains the standard for solution-state purity, Single Crystal X-Ray Diffraction (SC-XRD) is identified here as the superior method for determining absolute stereochemistry and solid-state stability, driven by the unique electronic properties of the

group.

Part 1: The Fluorine Effect in Crystal Engineering

Trifluoromethyl quinoline alcohols possess a unique duality: the lipophilic

group and the hydrophilic group. This amphiphilicity dictates their solid-state behavior.

• Fluorous Segregation: The

  groups tend to cluster together in the crystal lattice, forming "fluorous domains" that stabilize the packing via and interactions.

• Supramolecular Synthons: The alcohol hydroxyl group typically acts as a hydrogen bond donor to the quinoline nitrogen (intermolecular

  ) or to solvent molecules, creating robust 1D chains or 2D sheets.

Critical Insight: In drug development, the orientation of the

group relative to the determines the molecule's ability to bind to hydrophobic pockets in proteins (e.g., Heme polymerase in malaria parasites). Only SC-XRD can empirically map this 3D spatial arrangement.

Part 2: Comparative Analysis (Methodological Performance)

The following table objectively compares SC-XRD against its primary alternatives for this specific class of compounds.

Table 1: Performance Matrix for Trifluoromethyl Quinoline Alcohols

Feature	SC-XRD (Recommended)	Solution NMR ( )	DFT Calculation
Stereochemistry	Absolute (R/S) determined directly via anomalous dispersion of F/Cl atoms.	Relative only. Requires chiral derivatization (e.g., Mosher's acid) for absolute assignment.	Predictive . dependent on basis set accuracy (e.g., B3LYP/6-31G*).
Conformational Analysis	Freezes the bioactive conformation (often) or lowest energy packing state.	Averages rapid conformational exchanges.	Calculates theoretical minima (gas phase), often missing packing forces.
Intermolecular Forces	Directly visualizes H-bonding ( ) and Halogen bonding.	Inferential (via concentration-dependent shifts).	Modeled energy values only.
Sample Requirement	Single crystal ( mm).	5-10 mg dissolved sample.	Computational resources only.
Limitation	Crystal growth is the rate-limiting step (bottleneck).	Cannot distinguish enantiomers in achiral solvents.	Cannot predict polymorphism accurately.

Why SC-XRD Wins for this Topic: For trifluoromethyl quinoline alcohols, the presence of heavy atoms (often Cl or Br in precursors) or the fluorine atoms themselves allows for the calculation of the Flack Parameter . A Flack parameter near 0.0 confirms the absolute stereochemistry, which is a regulatory requirement for chiral drugs like Mefloquine.

Part 3: Experimental Protocol (Self-Validating System)

Growing X-ray quality crystals of these compounds is challenging due to the rotational freedom of the alcohol arm. The Vapor Diffusion method is superior to slow evaporation for these derivatives because it controls the supersaturation rate more precisely, preventing oil formation.

Protocol: Vapor Diffusion for Lipophilic Alcohols

Reagents:

• Target Compound: Crude Trifluoromethyl Quinoline Alcohol (purity

  ).

• Good Solvent: Methanol (MeOH) or Ethanol (EtOH). Reason: Solubilizes the polar -OH and aromatic ring.

• Anti-Solvent: Pentane or Hexane. Reason: The fluorinated tail is lipophilic, but the polar core will precipitate slowly as hexane diffuses in.

Step-by-Step Workflow:

• Solubility Test: Dissolve 5 mg of compound in 0.5 mL MeOH. Solution must be clear. If cloudy, filter through a 0.45

  m PTFE syringe filter.

• Inner Vial Setup: Place the filtered solution in a small (2 mL) glass vial. Do not cap.

• Outer Chamber Setup: Place the small vial inside a larger (20 mL) scintillation vial.

• Diffusion Initiation: Carefully pipette 5-8 mL of Hexane into the outer vial. Ensure the Hexane level is below the rim of the inner vial.

• Equilibration: Cap the outer vial tightly. Seal with Parafilm to prevent Hexane evaporation.

• Incubation: Store at

  (fridge) or (bench) in a vibration-free zone.

  • Mechanism:[1] Hexane vapor (high vapor pressure) diffuses into the MeOH solution (lower vapor pressure), slowly lowering the solubility of the quinoline derivative.

• Harvesting: Crystals typically appear in 48-72 hours. Check for birefringence under a polarized microscope.

Part 4: Visualization of Structural Logic

The following diagram illustrates the decision logic for characterizing these compounds, highlighting the critical "Chirality Checkpoint."

Caption: Workflow for determining absolute configuration. The Flack parameter is the critical validation step for chiral fluoro-quinolines.

Part 5: Structural Insights & Data Interpretation[2][3]

When analyzing the crystallographic data of trifluoromethyl quinoline alcohols, researchers should specifically extract the following metrics to validate the structure:

• Intramolecular Hydrogen Bonding: Look for a 5- or 6-membered ring formed between the alcohol

  and the quinoline Nitrogen.

  • Metric:

    distance .

  • Significance: This locks the conformation, increasing lipophilicity by "hiding" the polar groups, which enhances membrane permeability.

• Fluorine Disorder: The

  group often rotates.

  • Refinement Tip: If electron density is smeared, model the

    group as disordered over two positions (e.g., using PART 1 / PART 2 commands in SHELXL) rather than forcing high thermal parameters.

• Packing Density:

  • Compare the calculated density (

    ) of the derivative vs. the methyl ( ) analog. The derivative usually shows higher density due to the heavy fluorine atoms, but potentially lower packing efficiency (lower Kitaigorodskii Index) due to the bulky shape of the trifluoromethyl group.

References

• Karle, J. M., & Karle, I. L. (2002).[2] Crystal structure of (-)-mefloquine hydrochloride reveals consistency of configuration with biological activity.[3][4] Antimicrobial Agents and Chemotherapy, 46(5), 1529–1534.[2] Link

• Wardell, J. L., et al. (2025). Crystal structure and Hirshfeld surface analysis of methanol methanol monosolvate. Acta Crystallographica Section E, 81. Link

• Sittaramane, V., et al. (2015). Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity.[5][6] ChemMedChem. Link

• University of Fribourg. Guide for Crystallization: Tips and Tricks for SCXRD. Link

• Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Crystal structure of (-)-mefloquine hydrochloride reveals consistency of configuration with biological activity [pascal-francis.inist.fr]
• 3. Crystal structure of (-)-mefloquine hydrochloride reveals consistency of configuration with biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination of Their in vivo Toxicity and Anticancer Activity in a Zebrafish Embryo Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. "Discovery of Quinoline-Derived Trifluoromethyl Alcohols, Determination" by Vinoth Sittaramane, Jihan Padgett et al. [digitalcommons.georgiasouthern.edu]

Comparative Guide: UV-Vis Absorbance Spectra of Substituted Quinolines

This guide provides an in-depth technical comparison of the UV-Vis absorbance spectra of substituted quinolines, designed for researchers in medicinal chemistry and spectroscopy.

Executive Summary & Chromophore Analysis

Quinoline (1-azanaphthalene) is a fused heterocyclic system consisting of a benzene ring and a pyridine ring.[1] Its UV-Vis spectrum is a fingerprint of its electronic structure, dominated by

and transitions.

For drug development professionals, understanding how substituents alter this fingerprint is critical for:

• Pharmacophore Validation: Confirming the electronic environment of the active site.

• Purity Analysis: Distinguishing isomers (e.g., quinoline vs. isoquinoline).

• pKa Determination: Monitoring protonation states via spectral shifts.

The Quinoline Chromophore

The parent quinoline molecule exhibits three primary absorption bands in the UV region:

• -band (Second Primary Band): ~220–230 nm (Intense, )

• p-band (Para Band): ~270–280 nm (Moderate,

  )
• -band (Alpha Band): ~313 nm (Weak/Structured, mixed with )

Key Insight: The

-band is the most sensitive to substitution and solvent environment, making it the primary diagnostic peak for structural analysis.

Comparative Analysis: Substituent Effects

The introduction of auxochromes (functional groups) onto the quinoline ring perturbs the molecular orbitals (HOMO/LUMO), resulting in predictable spectral shifts.

Mechanism of Spectral Shifts[2]

• Bathochromic Shift (Red Shift): Caused by electron-donating groups (EDGs) like -OH, -NH

  , -OCH . These substituents raise the energy of the HOMO more than the LUMO, narrowing the energy gap ( ).

• Positional Isomerism: Substituents at positions 2 and 4 (conjugated with the nitrogen) typically induce larger shifts than those at positions 5, 6, 7, or 8 due to direct resonance interaction with the heteroatom.

Data Comparison Table

The following table summarizes representative

values for quinoline and key derivatives in polar solvents (typically Methanol/Ethanol).

Compound	Primary (nm)	Secondary (nm)	Spectral Feature	Electronic Effect
Quinoline (Parent)	313	280, 230	Structured -band	Reference Standard
Isoquinoline	318	266, 217	Distinct fine structure	N-position isomerism
2-Methylquinoline	315	278	Slight Red Shift	Hyperconjugation (+I)
4-Methylquinoline	314	280	Similar to 2-Me	Hyperconjugation (+I)
6-Methylquinoline	316	282	Broadening of bands	Inductive effect on benzene ring
8-Hydroxyquinoline	240, 315	Vis shift >360	pH dependent (Zwitterion)	Strong Resonance (+M)
8-Aminoquinoline	340	250	Significant Red Shift	Strong Resonance (+M)
6-Methoxyquinoline	320	265	Bathochromic Shift	Mesomeric (+M)

Note: Values are approximate and solvent-dependent. 8-Hydroxyquinoline is unique; in aqueous solution, it exists in equilibrium between neutral, cationic, and anionic forms, each with distinct spectra.

Visualization: Electronic Transition Logic

The following diagram illustrates how structural modifications influence the electronic transitions.

Caption: Causal relationships between substituent types and observed spectral shifts in quinoline derivatives.

Critical Experimental Variables

To ensure reproducibility (Trustworthiness), researchers must control two critical variables that drastically alter quinoline spectra.

A. Solvent Effects (Solvatochromism)

Quinolines exhibit positive solvatochromism for

transitions.

• Non-polar (Hexane): Shows fine vibrational structure of the

  -band (~313 nm).

• Polar Protic (Methanol/Water): Blurs vibrational structure due to H-bonding with the ring nitrogen. Causes a red shift of the

  band but a blue shift of the band (stabilization of the lone pair).

B. pH Effects (Protonation)

The quinoline nitrogen is basic (

).

• Acidic Medium (pH < 4): Protonation forms the quinolinium ion. This stabilizes the

  orbital more than the orbital, leading to a significant bathochromic shift and hyperchromic effect. The spectrum changes entirely, often merging the and bands.

• Basic Medium: Maintains the neutral species (or anionic for derivatives like 8-hydroxyquinoline).

Standardized Experimental Protocol

This Self-Validating Protocol ensures high-quality spectral data suitable for publication or regulatory submission.

Materials

• Analyte: Substituted Quinoline (>98% purity).

• Solvent: Spectroscopic Grade Methanol or Acetonitrile (Cutoff < 200 nm).

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu, Agilent).

• Cuvettes: Quartz (1 cm path length).

Workflow Diagram

Caption: Step-by-step workflow for acquiring validated UV-Vis spectra of quinoline derivatives.

Step-by-Step Methodology

• Stock Preparation: Weigh ~1.5 mg of the quinoline derivative. Dissolve in 10 mL of spectroscopic grade methanol to create a ~1 mM stock solution.

• Dilution: Dilute the stock 1:100 to achieve a working concentration of ~10 µM. Ideally, prepare a series (5, 10, 20 µM) to verify Beer-Lambert Law linearity.

• Baseline: Fill two matched quartz cuvettes with pure solvent. Run a baseline correction (Autozero) from 200 nm to 500 nm.

• Measurement: Replace the sample cuvette solution with the quinoline working solution. Scan at medium speed (approx. 200 nm/min) with a slit width of 1.0 nm.

• Validation: Ensure the maximum absorbance falls between 0.1 and 1.0 A. If >1.0, dilute further to avoid aggregation effects or detector saturation.

• Data Extraction: Record

  and calculate the Molar Extinction Coefficient ( ) using: Where is absorbance, is concentration (M), and is path length (cm).

References

• BenchChem. (2025).[1] A Comparative Spectroscopic Guide to Quinoline and Isoquinoline. Retrieved from

• NIST Chemistry WebBook. (2025). 8-Hydroxyquinoline UV/Visible Spectrum. National Institute of Standards and Technology.[2] Retrieved from

• PubChem. (2025).[3][4] 4-Methylquinoline Compound Summary. National Center for Biotechnology Information. Retrieved from

• Royal Society of Chemistry. (2019). Isoquinoline gas-phase absorption spectrum in the vacuum ultraviolet. Retrieved from

• AAT Bioquest. (2026).[5] Quinoline Yellow S Absorption Spectrum. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 8-Hydroxyquinoline [webbook.nist.gov]
• 3. 4-Methylquinoline | C10H9N | CID 10285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Methylquinoline | C10H9N | CID 7059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Extinction Coefficient [Quinoline Yellow A] | AAT Bioquest [aatbio.com]

A Researcher's Guide to the Elemental Analysis of C11H8F3NO: A Comparative Approach

For researchers in drug development and synthetic chemistry, the confirmation of a molecule's elemental composition is a cornerstone of its characterization. It serves as a fundamental validation of its identity and purity. This guide provides an in-depth, comparative look at the elemental analysis of the molecular formula C11H8F3NO, moving beyond a simple procedural outline to explore the nuances of methodology, data interpretation, and the strategic selection of analytical techniques.

The Theoretical Blueprint: Elemental Composition of C11H8F3NO

Before any experimental analysis, a theoretical composition must be calculated to establish a benchmark. The molecular formula C11H8F3NO is composed of carbon, hydrogen, fluorine, nitrogen, and oxygen.

To determine the theoretical mass percentages of each element, we use their respective atomic masses:

• Carbon (C): 12.011 u

• Hydrogen (H): 1.008 u

• Fluorine (F): 18.998 u

• Nitrogen (N): 14.007 u

• Oxygen (O): 15.999 u

The molecular weight of C11H8F3NO is calculated as follows:

(11 * 12.011) + (8 * 1.008) + (3 * 18.998) + (1 * 14.007) + (1 * 15.999) = 229.18 g/mol

From this, the theoretical elemental composition is derived:

Element	Symbol	Atomic Mass (u)	Atoms in Formula	Total Mass (u)	Percentage (%)
Carbon	C	12.011	11	132.121	57.65%
Hydrogen	H	1.008	8	8.064	3.52%
Fluorine	F	18.998	3	56.994	24.87%
Nitrogen	N	14.007	1	14.007	6.11%
Oxygen	O	15.999	1	15.999	6.98%

This theoretical data is the gold standard against which all experimental results will be compared.

Primary Experimental Technique: Combustion Ion Chromatography (CIC)

For organic compounds, particularly those containing halogens like fluorine, Combustion Ion Chromatography (CIC) is a robust and widely used technique for elemental analysis.[1][2] This method offers a comprehensive way to determine the total organic fluorine content, which is a critical parameter for molecules such as those with the formula C11H8F3NO.[3]

Experimental Workflow for C11H8F3NO Analysis by CIC

The process can be broken down into three main stages: sample preparation, combustion, and chromatographic analysis.

Figure 1: Experimental workflow for the elemental analysis of C11H8F3NO using Combustion Ion Chromatography (CIC).

Step-by-Step Methodology:

• Sample Preparation:

  • A small, precisely weighed sample of the C11H8F3NO compound (typically 1-5 mg) is placed into a tin or silver capsule. Accurate weighing is critical for accurate final calculations.

  • The capsule is sealed to ensure complete combustion.

• Combustion:

  • The encapsulated sample is introduced into a high-temperature furnace (typically 900-1100 °C) via an autosampler.[4]

  • In a stream of oxygen and argon, the organic compound undergoes complete combustion. The carbon is converted to CO2, hydrogen to H2O, nitrogen to N2 and NOx, and critically, the fluorine in the trifluoromethyl group is converted to hydrogen fluoride (HF).

• Gas Separation and Detection:

  • The resulting gases are passed through a series of traps and columns to separate the different components.

  • The gaseous hydrogen fluoride is directed into an absorption solution, where it dissolves to form fluoride ions (F-).[5]

  • This aqueous solution is then injected into an ion chromatograph.

  • The fluoride ions are separated from other potential interfering ions on an ion-exchange column and quantified using a conductivity detector.[1]

  • Specialized catalysts and reagents are used in the combustion tube to ensure the complete conversion of all elements to their detectable forms. For C, H, and N, the gaseous products (CO2, H2O, N2) are typically measured by thermal conductivity detection or infrared spectroscopy.

Comparative Analysis: Isomers of C11H8F3NO

While sharing the same molecular formula, isomers can exhibit different chemical and physical properties. However, their theoretical elemental composition is identical. Below is a comparison of the theoretical data with hypothetical, yet realistic, experimental data for three isomers of C11H8F3NO.

• Isomer A: 2-(Trifluoromethyl)isonicotinic acid[6]

• Isomer B: 3-(Trifluoromethyl)benzoic acid (Note: This is C8H5F3O2, but is often used in syntheses leading to more complex molecules and serves as a good comparative example for the trifluoromethyl group analysis)[7][8][9]

• Isomer C: N-[3-(trifluoromethyl)phenyl]acetamide[10][11][12]

Element	Theoretical %	Isomer A (Hypothetical)	Isomer B (Hypothetical)	Isomer C (Hypothetical)
C	57.65	57.38	57.81	57.55
H	3.52	3.61	3.45	3.58
F	24.87	24.65	25.01	24.79
N	6.11	6.01	6.19	6.08
O	6.98	7.15	6.88	7.02

Interpreting the Data: Beyond the Numbers

The acceptability of experimental data hinges on its deviation from the theoretical values. For most peer-reviewed journals in chemistry, a deviation of ±0.4% is the standard for claiming a compound's purity and correct identification.

Figure 2: Logical flow for the interpretation of elemental analysis data.

Challenges in Analyzing Trifluoromethyl Compounds

The trifluoromethyl (-CF3) group, while common in pharmaceuticals, presents unique challenges for elemental analysis:

• Stability of the C-F Bond: The carbon-fluorine bond is exceptionally strong, which can sometimes lead to incomplete combustion if the furnace temperature and residence time are not optimized. This would result in lower than expected fluorine and carbon percentages.

• Volatile Fluorine Species: Incomplete combustion can also lead to the formation of volatile organofluorine compounds that may not be efficiently captured in the absorption solution, again leading to inaccurate fluorine readings.

• Matrix Effects: The overall composition of the molecule can influence the combustion process. The presence of other heteroatoms must be accounted for in the design of the combustion and detection method.[4]

Alternative and Complementary Analytical Techniques

While elemental analysis is a powerful tool for determining bulk composition and purity, it is often used in conjunction with other analytical methods for a comprehensive characterization of a new chemical entity.

Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a valuable orthogonal technique for purity assessment.[13][14]

• Principle: qNMR determines the purity of a substance by comparing the integral of a specific resonance from the analyte to the integral of a resonance from a certified internal standard of known purity and concentration.

• Advantages over Elemental Analysis:

  • Provides structural information in addition to purity.

  • Can identify and quantify specific impurities if their signals are resolved.

  • Less susceptible to issues like incomplete combustion.

  • Does not require the precise weighing of the analyte, which can be a source of error in elemental analysis.[13]

• Limitations:

  • Requires a suitable, non-overlapping resonance for both the analyte and the internal standard.

  • May not detect impurities that do not have a proton NMR signal (e.g., inorganic salts).

High-Resolution Mass Spectrometry (HRMS)

HRMS provides a highly accurate measurement of the mass-to-charge ratio of an ion, which can be used to determine the molecular formula.

• Principle: The instrument measures the mass of the molecule with very high precision (typically to within 5 ppm). This allows for the unambiguous determination of the elemental formula.

• Advantages over Elemental Analysis:

  • Requires a very small amount of sample.

  • Provides the exact molecular formula, not just the percentage composition.

• Limitations:

  • Does not provide information about the purity of the bulk sample, as it analyzes only the ions that are formed and detected.

  • Fragmentation patterns can sometimes be complex and difficult to interpret.

Conclusion

The elemental analysis of a compound with the formula C11H8F3NO is a critical step in its characterization, providing fundamental data on its composition and purity. While Combustion Ion Chromatography is the primary method for this analysis, researchers must be cognizant of the specific challenges posed by the trifluoromethyl group. A thorough understanding of the experimental methodology, coupled with a critical interpretation of the data, is essential. For a complete and robust characterization, it is highly recommended to use elemental analysis in concert with orthogonal techniques such as quantitative NMR and high-resolution mass spectrometry. This multi-faceted approach provides the highest level of confidence in the identity and quality of novel chemical entities destined for further research and development.

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• Comprehensive Screening of Per- and Polyfluoroalkyl Substances (PFAS) in Food Contact Materials: Utilizing Combustion Ion Chromatography for Total Organic Fluorine (TOF) Analysis. PubMed. [Link]

• Acetamide, N-[3-(trifluoromethyl)phenyl]-. NIST Chemistry WebBook. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. PMC. [Link]

• 3-(Trifluoromethyl)benzoic acid. PubChem. [Link]

• Analyzing Organofluorine Compounds in the Environment Using Combustion Ion Chromatography (CIC) and Other Methods. LCGC International. [Link]

• Exploring the Chemical Space of C3H2NO Isomers and Bimolecular Reactions with Hydrogen Cyanide and Formaldehyde. ChemRxiv. [Link]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Acetamide, N-(3-(trifluoromethyl)phenyl)-. PubChem. [Link]

• Efficient Synthesis of 2-(Trifluoromethyl)nicotinic Acid Derivatives from Simple Fluorinated Precursors. Organic Letters. [Link]

• Functional Activity of Enantiomeric Oximes and Diastereomeric Amines and Cyano Substituents at C9 in 3-Hydroxy-N-phenethyl-5-phenylmorphans. MDPI. [Link]

• 3-(Trifluoromethyl)benzoic acid. NIST Chemistry WebBook. [Link]

• The Importance of Purity Determination of Pharmaceuticals. NETZSCH Analyzing & Testing. [Link]

• Comprehensive Evaluation of the Analytical Efficiency of Combustion Ion Chromatography for Per- and Polyfluoroalkyl Substances in Biological and Environmental Matrices. ACS Publications. [Link]

• Isomerization of C3H3NO isomers: Ab initio study. ResearchGate. [Link]

• Efficient synthesis of 2-(trifluoromethyl)nicotinic acid derivatives from simple fluorinated precursors. PubMed. [Link]

• ALEKS: Finding a molecular formula from molar mass and elemental analysis. YouTube. [Link]

• 2-(Trifluoromethyl)isonicotinic acid. Hangzhou Cheminspire technologies Co., Ltd. [Link]

• PFAS Detection Made Simple: Using Total Fluorine Analysis & Combustion Ion Chromatography. Innovatech Labs. [Link]

• Trace Metals Testing and Elemental Analysis for Pharmaceuticals. Intertek. [Link]

• Comprehensive evaluation of the analytical efficiency of combustion ion chromatography for per- and polyfluoroalkyl substances i. ChemRxiv. [Link]

• Chemical Properties of Acetamide, N-[3-(trifluoromethyl)phenyl]- (CAS 351-36-0). Cheméo. [Link]

• Chemical Properties of 3-(Trifluoromethyl)benzoic acid (CAS 454-92-2). Cheméo. [Link]

• Chemical, Structural and Elemental Characterization of Biosorbents Using FE-SEM, SEM-EDX, XRD/XRPD and ATR-FTIR Techniques. Longdom Publishing. [Link]

• Improvements in the Determination of Fluorine in Fuel and Lubricants by Oxidative Combustion and IonSelective Electrode Detection. ResearchGate. [Link]

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• Synthesis , Growth and Characterization of N-( 3-Nitrophenyl ) Acetamide Crystal-Find it Optical Uses. Semantic Scholar. [Link]

• Structural Analysis of 3,5-Bistrifluoromethylhydrocinnamic Acid. MDPI. [Link]

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Safety & Regulatory Compliance

(6-(Trifluoromethyl)quinolin-2-yl)methanol proper disposal procedures

Executive Summary & Compound Profile

As researchers working with fluorinated heterocycles, we must recognize that (6-(Trifluoromethyl)quinolin-2-yl)methanol presents a dual challenge: the biological activity associated with the quinoline scaffold and the environmental persistence of the trifluoromethyl (

) group.

Unlike standard organic waste, this compound requires specific handling to prevent the release of fluorinated byproducts and to comply with "cradle-to-grave" hazardous waste management principles. The following guide operationalizes the disposal process, moving beyond generic SDS advice to laboratory-specific workflows.

Chemical Identity & Hazard Characterization

• Chemical Name: (6-(Trifluoromethyl)quinolin-2-yl)methanol

• Molecular Formula:

• Functional Groups: Quinoline ring (base), Trifluoromethyl (halogenated, stable), Hydroxymethyl (alcohol).

• Primary Hazards (GHS Class):

  • Acute Toxicity (Oral): Category 3/4 (Toxic/Harmful if swallowed).

  • Skin/Eye Irritation: Category 2 (Irritant).

  • Environmental: Potential for persistence due to the C-F bond strength.[1]

Pre-Disposal Safety Protocols

Before generating waste, ensure your workspace is prepped. The primary risk during disposal is inhalation of dust (if solid) or aerosol (if in solution), followed by dermal absorption.

Parameter	Requirement	Rationale
Engineering Controls	Certified Fume Hood	Quinoline derivatives can be potent respiratory irritants.
Hand Protection	Nitrile Gloves (Double-gloved)	Standard nitrile offers good resistance; double-gloving prevents permeation during waste transfer.
Eye Protection	Chemical Splash Goggles	Safety glasses are insufficient for liquid waste pouring; protect against splash back.
Respiratory	N95 or P100 (if powder)	If weighing or transferring solid waste outside a hood, respiratory protection is mandatory.

Waste Characterization & Segregation

Proper segregation is the single most critical step in disposal. Mixing this compound with non-halogenated solvents can reclassify entire waste drums, significantly increasing disposal costs and complicating incineration.

Decision Logic: Waste Stream Selection

The following decision tree illustrates the operational logic for segregating (6-(Trifluoromethyl)quinolin-2-yl)methanol waste.

Figure 1: Decision tree for segregating fluorinated quinoline waste. Note the critical override: significant concentrations of the fluorinated compound often mandate "Halogenated" disposal even in non-halogenated solvents to ensure proper incineration.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound & Contaminated Debris)

Applicability: Expired reagents, weigh boats, contaminated gloves, silica gel from columns.

• Containment: Place solid waste into a clear, 6-mil polyethylene bag.

• Double Bagging: Seal the first bag and place it inside a second bag to prevent outer contamination.

• Labeling: Affix a hazardous waste tag.

  • Chemical Name: Write "(6-(Trifluoromethyl)quinolin-2-yl)methanol".

  • Constituents: List "Fluorinated Organic Solid" prominently.

  • Hazard Checkboxes: Check "Toxic" and "Irritant".

• Storage: Store in a closed "Solid Hazardous Waste" drum. Do not dispose of in regular trash or biohazard bins.

Protocol B: Liquid Waste (Reaction Mixtures & Rinsates)

Applicability: Mother liquors, rotovap condensates, wash solvents.

• pH Check: Ensure the solution pH is between 5 and 9. If the reaction involved strong acids/bases, neutralize carefully before adding to the waste carboy to prevent exothermic reactions or gas evolution.

• Selection: Choose the Halogenated Waste carboy (typically red or yellow tagged in most labs).

  • Scientific Rationale: Even if dissolved in methanol (non-halogenated), the presence of the trifluoromethyl group requires high-temperature incineration (often >1100°C) to cleave the C-F bond and scrub the resulting HF. Standard non-halogenated fuel blending may not reach these temperatures, leading to environmental release [1].

• Transfer: Use a funnel to pour waste. Avoid overfilling (leave 10% headspace).

• Cap & Wipe: Tightly cap the carboy. Wipe the exterior with a solvent-dampened paper towel (dispose of towel as solid waste).

Protocol C: Spill Management (Operational Response)

Immediate Action for spills > 5 mL or > 100 mg.

Figure 2: Operational workflow for managing spills of fluorinated quinolines in the laboratory.

Regulatory & Environmental Compliance

RCRA Considerations (USA)

While (6-(Trifluoromethyl)quinolin-2-yl)methanol is not explicitly listed on the EPA's P-list or U-list (unlike some specific quinoline derivatives like Quinoline U163) [2], it must be characterized by the generator.

• Characteristic Waste: If the waste exhibits toxicity (via TCLP) or ignitability (if in solvent), it carries D-codes (e.g., D001).[2]

• Generator Knowledge: Due to the known toxicity of the quinoline scaffold and the persistence of fluorinated compounds, the Best Management Practice (BMP) is to treat it as a Hazardous Chemical Waste regardless of concentration thresholds.

Incineration & Fluorine

Disposal facilities must be notified of the fluorine content. Incineration of trifluoromethyl groups generates Hydrogen Fluoride (HF). Facilities use scrubbers (calcium carbonate or sodium hydroxide) to capture HF. Mislabeling this as "Non-Halogenated" can damage incinerator linings and violate air emission permits [3].

References

• University of Oxford, Department of Chemistry. (2025).[1] Recycling and Destruction of Fluorinated PFAS Chemicals. Retrieved from

• US Environmental Protection Agency (EPA). RCRA Hazardous Waste Codes & Listed Wastes (40 CFR Part 261).[3] Retrieved from

• Thermo Fisher Scientific. (2025).[4] Safety Data Sheet: 8-(Trifluoromethyl)quinolin-4-ol (Analogous Fluorinated Quinoline). Retrieved from

• Sigma-Aldrich. (2025).[4][5] Safety Data Sheet: 6-Fluoro-2-(trifluoromethyl)quinolin-4-ol. Retrieved from

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A Senior Application Scientist's Guide to Personal Protective Equipment for (6-(Trifluoromethyl)quinolin-2-yl)methanol

Introduction: A Risk-Based Approach to Safety

(6-(Trifluoromethyl)quinolin-2-yl)methanol is a key building block in medicinal chemistry, valued for its role in the synthesis of novel therapeutic agents.[1][2] The presence of both a quinoline core and a trifluoromethyl (CF3) group imparts unique chemical properties that are advantageous for drug design but also necessitate a stringent and well-informed approach to laboratory safety.[3][4] As no comprehensive Safety Data Sheet (SDS) is available for this specific molecule, this guide provides essential safety protocols synthesized from data on structurally analogous compounds.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple checklist, explaining the causality behind each recommendation to empower you with the knowledge to handle this and similar compounds with the highest degree of safety. All procedures herein should be performed after a thorough, site-specific risk assessment and in consultation with your institution's Environmental Health and Safety (EHS) department.

Hazard Analysis: Understanding the Compound's Profile

The potential hazards of (6-(Trifluoromethyl)quinolin-2-yl)methanol are inferred from its two primary structural components: the quinoline scaffold and the trifluoromethyl group.

• The Quinoline Scaffold: Quinoline and its derivatives are known to possess significant biological activity and associated hazards. Many are classified as toxic or harmful if swallowed or in contact with the skin.[5][6] They are frequently cited as causes of serious skin and eye irritation.[5][7][8] Furthermore, the core quinoline structure is suspected of causing genetic defects and may be carcinogenic, demanding long-term handling vigilance.[6][9]

• The Trifluoromethyl (CF3) Group: This group is a cornerstone of modern pharmaceuticals due to its ability to enhance metabolic stability and cell permeability.[3] However, its strong electron-withdrawing nature can modify the reactivity and toxicity of the parent molecule. Aromatic compounds bearing CF3 groups are often potent irritants.[10][11]

• Combined Profile: Based on these analogs, (6-(Trifluoromethyl)quinolin-2-yl)methanol should be handled as a substance that is likely an irritant to the skin, eyes, and respiratory system, with potential for acute toxicity through oral, dermal, and inhalation routes.[7][12] The long-term health risks associated with quinolines must also be assumed.[6] Therefore, a multi-layered personal protective equipment (PPE) strategy is not merely recommended; it is mandatory.

Core PPE and Engineering Controls: A Multi-Layered Defense

The selection of PPE is dictated by the specific laboratory operation and the potential for exposure. The following table summarizes the minimum required PPE and engineering controls for handling (6-(Trifluoromethyl)quinolin-2-yl)methanol.

Operation	Primary Engineering Control	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing & Transfer (Solid)	Certified Chemical Fume Hood	Double-gloving with nitrile gloves (ASTM D6978 rated)	Tightly-fitting safety goggles with side shields	Laboratory coat (buttoned)	Not required if performed correctly within a fume hood
Solution Prep & Reaction Setup	Certified Chemical Fume Hood	Chemical-resistant nitrile or neoprene gloves	Tightly-fitting safety goggles. Use a face shield if splash risk is high.	Laboratory coat. Consider a chemically-resistant apron.	Not required if performed correctly within a fume hood
Large-Scale Work (>5g) or High-Energy Operations (e.g., Rotovap)	Certified Chemical Fume Hood	Heavy-duty chemical-resistant gloves (e.g., butyl rubber, Viton)	Full-face shield over safety goggles	Chemically-resistant apron over a laboratory coat	Consult EHS. A respirator may be required based on risk assessment.

Procedural Guidance: Integrating Safety into Your Workflow

Safe handling is an active process. The following step-by-step protocols integrate PPE best practices directly into common laboratory workflows.

Weighing and Dispensing the Solid Compound

• Preparation: Before handling the compound, ensure a certified chemical fume hood is operational.[13] Clear the workspace of all non-essential items. Prepare all necessary equipment (spatulas, weigh boats, receiving flask) and place them inside the hood.

• Donning PPE: Wear a fully buttoned laboratory coat, safety goggles, and two pairs of powder-free nitrile gloves.[14] Ensure the outer glove cuff extends over the cuff of your lab coat.

• Handling: Perform all manipulations at least 6 inches inside the fume hood sash. Handle the solid gently to avoid creating airborne dust.

• Post-Transfer: Tightly cap the source container immediately after dispensing. Decontaminate the spatula and any surfaces with an appropriate solvent (e.g., ethanol), collecting the waste as hazardous.

• Doffing PPE: Carefully remove the outer pair of gloves and dispose of them as hazardous waste. The inner gloves can then be used to transport the sealed container.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[7][8] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[7][8] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[12]

• Spill: Evacuate the immediate area. If the spill is small and contained within a fume hood, use a chemical spill kit with an absorbent material suitable for organic compounds. Wear heavy-duty gloves, a lab coat, and eye/face protection. If the spill is large or outside of a fume hood, evacuate the lab and contact your institution's EHS department immediately.[13]

Disposal Plan

All materials contaminated with (6-(Trifluoromethyl)quinolin-2-yl)methanol must be treated as hazardous chemical waste.

• Solid Waste: This includes contaminated gloves, weigh boats, paper towels, and any excess solid compound. Place these items in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: All reaction mixtures and solvent rinses should be collected in a labeled, sealed hazardous waste container. Do not pour any amount down the drain.[12]

• Empty Containers: "Empty" containers are not truly empty and must be triple-rinsed with a suitable solvent. Collect the rinsate as hazardous liquid waste. Deface the label on the empty container and dispose of it according to your institution's EHS guidelines.

Visualization: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE. This workflow ensures that safety measures scale with the potential risk of the operation.

Caption: Risk-based workflow for PPE selection.

References

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Quinoline, 100µg/ml in Methanol. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019, April 11). Safety Data Sheet: quinoline. Retrieved from [Link]

• PubChem. (n.d.). 6-(Trifluoromethyl)quinoline. National Center for Biotechnology Information. Retrieved from [Link]

• Penta chemicals. (2025, May 13). Quinoline - SAFETY DATA SHEET. Retrieved from [Link]

• J. Braz. Chem. Soc. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC. National Center for Biotechnology Information. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, October 8). SAFETY DATA SHEET: 2-Fluoro-6-(trifluoromethyl)aniline. Retrieved from [Link]

• PubChem. (n.d.). 2-Quinolineethanol, 6-(trifluoromethyl)-. National Center for Biotechnology Information. Retrieved from [Link]

• International Chemical Safety Cards (ICSCs). (n.d.). ICSC 0057 - METHANOL. Retrieved from [Link]

• Methanex Corporation. (2023, February 9). SAFETY DATA SHEET - Methanol. Retrieved from [Link]

• GERPAC. (2013, October 3). Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• Connor, T. H. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

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